(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

• CAS: 1217500-51-0

Core Science & Biosynthesis

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid: A Technical Guide to Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Pyrimidine Boronic Acids in Medicinal Chemistry

Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to their diverse biological activities.[1] The introduction of a boronic acid moiety to the pyrimidine ring unlocks a vast potential for creating novel molecular architectures, primarily through the versatile Suzuki-Miyaura cross-coupling reaction.[2][3] This reaction allows for the precise and efficient formation of carbon-carbon bonds, enabling the synthesis of complex molecules with tailored pharmacological profiles.[4] Pyrimidine boronic acids and their derivatives have emerged as crucial intermediates in the development of kinase inhibitors and other targeted therapies, underscoring their significance in modern drug discovery.[5][6]

This guide provides a comprehensive overview of a proposed synthesis and detailed characterization of a novel pyrimidine derivative, (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid. The methodologies and analytical interpretations presented herein are grounded in established principles of organic synthesis and spectroscopic analysis, offering a robust framework for researchers venturing into the synthesis of similar heterocyclic boronic acids.

Proposed Synthesis of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

The synthesis of the title compound can be envisioned through a multi-step sequence, starting from a readily available pyrimidine precursor. A key strategic consideration is the introduction of the boronic acid group onto a halogenated dihydropyrimidine intermediate.

Synthetic Pathway Overview

Caption: Proposed synthetic route for (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

Step-by-Step Experimental Protocol

Step 1: Reduction of 5-Bromo-6-ethylpyrimidine

• Dissolution: Dissolve 5-bromo-6-ethylpyrimidine (1.0 eq) in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Reducing Agent: Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise to the stirred solution. Rationale: Portion-wise addition helps to control the exothermic reaction and prevent side reactions.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of water at 0°C.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 5-bromo-6-ethyl-1,6-dihydropyrimidine.

Step 2: Borylation of 5-Bromo-6-ethyl-1,6-dihydropyrimidine

• Inert Atmosphere: To a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add the crude 5-bromo-6-ethyl-1,6-dihydropyrimidine (1.0 eq) and dissolve in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Rationale: Low temperatures are crucial to prevent side reactions and ensure the stability of the lithiated intermediate.

• Lithium-Halogen Exchange: Add n-butyllithium (n-BuLi) (1.1 eq) dropwise while maintaining the temperature at -78°C. Stir the mixture for 1 hour at this temperature.

• Borylation: Add triisopropyl borate (B(O-i-Pr)₃) (1.2 eq) dropwise to the reaction mixture at -78°C. Rationale: Using a slight excess of the borate ester ensures complete trapping of the lithiated species.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Hydrolysis: Quench the reaction by the slow addition of an acidic aqueous solution (e.g., 1 M HCl) at 0°C.

• Purification: The resulting (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid can be purified by recrystallization or flash column chromatography.

Characterization of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

A comprehensive characterization is essential to confirm the structure and purity of the synthesized compound. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.

¹H NMR Spectroscopy:

The ¹H NMR spectrum is expected to show characteristic signals for the protons in the molecule. The chemical shifts are influenced by the electronic environment of the protons.[7][8]

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Pyrimidine C2-H	~8.5 - 9.0	Singlet	-
Pyrimidine C4-H	~6.5 - 7.0	Singlet	-
Dihydropyrimidine C6-H	~4.0 - 4.5	Quartet	~6-8
Ethyl CH₂	~1.5 - 2.0	Quintet	~7-8
Ethyl CH₃	~0.8 - 1.2	Triplet	~7-8
B(OH)₂	Broad singlet	-	-

Note: The chemical shifts are estimations and may vary depending on the solvent and other experimental conditions. The broad signal for the B(OH)₂ protons is due to exchange with residual water in the NMR solvent.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Pyrimidine C2	~150 - 160
Pyrimidine C4	~120 - 130
Pyrimidine C5	~100 - 110 (broad due to C-B coupling)
Dihydropyrimidine C6	~50 - 60
Ethyl CH₂	~25 - 35
Ethyl CH₃	~10 - 15

¹¹B NMR Spectroscopy:

¹¹B NMR is a specific technique for boron-containing compounds and can confirm the presence and nature of the boronic acid group.[9] A single broad signal is expected in the range of δ 25-35 ppm for a trigonal boronic acid.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. Electrospray ionization (ESI) is a suitable technique for analyzing boronic acids.[10][11][12]

Ion	Expected m/z
[M+H]⁺	Calculated Molecular Weight + 1
[M-H]⁻	Calculated Molecular Weight - 1
[M+Na]⁺	Calculated Molecular Weight + 23

It is important to note that boronic acids can form trimetric anhydrides (boroxines) under certain conditions, which may be observed in the mass spectrum.[13][14]

Infrared (IR) Spectroscopy

IR spectroscopy can identify the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (boronic acid)	3200 - 3600 (broad)
N-H stretch (dihydropyrimidine)	3300 - 3500
C-H stretch (aromatic/aliphatic)	2850 - 3100
C=N stretch (pyrimidine)	1600 - 1650
B-O stretch	1300 - 1400

Stability and Handling Considerations

Boronic acids, particularly heterocyclic and dihydropyrimidine derivatives, can be susceptible to degradation.[15]

• Oxidative Instability: Dihydropyrimidine rings can be prone to oxidation. It is advisable to handle and store the compound under an inert atmosphere.[16]

• Hydrolytic Stability: While boronic acids are generally stable to hydrolysis, prolonged exposure to water can lead to protodeboronation, especially under harsh pH conditions.[17]

• Storage: For long-term storage, it is recommended to store the compound as a stable derivative, such as a pinacol ester or an N-methyliminodiacetic acid (MIDA) boronate, which can be deprotected in situ.[15][18]

Potential Applications in Drug Discovery

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

Suzuki-Miyaura Cross-Coupling

The primary application of this compound is in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[2][4][19] This allows for the introduction of various aryl and heteroaryl substituents at the 5-position of the dihydropyrimidine ring, enabling the exploration of structure-activity relationships in drug design.

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

The boronic acid must be activated with a base to facilitate transmetalation to the palladium catalyst.[3]

Enzyme Inhibition

The boronic acid moiety is known to form reversible covalent bonds with serine, threonine, or cysteine residues in the active sites of enzymes.[20] This makes (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid and its derivatives interesting candidates for the development of enzyme inhibitors.

Conclusion

This technical guide has outlined a plausible synthetic route and a comprehensive characterization strategy for the novel compound (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid. By leveraging established methodologies for the synthesis and analysis of related pyrimidine boronic acids, researchers can confidently approach the preparation and validation of this and similar heterocyclic building blocks. The inherent reactivity and versatility of this class of compounds position them as valuable tools in the ongoing quest for new and effective therapeutic agents.

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An In-Depth Technical Guide to (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid (CAS Number: 1217500-51-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, identified by the CAS number 1217500-51-0, is a heterocyclic organic compound incorporating a dihydropyrimidine ring and a boronic acid functional group. This unique combination of a privileged heterocyclic scaffold and a versatile boronic acid moiety suggests its potential as a valuable building block in medicinal chemistry and drug discovery. Boronic acids are known for their ability to form reversible covalent bonds with diols, a property that has been successfully exploited in the design of enzyme inhibitors and sensors.[1][2][3] The dihydropyrimidine core is also a well-established pharmacophore found in a variety of biologically active molecules, exhibiting a wide range of therapeutic effects, including anticancer, antiviral, and antibacterial activities.[4][5]

This technical guide provides a comprehensive overview of the known properties of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, based on available data. Due to the limited publicly available experimental data for this specific compound, this guide also incorporates general knowledge and established methodologies for closely related chemical classes to provide a predictive and practical framework for researchers.

Chemical and Physical Properties

Property	Value	Source
CAS Number	1217500-51-0
Chemical Name	(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid
Molecular Formula	C₆H₁₁BN₂O₂	[]
Molecular Weight	153.9747 g/mol	[]
Appearance	Not specified (likely a solid)
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available

Spectroscopic Properties

Detailed experimental spectroscopic data for (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is not widely published. However, based on the chemical structure, the expected spectral characteristics can be predicted. Researchers synthesizing or working with this compound should perform comprehensive spectroscopic analysis to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl group (a quartet and a triplet), the protons on the dihydropyrimidine ring, and the exchangeable protons of the boronic acid hydroxyl groups. The chemical shifts and coupling constants of the ring protons would provide valuable information about the conformation of the dihydropyrimidine ring.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the ethyl group carbons, the sp² and sp³ hybridized carbons of the dihydropyrimidine ring, and the carbon atom attached to the boron.

A general representation of expected NMR data for a similar dihydropyrimidine derivative can be found in the supporting information of related studies.[7][8]

Mass Spectrometry (MS)

Mass spectrometry would be a critical tool for confirming the molecular weight of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid. The exact mass obtained from high-resolution mass spectrometry (HRMS) should correspond to the calculated molecular formula, C₆H₁₁BN₂O₂. Fragmentation patterns observed in the mass spectrum could provide further structural information.

Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit characteristic absorption bands for the following functional groups:

• O-H stretching: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl groups of the boronic acid.

• N-H stretching: If the dihydropyrimidine ring contains N-H bonds, characteristic stretching vibrations would be observed around 3300-3500 cm⁻¹.

• C-H stretching: Signals in the 2850-3000 cm⁻¹ region for the aliphatic C-H bonds of the ethyl group.

• C=N and C=C stretching: Absorptions in the 1500-1650 cm⁻¹ range, characteristic of the dihydropyrimidine ring.

• B-O stretching: A strong band typically found around 1300-1400 cm⁻¹.

For comparison, the NIST WebBook provides IR spectra for simpler boronic acids like ethylboronic acid.[9]

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid in a suitable solvent (e.g., methanol or ethanol) would likely show absorption maxima characteristic of the dihydropyrimidine chromophore. The position and intensity of these bands are influenced by the substitution pattern and the solvent.

Synthesis and Reactivity

A plausible synthetic strategy would involve the Biginelli reaction or a related multicomponent reaction to construct the dihydropyrimidine core, followed by borylation.[10] Alternatively, a pre-functionalized pyrimidine derivative could be subjected to a borylation reaction.

Conceptual Synthesis Workflow:

Caption: Conceptual workflow for the synthesis of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

Experimental Protocol for a General Biginelli Reaction:

This is a generalized protocol and would require optimization for the specific target molecule.

• Reaction Setup: To a round-bottom flask, add the aldehyde (1 equivalent), ethyl acetoacetate (1 equivalent), and urea (1.5 equivalents) in a suitable solvent such as ethanol.

• Catalysis: Add a catalytic amount of an acid, such as hydrochloric acid or a Lewis acid.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. The product may precipitate and can be collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent.

Applications in Drug Development

While specific applications for CAS 1217500-51-0 have not been detailed in the available literature, the structural motifs present in the molecule suggest several potential areas of interest for drug development.

• Enzyme Inhibition: The boronic acid moiety can act as a transition-state analog inhibitor for serine proteases and other enzymes.

• Anticancer Activity: Dihydropyrimidine derivatives have shown promise as anticancer agents.[4] The combination with a boronic acid could lead to novel mechanisms of action.

• Antimicrobial and Antiviral Agents: The pyrimidine core is a key component of many antimicrobial and antiviral drugs.[5]

Signaling Pathway Interaction Diagram:

Caption: Potential interaction of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid with cellular targets and pathways.

Safety and Handling

Based on the available Safety Data Sheet (SDS), (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid should be handled with care in a laboratory setting. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid represents an intriguing, yet underexplored, chemical entity with significant potential for applications in medicinal chemistry and drug discovery. The combination of the dihydropyrimidine scaffold and the boronic acid functional group makes it a promising candidate for the development of novel therapeutic agents. Further experimental investigation into its synthesis, reactivity, and biological activity is warranted to fully elucidate its potential. This guide serves as a foundational resource for researchers embarking on the study of this compound, providing a summary of known information and a framework for future investigation.

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Structure Elucidation of Novel Dihydropyrimidine Boronic Acids: A Multi-Technique Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The convergence of dihydropyrimidine (DHPM) and boronic acid moieties into single molecular entities presents a compelling frontier in medicinal chemistry. DHPMs are recognized as "privileged structures" capable of interacting with a wide array of biological targets, while boronic acids serve as versatile pharmacophores and key intermediates in organic synthesis, most notably in Suzuki coupling.[1][2] The successful design and development of novel drug candidates from this class are critically dependent on the unambiguous confirmation of their chemical structures. This guide provides a comprehensive, field-proven framework for the structural elucidation of novel dihydropyrimidine boronic acids, moving beyond a simple listing of techniques to explain the causality behind the analytical workflow. We will detail a synergistic application of mass spectrometry, multinuclear and multidimensional NMR spectroscopy, and single-crystal X-ray diffraction to build a self-validating, coherent structural proof.

Introduction: The Chemical and Pharmacological Rationale

Dihydropyrimidinones (DHPMs) and their derivatives are heterocyclic compounds of significant interest due to their diverse pharmacological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties.[1][3] Their synthesis is often achieved through the Biginelli reaction, a robust multi-component reaction (MCR) that allows for the efficient creation of molecular complexity in a single step.[3][4]

Boronic acids (R-B(OH)₂) are a unique class of organoboranes characterized by an electron-deficient boron atom, which makes them act as Lewis acids.[2] This property allows them to form reversible covalent bonds with diols, a feature exploited in saccharide sensing and drug delivery.[2] The incorporation of a boronic acid group into a DHPM scaffold can, therefore, yield novel compounds with unique mechanisms of action and therapeutic potential. However, the very properties that make these molecules interesting also introduce specific challenges in their structural characterization, such as the tendency to form cyclic anhydride trimers known as boroxines.[2][5] This guide provides the robust analytical strategy required to navigate these challenges.

The Synthetic Starting Point: The Biginelli Reaction

The journey to structural elucidation begins with a successful synthesis. The core DHPM scaffold is typically assembled via the Biginelli reaction, a one-pot condensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea or thiourea.[4][6] To create a dihydropyrimidine boronic acid, a key starting material must contain the boronic acid or a precursor group, typically the aldehyde component (e.g., formylphenylboronic acid).

Illustrative Reaction Scheme: Biginelli Condensation

Caption: The integrated workflow for structure elucidation.

Mass Spectrometry (MS): The Molecular Formula

Causality: The first and most fundamental question is whether the desired reaction occurred. High-Resolution Mass Spectrometry (HRMS), typically using Electrospray Ionization (ESI), provides the accurate mass of the molecular ion. This allows for the confident determination of the elemental composition, confirming that all components of the Biginelli reaction have been incorporated and that the target molecule has been formed.

Expected Data: For a target molecule, HRMS provides a mass measurement with high precision (typically < 5 ppm error). This experimental mass is compared against the theoretical mass calculated for the expected molecular formula.

Parameter	Information Provided	Typical Technique
Accurate Mass	Elemental Formula (e.g., C₁₈H₁₇BN₂O₄)	ESI-TOF, Orbitrap
Isotopic Pattern	Confirms presence of key elements (e.g., Boron's ¹⁰B/¹¹B isotopes)	All MS techniques
Fragmentation	Provides structural clues about weaker bonds	MS/MS, CID

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Connectivity Map

Causality: While MS provides the formula, NMR spectroscopy reveals the atomic connectivity, mapping out the complete chemical structure in solution. For dihydropyrimidine boronic acids, a multinuclear approach is not just beneficial; it is essential.

Key NMR Experiments:

• ¹H NMR: Provides information on the number and chemical environment of protons. Key signals include aromatic protons, NH protons of the DHPM ring, the chiral proton at C4, and protons of the ester and methyl groups.

• ¹³C NMR: Reveals the carbon skeleton of the molecule. The number of distinct signals confirms the symmetry, and their chemical shifts indicate the type of carbon (aliphatic, aromatic, carbonyl, etc.).

• ¹¹B NMR: This is the most direct method to probe the boron center. The chemical shift of the ¹¹B signal is highly sensitive to the coordination state of the boron atom. [7] * sp²-hybridized Boron (trigonal planar): Found in free boronic acids and boroxines, typically resonates in the δ 28-33 ppm range. [5] * sp³-hybridized Boron (tetrahedral): Found in boronate esters or complexes (e.g., with solvent or diols), resonates significantly upfield in the δ 2-15 ppm range. [5][7]* 2D NMR (COSY, HSQC, HMBC): These experiments are critical for assembling the final structure.

  • COSY (¹H-¹H Correlation Spectroscopy): Identifies protons that are coupled (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is paramount for connecting non-protonated carbons (like carbonyls and quaternary aromatic carbons) to the rest of the structure. [3] Expert Insight: Overcoming Boroxine Formation in NMR Boronic acids can exist in equilibrium with their cyclic trimer anhydrides (boroxines). This can lead to broadened peaks or multiple sets of signals in NMR spectra, complicating interpretation. [8] Protocol Validation: To obtain a clean, monomeric spectrum, the sample should be dissolved in a coordinating deuterated solvent like methanol-d₄. The methanol will form a tetrahedral boronate diester, breaking up the boroxine and resulting in sharp, easily interpretable signals. [8]The trade-off is the loss of the acidic B(OH)₂ proton signals due to exchange with the deuterated solvent.

Nucleus	Typical Chemical Shift Range (ppm)	Key Information
¹H	9.0-10.0 (NH), 7.0-8.5 (Ar-H), 5.0-5.5 (C4-H)	Proton environment, coupling
¹³C	160-170 (C=O), 145-155 (C2), 100-140 (Ar-C)	Carbon backbone
¹¹B	28-33 (sp²), 2-15 (sp³)	Boron coordination state

Single-Crystal X-ray Diffraction (SCXRD): The Definitive Proof

Causality: While NMR provides the definitive structure in solution, SCXRD provides an unambiguous, three-dimensional map of the molecule's atomic arrangement in the solid state. [9][10]It is the gold standard for structural proof, revealing precise bond lengths, bond angles, and intermolecular interactions like hydrogen bonding. [9][11] Workflow: The primary challenge is often not the diffraction experiment itself, but growing a single, high-quality crystal suitable for analysis. [12]

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The Ascendant Role of Pyrimidine Boronic Acids in Modern Medicinal Chemistry: A Technical Guide

Abstract

In the landscape of contemporary drug discovery, the pyrimidine nucleus stands as a "privileged scaffold," integral to a multitude of approved therapeutics across a wide range of diseases, including oncology, infectious diseases, and immunological disorders.[1][2][3][4] Concurrently, the strategic incorporation of the boronic acid moiety has emerged as a transformative approach in medicinal chemistry, endowing molecules with unique biochemical properties and therapeutic potential.[5][6][7] This technical guide provides an in-depth exploration of the synergistic combination of these two powerful chemical entities: pyrimidine boronic acids. We will delve into their synthesis, unique physicochemical characteristics, and burgeoning applications in medicinal chemistry, with a particular focus on their role as enzyme inhibitors and versatile synthetic intermediates. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of pyrimidine boronic acids in their therapeutic programs.

Introduction: The Convergence of a Privileged Scaffold and a Versatile Functional Group

The pyrimidine ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, is a cornerstone of life itself, forming the basis of the nucleobases uracil, thymine, and cytosine.[8][9] This fundamental biological role has made it a recurring motif in clinically successful drugs.[10][11] The versatility of the pyrimidine scaffold allows for facile structural modifications, enabling chemists to fine-tune the physicochemical and pharmacological properties of drug candidates.[8][12][13]

Boronic acids, characterized by a boron atom bonded to an alkyl or aryl group and two hydroxyl groups, have transitioned from being primarily synthetic reagents to key components of therapeutic agents.[6][14] Their unique ability to form reversible covalent bonds with diols and act as potent enzyme inhibitors has led to the development of several FDA-approved drugs, most notably the proteasome inhibitor bortezomib.[15]

The fusion of the pyrimidine scaffold with the boronic acid functional group creates a class of compounds with immense potential. Pyrimidine boronic acids are not merely a sum of their parts; they offer a unique combination of structural rigidity, hydrogen bonding capabilities, and the electrophilic nature of the boron atom, opening new avenues for drug design and discovery.[16][17]

Synthetic Strategies for Pyrimidine Boronic Acids

The synthesis of pyrimidine boronic acids is now a well-established process, largely thanks to the advent of palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is the most prominent and versatile method for their preparation.[18][19]

The Suzuki-Miyaura Coupling: A Cornerstone of Synthesis

The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between a halide (or triflate) and an organoboron compound.[20] In the context of pyrimidine boronic acids, this typically involves the reaction of a halogenated pyrimidine with a diboron reagent in the presence of a palladium catalyst and a base.[21]

Typical Experimental Workflow for Suzuki-Miyaura Coupling:

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Boronic Acids: The Architect's Toolkit for Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Synthetic Powerhouse

In the landscape of modern organic synthesis, few building blocks have achieved the status and utility of boronic acids. These organoboron compounds, characterized by the R-B(OH)₂ functional group, have transitioned from chemical curiosities to indispensable reagents in academic and industrial laboratories worldwide.[1][2] Their remarkable versatility, relative stability, and predictable reactivity have made them central to the construction of complex molecular architectures, from life-saving pharmaceuticals to advanced materials.[3][4][5]

The ascent of boronic acids is inextricably linked to the development of palladium-catalyzed cross-coupling reactions, most notably the Nobel Prize-winning Suzuki-Miyaura coupling.[6][7] This reaction provides a powerful and reliable method for forming carbon-carbon bonds, a fundamental operation in organic chemistry.[8] However, the utility of boronic acids extends far beyond this single transformation, encompassing a wide array of reactions that form carbon-heteroatom bonds and enable novel catalytic processes.[3][9]

This guide, designed for practicing researchers and drug development professionals, moves beyond a simple recitation of reactions. It serves as a technical deep dive into the core principles governing the use of boronic acids. We will explore the causality behind experimental choices, from selecting the right catalyst system to managing the inherent stability challenges of these reagents. By synthesizing mechanistic understanding with field-proven insights, this document aims to empower scientists to leverage the full potential of boronic acids as master tools in the art of molecular construction.

Part 1: Core Principles of Boronic Acids

A successful application of boronic acids begins with a firm grasp of their fundamental properties, synthesis, and stability. Misunderstanding these core concepts can lead to failed reactions and misinterpreted results.

Structure and Physicochemical Properties

A boronic acid consists of a boron atom bonded to an organic substituent (R) and two hydroxyl groups.[1] The boron atom is sp² hybridized, resulting in a trigonal planar geometry with a vacant p-orbital perpendicular to the molecular plane. This empty orbital makes boronic acids Lewis acidic, allowing them to accept a pair of electrons from a Lewis base.[1][10] This property is central to their reactivity and their ability to form reversible bonds with diols, a feature exploited in sensing and protection strategies.[9]

The acidity of boronic acids (pKa values typically ranging from 4 to 10) is not due to the donation of a proton from the B-OH group, but rather the acceptance of a hydroxide ion from water to form a tetracoordinate boronate species [R-B(OH)₃]⁻.[4][10] The pKa is highly dependent on the nature of the 'R' group; electron-withdrawing groups increase Lewis acidity and lower the pKa, while electron-donating groups have the opposite effect.[10]

Synthesis of Boronic Acids and Their Derivatives

While a vast library of boronic acids is commercially available, custom synthesis is often required. Several robust methods are routinely employed.[2][11]

Method	Typical Reagents	General Scope and Key Considerations
Organometallic Reagents + Borate Esters	Grignard (R-MgX) or Organolithium (R-Li) reagents; Trialkyl borates (e.g., B(OMe)₃, B(OiPr)₃)	A classic and versatile method. The reaction is performed at low temperatures to prevent over-addition. Subsequent acidic workup hydrolyzes the boronate ester to the boronic acid.[1][2]
Miyaura Borylation	Aryl/vinyl halides or triflates; Bis(pinacolato)diboron (B₂pin₂); Palladium catalyst (e.g., PdCl₂(dppf))	An exceptionally powerful palladium-catalyzed method for directly installing a boronate ester (a protected form of a boronic acid). It exhibits broad functional group tolerance.[11]
Transmetalation from Arylsilanes	Arylsilane (R-SiR'₃); Boron tribromide (BBr₃)	This method involves an exchange of the silicon group for a boron dihalide, which is then hydrolyzed. It's particularly useful when the corresponding organometallic reagent is difficult to prepare.[11]
C-H Borylation	Aromatic or heteroaromatic C-H bond; Iridium or Rhodium catalyst; Diboron reagent (e.g., B₂pin₂)	A modern and atom-economical approach that directly converts a C-H bond to a C-B bond, avoiding the need for pre-functionalized starting materials like halides.[12]

The Practical Challenge: Stability and Handling

Despite being relatively stable compared to many organometallic reagents, boronic acids are not indefinitely inert.[13] Understanding their decomposition pathways is critical for successful synthesis and storage.

• Protodeboronation: This is the cleavage of the C-B bond by a proton source, replacing the boronic acid group with a hydrogen atom. It is often accelerated by heat, base, or the presence of transition metals.[14] Vinyl and 2-heteroaryl boronic acids are particularly susceptible to this pathway.[14]

• Oxidation: The empty p-orbital of boron is susceptible to attack by reactive oxygen species, leading to degradation.[15] Aliphatic boronic acids are more prone to oxidation than their aryl counterparts.[4]

• Dehydration: Boronic acids can lose water, especially upon heating, to form cyclic trimers known as boroxines.[11] While this process is often reversible upon addition of water, it can complicate characterization and stoichiometry.

To mitigate these stability issues, boronic acids are frequently converted to more robust boronate esters . The most common are pinacol esters (Bpin), which are generally stable enough for chromatographic purification and long-term storage while still being sufficiently reactive for cross-coupling.[12][16][17] For particularly unstable boronic acids, N-methyliminodiacetic acid (MIDA) boronates have emerged as an exceptionally stable, crystalline, and air-stable surrogate.[14][18]

Part 2: The Suzuki-Miyaura Cross-Coupling: A Deep Dive

The Suzuki-Miyaura reaction is the cornerstone application of boronic acids, enabling the formation of a C(sp²)-C(sp²) bond between an organohalide (or pseudohalide) and an organoboron species.[6][7] Its success lies in its high functional group tolerance, mild reaction conditions, and the low toxicity of its boron-containing byproducts.[8]

The Catalytic Cycle: A Mechanistic Blueprint

Understanding the catalytic cycle is paramount for rational optimization and troubleshooting. The process involves a palladium catalyst cycling between Pd(0) and Pd(II) oxidation states in three key steps.[19][20]

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Unlocking the Therapeutic Potential of Dihydropyrimidines: An In-depth Technical Guide to Biological Activity Screening

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the methodologies employed in the biological activity screening of substituted dihydropyrimidines (DHPMs). As a class of heterocyclic compounds, DHPMs have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including anticancer, antibacterial, and antiviral properties[1][2][3]. This document is designed to serve as a practical resource, offering not only step-by-step protocols for key assays but also the scientific rationale behind the experimental choices, thereby empowering researchers to design and execute robust screening cascades.

The Dihydropyrimidine Scaffold: A Privileged Structure in Drug Discovery

Dihydropyrimidines are six-membered heterocyclic rings containing two nitrogen atoms. Their synthesis is most classically achieved through the Biginelli reaction, a one-pot multicomponent reaction that condenses an aldehyde, a β-ketoester, and urea or thiourea[4][5]. This synthetic tractability allows for the facile generation of diverse libraries of substituted DHPMs, making them an attractive scaffold for drug discovery campaigns. The structural similarity of the dihydropyrimidine core to endogenous nucleic acid bases like thymine and uracil is one of the reasons for their broad biological activities[3].

Synthesis of Substituted Dihydropyrimidines: The Biginelli Reaction

The Biginelli reaction remains a cornerstone for the synthesis of dihydropyrimidines due to its efficiency and atom economy[2][6]. Various modifications to the classical acid-catalyzed protocol have been developed to improve yields and expand the substrate scope[4].

Experimental Protocol: A Generalized Biginelli Condensation

Objective: To synthesize a small library of substituted dihydropyrimidines for subsequent biological screening.

Materials:

• Substituted aromatic aldehydes

• Ethyl acetoacetate (or other β-ketoesters)

• Urea or thiourea

• Ethanol

• Catalyst (e.g., hydrochloric acid, ytterbium triflate)[6]

• Reflux apparatus

• Thin Layer Chromatography (TLC) supplies

• Recrystallization solvents (e.g., ethanol, ethyl acetate)

Procedure:

• In a round-bottom flask, combine equimolar amounts of the substituted aldehyde, ethyl acetoacetate, and a slight excess of urea (or thiourea).

• Add ethanol as the solvent to achieve a suitable concentration.

• Introduce a catalytic amount of acid (e.g., a few drops of concentrated HCl)[5].

• Fit the flask with a condenser and reflux the mixture for 2-4 hours. Monitor the reaction progress using TLC.

• Upon completion, allow the reaction mixture to cool to room temperature. Often, the product will precipitate out of the solution.

• Collect the crude product by vacuum filtration and wash with cold ethanol.

• Purify the product by recrystallization from a suitable solvent to obtain the pure dihydropyrimidine derivative.

• Characterize the synthesized compounds using appropriate analytical techniques (e.g., NMR, Mass Spectrometry, IR spectroscopy).

A Hierarchical Approach to Biological Activity Screening

A logical and resource-efficient approach to screening a newly synthesized library of dihydropyrimidines involves a tiered or hierarchical strategy. This begins with broad primary screens to identify general activity, followed by more specific secondary and mechanistic assays for lead characterization.

Caption: A hierarchical workflow for screening substituted dihydropyrimidines.

Anticancer Activity Screening

A significant body of research points to the anticancer potential of dihydropyrimidine derivatives[7][8][9][10]. Screening for anticancer activity typically begins with an assessment of general cytotoxicity against a panel of cancer cell lines.

Primary Screen: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity[11][12]. It is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by metabolically active cells[1][11].

Experimental Protocol: MTT Assay for Cell Viability

Objective: To determine the cytotoxic effect of substituted dihydropyrimidines on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, A549)[9]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, filter-sterilized)[1]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the dihydropyrimidine compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO-containing medium) and a positive control (a known cytotoxic drug). Incubate for 24-72 hours.

• MTT Addition: After the incubation period, carefully remove the medium and add 100 µL of fresh serum-free medium and 20 µL of the MTT solution to each well[11]. Incubate for another 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 150 µL of the solubilization solution to each well to dissolve the purple formazan crystals. Mix thoroughly by gentle pipetting.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Mechanistic Assays for Anticancer Activity

For compounds that demonstrate significant and selective cytotoxicity, further assays can be employed to elucidate their mechanism of action.

Microtubules, dynamic polymers of tubulin, are crucial for cell division, making them an excellent target for anticancer drugs[13]. Some dihydropyrimidines have been shown to interfere with microtubule dynamics. A fluorescence-based in vitro tubulin polymerization assay can be used to identify compounds that inhibit or enhance this process[14][15].

Experimental Protocol: Fluorescence-Based Tubulin Polymerization Assay

Objective: To assess the effect of dihydropyrimidine compounds on the in vitro polymerization of tubulin.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• Fluorescent reporter (e.g., DAPI)[14]

• Positive control (e.g., Paclitaxel for enhancement, Nocodazole for inhibition)

• 96-well, black, flat-bottom microplates

• Temperature-controlled fluorescence plate reader

Procedure:

• Reagent Preparation: On ice, prepare a tubulin reaction mix to a final concentration of 2 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP, 10% glycerol, and the fluorescent reporter[14].

• Compound Addition: In a pre-warmed (37°C) 96-well plate, add a small volume of the test compound or control to the appropriate wells.

• Initiation of Polymerization: To initiate the reaction, add the ice-cold tubulin reaction mix to each well.

• Fluorescence Monitoring: Immediately place the plate in the pre-warmed (37°C) microplate reader. Measure the fluorescence intensity (e.g., excitation at 360 nm and emission at 450 nm for DAPI) at regular intervals (e.g., every minute) for 60 minutes.

• Data Analysis: Plot the fluorescence intensity versus time. A decrease in the rate and extent of polymerization compared to the vehicle control indicates inhibition, while an increase suggests enhancement.

DNA is another primary target for many anticancer drugs. Intercalators are molecules that can insert themselves between the base pairs of DNA, leading to a disruption of DNA replication and transcription. An ethidium bromide displacement assay is a common method to screen for potential DNA intercalators[9][16].

Experimental Protocol: Ethidium Bromide Displacement Assay

Objective: To determine if dihydropyrimidine compounds can intercalate into DNA.

Materials:

• Calf Thymus DNA (CT-DNA)

• Ethidium Bromide (EtBr) solution

• Tris-HCl buffer

• Test compounds

• Fluorometer

Procedure:

• DNA-EtBr Complex Formation: Prepare a solution of CT-DNA and EtBr in Tris-HCl buffer. Allow the mixture to incubate to form a stable DNA-EtBr complex, which will exhibit a high fluorescence intensity.

• Initial Fluorescence Measurement: Measure the initial fluorescence of the DNA-EtBr complex (excitation ~520 nm, emission ~590 nm)[9].

• Compound Titration: Add increasing concentrations of the dihydropyrimidine compound to the DNA-EtBr solution. After each addition, allow the mixture to equilibrate for a few minutes.

• Fluorescence Measurement: Measure the fluorescence intensity after each addition of the compound.

• Data Analysis: A decrease in the fluorescence intensity of the DNA-EtBr complex upon the addition of the test compound suggests that the compound is displacing EtBr from the DNA, indicating a potential intercalating binding mode[9][17].

Antibacterial Activity Screening

The emergence of antibiotic-resistant bacterial strains necessitates the discovery of new antibacterial agents. Dihydropyrimidines have shown promise in this area[18][19].

Primary Screen: Agar Well Diffusion Assay

The agar well diffusion method is a widely used preliminary test to screen for antibacterial activity. It is a qualitative or semi-quantitative assay where the presence of a zone of inhibition around a well containing the test compound indicates antibacterial activity.

Secondary Screen: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism[7][20].

Experimental Protocol: Broth Microdilution for MIC Determination

Objective: To quantitatively assess the antibacterial activity of dihydropyrimidine compounds by determining their MIC values.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Test compounds

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer

Procedure:

• Compound Dilution: In a 96-well plate, perform serial two-fold dilutions of the test compounds in MHB.

• Inoculum Preparation: Prepare a bacterial suspension in MHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compounds. Include a growth control well (inoculum without compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth[21]. The results can also be read using a plate reader by measuring the optical density at 600 nm.

Table 1: Representative Antibacterial Activity Data

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
DHPM-1	16	32
DHPM-2	>128	>128
DHPM-3	8	16
Ciprofloxacin	0.5	0.25

Antiviral Activity Screening

Several dihydropyrimidine derivatives have demonstrated antiviral activity against a range of viruses[22].

Plaque Reduction Neutralization Test (PRNT)

The plaque reduction neutralization test is a standard method for assessing the in vitro efficacy of antiviral agents[18]. It measures the ability of a compound to reduce the number of viral plaques formed in a cell culture.

Experimental Protocol: Plaque Reduction Neutralization Test

Objective: To evaluate the antiviral activity of dihydropyrimidine compounds.

Materials:

• Susceptible host cell line (e.g., Vero cells)

• Virus stock of known titer

• Complete cell culture medium

• Overlay medium (e.g., containing methylcellulose or agarose)

• Test compounds

• Staining solution (e.g., crystal violet)

• 6-well or 12-well plates

Procedure:

• Cell Seeding: Seed the host cells in multi-well plates to form a confluent monolayer.

• Virus-Compound Incubation: Prepare serial dilutions of the test compounds. Mix each dilution with a known amount of virus (e.g., 100 plaque-forming units, PFU) and incubate for 1 hour at 37°C to allow the compound to interact with the virus.

• Infection: Remove the culture medium from the cell monolayers and inoculate with the virus-compound mixtures. Allow the virus to adsorb for 1 hour.

• Overlay Application: After adsorption, remove the inoculum and add the overlay medium. This restricts the spread of the virus to adjacent cells, leading to the formation of discrete plaques.

• Incubation: Incubate the plates for several days until visible plaques are formed.

• Plaque Visualization and Counting: Remove the overlay, fix the cells, and stain with a solution like crystal violet. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound). The EC50 value (the concentration that reduces the number of plaques by 50%) can be determined by plotting the percentage of plaque reduction against the compound concentration.

Caption: Workflow for the Plaque Reduction Neutralization Test.

Conclusion and Future Directions

The dihydropyrimidine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The screening methodologies outlined in this guide provide a robust framework for identifying and characterizing the biological activities of new DHPM derivatives. As our understanding of disease biology deepens, the integration of more sophisticated, target-based, and high-content screening approaches will be crucial in unlocking the full therapeutic potential of this versatile class of compounds. The self-validating nature of the described protocols, coupled with a logical, stepwise progression from primary to mechanistic studies, ensures the generation of reliable and actionable data in the quest for new medicines.

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The Ascendance of Boronic Acids in Modern Drug Discovery: A Technical Guide

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Abstract

The field of medicinal chemistry has witnessed a significant surge in the exploration and application of boronic acids over the past two decades.[1] Once relegated to the periphery due to perceived toxicity, this class of compounds has emerged as a versatile and powerful tool in the drug discoverer's arsenal.[2] The unique electronic properties of the boron atom, particularly its ability to form reversible covalent bonds with biological nucleophiles, have paved the way for a new generation of highly potent and selective therapeutics.[3] This guide provides an in-depth technical overview of boronic acids in drug discovery, from their fundamental chemical principles to their successful implementation in FDA-approved drugs and the innovative strategies driving their future development. We will delve into the mechanistic intricacies of their interactions with protein targets, provide field-proven insights into their synthesis and screening, and explore the challenges and opportunities that lie ahead.

The Boronic Acid Moiety: A Paradigm Shift in Reversible Covalent Inhibition

The defining characteristic of a boronic acid is the presence of a boron atom bonded to an alkyl or aryl group and two hydroxyl groups (R-B(OH)₂).[3] This seemingly simple arrangement confers a unique set of physicochemical properties that are highly advantageous for drug design.

The Chemistry of Boron: Lewis Acidity and Covalent Interactions

At the heart of the boronic acid's utility is the electron-deficient nature of the boron atom. With a vacant p-orbital, it acts as a Lewis acid, readily accepting a pair of electrons from a nucleophile.[4] In a biological context, this translates to the ability to form a stable, yet reversible, tetrahedral adduct with hydroxyl groups, particularly the serine or threonine residues found in the active sites of many enzymes.[5][6] This reversible covalent interaction is the cornerstone of the mechanism of action for many boronic acid-based drugs, offering a distinct advantage over traditional non-covalent inhibitors and irreversible covalent modifiers.[7]

The reversibility of this bond is crucial. It allows for a prolonged target engagement, leading to enhanced potency, while minimizing the risk of permanent off-target modifications that can lead to toxicity.[8] The kinetics of this interaction—a rapid association and a slow dissociation—contribute to a durable pharmacodynamic effect.[7]

digraph "Boronic_Acid_Interaction" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=record, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#202124"];

Figure 1: Reversible Covalent Inhibition by a Boronic Acid. The nucleophilic hydroxyl group of a serine residue in an enzyme's active site attacks the electrophilic boron atom of the boronic acid, forming a tetrahedral intermediate. This covalent bond is reversible, allowing for a dynamic and controlled inhibition.

Boronic Acids in Action: A Showcase of FDA-Approved Drugs

The therapeutic potential of boronic acids is no longer theoretical. Several drugs incorporating this moiety have received FDA approval and are making a significant impact on patient care.[9] The success of these agents has validated the boronic acid platform and spurred further research and development.[1]

Drug Name (Brand Name)	Target	Therapeutic Area	FDA Approval Year	Mechanism of Action
Bortezomib (Velcade®)	26S Proteasome	Multiple Myeloma, Mantle Cell Lymphoma	2003	Reversibly inhibits the chymotrypsin-like activity of the 26S proteasome, leading to apoptosis of cancer cells.[10][11][12]
Ixazomib (Ninlaro®)	26S Proteasome	Multiple Myeloma	2015	An orally bioavailable proteasome inhibitor with a similar mechanism to bortezomib.[13][14]
Vaborbactam (in Vabomere®)	β-Lactamases	Complicated Urinary Tract Infections	2017	A non-suicidal β-lactamase inhibitor that protects meropenem from degradation by serine β-lactamases.[15][16][17]
Talquetamab (Talvey™)	GPRC5D and CD3	Multiple Myeloma	2023	A bispecific T-cell engager that redirects T-cells to kill myeloma cells expressing GPRC5D.[18][19][20]

Note: While Talquetamab is a bispecific antibody and not a small molecule boronic acid, its inclusion highlights the diverse applications of boron-containing compounds in medicine.

Case Study: Bortezomib - The Pioneer

The approval of bortezomib in 2003 marked a pivotal moment for boronic acids in medicine.[13] As the first-in-class proteasome inhibitor, it revolutionized the treatment of multiple myeloma.[12][21] The boron atom in bortezomib is key to its function, forming a stable but reversible bond with the N-terminal threonine residue in the catalytic site of the 26S proteasome.[10][21] This inhibition disrupts protein homeostasis, leading to the accumulation of ubiquitinated proteins and ultimately inducing apoptosis in cancer cells.[12][22] The development of bortezomib demonstrated that boronic acids could be designed to be potent, selective, and possess favorable pharmacokinetic properties.[1][11]

The Drug Discovery Workflow: From Concept to Candidate

The journey of a boronic acid-based drug from initial concept to a clinical candidate involves a multidisciplinary approach, integrating computational design, synthetic chemistry, and rigorous biological evaluation.

digraph "Drug_Discovery_Workflow" { graph [splines=ortho, nodesep=0.5, ranksep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#202124", color="#4285F4"];

Figure 2: A typical drug discovery workflow for boronic acid inhibitors.

Synthesis of Boronic Acid Libraries: Key Methodologies

The ability to generate diverse libraries of boronic acids is fundamental to the discovery process. Several synthetic strategies are employed, with the choice of method depending on the desired structural complexity and scale.

Protocol: Decarboxylative Borylation

A recently developed and powerful method for the synthesis of boronic acids is decarboxylative borylation. This technique allows for the conversion of readily available and structurally diverse carboxylic acids into their corresponding boronic acids.[8][23][24]

Step-by-Step Methodology:

• Reactant Preparation: In a nitrogen-filled glovebox, combine the carboxylic acid (1.0 equiv), a nickel catalyst (e.g., NiCl₂(glyme), 10 mol%), a ligand (e.g., dtbbpy, 10 mol%), and a boronic acid precursor (e.g., bis(pinacolato)diboron, 1.5 equiv) in a dry solvent such as dioxane.

• Reaction Setup: Seal the reaction vessel and remove it from the glovebox. Place the vessel in a preheated oil bath at the desired temperature (typically 80-120 °C).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, cool the reaction to room temperature and quench with an appropriate aqueous solution. Extract the product with an organic solvent. The combined organic layers are then dried, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired boronic acid.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of a nitrogen-filled glovebox is critical to prevent the oxidation of the nickel catalyst and the boronic acid product.[3]

• Nickel Catalyst and Ligand: The choice of the nickel catalyst and ligand is crucial for the efficiency and selectivity of the reaction. The ligand helps to stabilize the nickel catalyst and facilitate the catalytic cycle.

• Boronic Acid Precursor: Bis(pinacolato)diboron is a commonly used and stable source of boron.

• Solvent and Temperature: The solvent and temperature are optimized to ensure solubility of the reactants and to provide sufficient energy for the reaction to proceed at a reasonable rate.

Screening for Boronic Acid Inhibitors

High-throughput screening (HTS) is essential for identifying initial "hit" compounds from large chemical libraries. For boronic acid inhibitors, enzymatic assays are typically employed.

Protocol: In Vitro Enzymatic Activity Assay (FRET-based)

Fluorescence Resonance Energy Transfer (FRET) assays are a common and sensitive method for measuring enzyme activity and inhibition.

Step-by-Step Methodology:

• Reagent Preparation: Prepare solutions of the target enzyme, a fluorogenic substrate, and the boronic acid test compounds in a suitable buffer.

• Incubation: In a microplate, incubate the enzyme with varying concentrations of the boronic acid compounds for a predetermined period (e.g., 10 minutes at 25 °C) to allow for inhibitor binding.[25]

• Initiation of Reaction: Add the fluorogenic substrate to each well to initiate the enzymatic reaction.

• Fluorescence Measurement: Measure the fluorescence intensity over time using a plate reader. The cleavage of the substrate by the enzyme will result in a change in fluorescence.

• Data Analysis: Calculate the initial reaction rates and determine the half-maximal inhibitory concentration (IC₅₀) for each compound by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Self-Validating System:

• Controls: Include positive controls (enzyme with no inhibitor) and negative controls (no enzyme) to ensure the assay is performing correctly.

• Dose-Response Curve: A clear dose-response relationship provides confidence that the observed inhibition is due to the test compound.

Overcoming Challenges and Future Directions

Despite their successes, the development of boronic acid-based drugs is not without its challenges. Issues such as stability, off-target effects, and potential for mutagenicity require careful consideration.[3]

• Stability: Boronic acids can undergo dehydration to form boroxines or degradation under certain conditions. Formulation strategies and the use of boronic esters as prodrugs can improve stability.[7]

• Selectivity: Achieving high selectivity for the target enzyme over other related proteins is crucial to minimize off-target effects. Structure-based drug design and the exploration of diverse chemical scaffolds can enhance selectivity.[26]

• Computational Approaches: The use of computational methods, such as molecular docking and quantum mechanical studies, is becoming increasingly important in the design of potent and selective boronic acid inhibitors.[25][27] These approaches can help to predict binding modes and affinities, guiding the synthesis of more effective compounds.[28][29]

The future of boronic acids in drug discovery is bright. Ongoing research is focused on expanding their application to new target classes, developing novel synthetic methodologies, and leveraging computational tools to accelerate the discovery process.[30][31] The unique properties of the boron atom will undoubtedly continue to inspire the creation of innovative and life-saving medicines.

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A Guide to Spectroscopic Data for Substituted Dhydropyrimidine Derivatives

This in-depth technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize substituted dihydropyrimidine (DHPM) derivatives. It is intended for researchers, scientists, and professionals in drug development who are working with these important heterocyclic compounds. This guide emphasizes the correlation between molecular structure and spectroscopic data, providing a framework for the unambiguous identification and characterization of novel DHPMs.

Introduction: The Significance of Dihydropyrimidines

Dihydropyrimidines are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1][2] These activities include, but are not limited to, antibacterial, antiviral, antitumor, and anti-inflammatory properties.[1][2] The biological efficacy of DHPM derivatives is often intrinsically linked to the nature and position of substituents on the core ring structure.[3] Consequently, precise and comprehensive structural characterization is a critical step in the development of new therapeutic agents based on this scaffold.

The most common route to synthesize these compounds is the Biginelli reaction, a one-pot multicomponent reaction involving an aldehyde, a β-dicarbonyl compound, and urea or thiourea.[1][2][4] The versatility of this reaction allows for the introduction of a wide array of substituents at various positions of the dihydropyrimidine ring, leading to a vast chemical space for drug discovery. This guide will delve into the primary spectroscopic methods employed to navigate this chemical space and elucidate the structures of these promising molecules.

The Spectroscopic Toolkit for DHPM Characterization

A multi-spectroscopic approach is essential for the unambiguous structural elucidation of substituted dihydropyrimidine derivatives. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined application leads to a comprehensive understanding of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of organic molecules, including DHPMs. Both ¹H and ¹³C NMR, along with two-dimensional techniques like HSQC and HMBC, are routinely used to establish connectivity and stereochemistry.

The proton NMR spectrum of a dihydropyrimidine derivative provides a wealth of information about the number of different types of protons and their neighboring atoms. Key characteristic signals include:

• N-H Protons: The two N-H protons of the urea or thiourea moiety typically appear as two distinct singlets or doublets. In urea derivatives, these signals are often observed in the regions of δ 7.57–7.69 ppm and δ 9.06–9.14 ppm.[5] For thiourea analogs, these protons are shifted downfield, appearing around δ 9.52–9.61 ppm and δ 10.20–10.31 ppm.[5]

• C4-H Proton: The proton at the C4 position, a stereogenic center, is a crucial diagnostic signal. It typically appears as a doublet in the range of δ 5.00–5.13 ppm.[5] The coupling constant of this proton with the adjacent N-H proton can provide conformational information.

• C6-Methyl Protons: In derivatives synthesized from acetoacetate, the C6-methyl group gives rise to a characteristic singlet at approximately δ 2.22–2.28 ppm.[5]

• Ester Protons: For derivatives containing an ester group at the C5 position (e.g., from ethyl acetoacetate), the ethyl group protons will appear as a triplet (for the -CH₃) around δ 1.09 ppm and a quartet (for the -OCH₂-) around δ 4.0 ppm.[2]

• Aromatic Protons: The chemical shifts and splitting patterns of protons on any aromatic substituents provide information about the substitution pattern of the ring.

It is important to note that tautomerism can sometimes be observed in dihydropyrimidine derivatives, leading to the appearance of multiple sets of NMR signals.[3][6] Variable-temperature NMR studies can be employed to investigate such dynamic processes.[3]

The ¹³C NMR spectrum complements the ¹H NMR data by providing information about the carbon skeleton of the molecule. Key resonances include:

• C2 Carbonyl/Thiocarbonyl: The C2 carbon, part of the urea or thiourea moiety, is highly deshielded. The carbonyl carbon (C=O) typically resonates in the range of δ 152.0-154.0 ppm, while the thiocarbonyl carbon (C=S) appears further downfield, around δ 172.0-174.7 ppm.[7]

• C4 Carbon: The C4 carbon, bearing the substituent from the aldehyde, is found in the aliphatic region, typically between δ 54.0-55.0 ppm.[7]

• C5 and C6 Carbons: The C5 and C6 carbons are part of an enamine-like system. The C5 carbon, often bearing an electron-withdrawing group, resonates at a higher field than the C6 carbon.

• Ester Carbons: The carbonyl carbon of an ester group at C5 will appear around δ 165.0-168.0 ppm. The carbons of the alkoxy group will also have characteristic chemical shifts.

The following table summarizes typical ¹H and ¹³C NMR chemical shift ranges for key atoms in substituted dihydropyrimidine derivatives.

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
N1-H	7.5 - 9.2 (urea), 9.5 - 10.3 (thiourea)	-
N3-H	7.5 - 9.2 (urea), 9.5 - 10.3 (thiourea)	-
C2	-	152.0 - 154.0 (C=O), 172.0 - 174.7 (C=S)
C4-H	5.0 - 5.5	54.0 - 55.0
C5	-	~100 - 110
C6-CH₃	2.2 - 2.3	~17 - 20
C5-COOR	-	~165 - 168 (C=O)

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an indispensable tool for determining the molecular weight of a synthesized dihydropyrimidine derivative and for obtaining structural information through fragmentation analysis.[8] High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to determine the molecular formula.[9]

Common ionization techniques for DHPMs include Electrospray Ionization (ESI) and Electron Impact (EI). The molecular ion peak ([M]⁺ or [M+H]⁺) is typically observed, confirming the molecular weight of the compound. The fragmentation patterns can provide valuable insights into the structure, often involving characteristic losses of substituents.

A general workflow for the spectroscopic analysis of a novel dihydropyrimidine derivative is depicted in the following diagram:

Caption: Workflow for the synthesis and spectroscopic characterization of dihydropyrimidine derivatives.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[10][11] The IR spectrum of a dihydropyrimidine derivative will exhibit characteristic absorption bands corresponding to the vibrations of its various bonds.[12][13]

Key vibrational frequencies for substituted dihydropyrimidines are summarized in the table below:

Functional Group	Vibrational Mode	Characteristic Absorption (cm⁻¹)
N-H	Stretching	3100 - 3400
C-H (aromatic)	Stretching	3000 - 3100
C-H (aliphatic)	Stretching	2850 - 3000
C=O (ester)	Stretching	1700 - 1725
C=O (urea)	Stretching	1640 - 1680
C=C (alkene)	Stretching	1620 - 1680
C=N	Stretching	~1473
C-O (ester)	Stretching	1200 - 1300
C=S (thiourea)	Stretching	1100 - 1250

The presence and exact position of these bands can confirm the successful incorporation of the different building blocks into the dihydropyrimidine core.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing chromophores, such as the dihydropyrimidine ring system.[11][14][15] The absorption maxima (λmax) in the UV-Vis spectrum are characteristic of the conjugated system. The nature of the substituents on the aromatic rings and the dihydropyrimidine core can influence the position and intensity of these absorption bands. While not as structurally informative as NMR or MS, UV-Vis spectroscopy is a valuable tool for confirming the presence of the chromophoric core and for quantitative analysis.[14][15]

Experimental Protocols: A Self-Validating System

The reliability of spectroscopic data is contingent upon the purity of the sample and the proper execution of the analytical method. The following provides a generalized, step-by-step methodology for the synthesis and characterization of a typical dihydropyrimidine derivative.

General Synthesis Protocol (Biginelli Reaction)

• Reactant Preparation: In a round-bottom flask, combine equimolar amounts of the aldehyde, the β-dicarbonyl compound (e.g., ethyl acetoacetate), and urea or thiourea in a suitable solvent, such as ethanol.

• Catalyst Addition: Add a catalytic amount of an acid, such as hydrochloric acid or a Lewis acid.

• Reaction: Reflux the reaction mixture for an appropriate time, monitoring the progress by thin-layer chromatography (TLC).[16]

• Work-up: After completion, cool the reaction mixture and pour it into ice-cold water to precipitate the product.

• Purification: Collect the crude product by filtration and purify it by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidine derivative.

Spectroscopic Sample Preparation and Analysis

• NMR Spectroscopy: Dissolve a few milligrams of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) and transfer to an NMR tube.[16] Record ¹H, ¹³C, and any necessary 2D NMR spectra.

• Mass Spectrometry: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile) and analyze using an appropriate ionization technique (e.g., ESI).

• FT-IR Spectroscopy: Analyze the solid sample directly using an Attenuated Total Reflectance (ATR) accessory or prepare a KBr pellet.

• UV-Vis Spectroscopy: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, methanol) and record the spectrum over the appropriate wavelength range.

The following diagram illustrates the logical relationships in interpreting multi-spectroscopic data for DHPMs:

Caption: Logical flow for the confirmation of a dihydropyrimidine structure using multiple spectroscopic techniques.

Conclusion

The spectroscopic characterization of substituted dihydropyrimidine derivatives is a critical aspect of their development as potential therapeutic agents. A thorough understanding of the principles and applications of NMR, MS, FT-IR, and UV-Vis spectroscopy, as outlined in this guide, enables researchers to confidently elucidate the structures of novel DHPMs. The correlation of specific structural features with their spectroscopic signatures provides a powerful framework for accelerating the drug discovery process in this important class of heterocyclic compounds.

References

• Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl). (2021). National Institutes of Health. [Link]

• Synthesis and Characterization of Functionalized Amino Dihydropyrimidines Toward the Analysis of their Antibacterial Structure–Activity Relationships and Mechanism of Action. (2022). ACS Omega. [Link]

• Green synthesis, structural analysis and anticancer activity of dihydropyrimidinone derivatives. (2021). PubMed Central. [Link]

• Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review. (2021). PubMed Central. [Link]

• Spectroscopic characterization, DFT, antimicrobial activity and molecular docking studies on 4,5-bis[(E)-2-phenylethenyl]-1H,1′H-2,2′-biimidazole. (2023). National Institutes of Health. [Link]

• Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological Activity. (2023). ResearchGate. [Link]

• Comparative Study of Chemical Synthesis of Dihydropyrimidine (DHPMS) Derivatives by Biginelli Reaction Using Microwave Irradiati. (2015). Semantic Scholar. [Link]

• Design and Synthesis of New Dihydropyrimidine Derivatives with a Cytotoxic Effect as Dual EGFR/VEGFR-2 Inhibitors. (2022). National Institutes of Health. [Link]

• Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. (2021). RSC Publishing. [Link]

• Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological. (2022). Journal of Medicinal and Chemical Sciences. [Link]

• Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. (2021). PubMed Central. [Link]

• Synthesis, Spectroscopic and Crystal Structure Analysis of Two Dihydropyrimidines. (2009). Sci-Hub. [Link]

• Dihydropyrimidines, part 5. Dynamic NMR investigation of the annular tautomerism in dihydropyrimidines. (1984). American Chemical Society. [Link]

• Design, Synthesis, Characterization and Biological Evaluation of Some Substituted Dihydropyrimidinone Derivatives. (2015). Der Pharma Chemica. [Link]

• Synthesis, characterization and antifungal activity of azo coupled dihydropyrimidinones. (2022). Journal of University of Shanghai for Science and Technology. [Link]

• FTIR and UV-Vis Spectroscopy. (n.d.). Honeyman Laboratories. [Link]

• Crystal Structure, Raman, FTIR, UV-Vis Absorption, Photoluminescence Spectroscopy, TG–DSC and Dielectric Properties of New Semiorganic Crystals of 2-Methylbenzimidazolium Perchlorate. (2023). MDPI. [Link]

• Exploring Substituted 3,4-Dihydropyrimidinone and Thione Derivatives as Anti-prostate Cancer Agents: Computational Screening, Synthesis, Characterization, and In Vitro Efficacy Assessment. (2023). ResearchGate. [Link]

• Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis and In. (2021). Semantic Scholar. [Link]

• Design, ecofriendly synthesis, anticancer and antimicrobial screening of innovative Biginelli dihydropyrimidines using β-aroylp. (2021). Semantic Scholar. [Link]

• Difference between FTIR And UV-Vis. (2023). Rocky Mountain Labs. [Link]-vis/)

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Protocols & Analytical Methods

Title: Strategic Execution of Suzuki-Miyaura Couplings with the Challenging (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

An Application Note and Protocol for Researchers

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of C(sp²)–C(sp²) bonds with remarkable efficiency and functional group tolerance.[1][2] Pyrimidine and dihydropyrimidine motifs are privileged scaffolds in medicinal chemistry, making their incorporation into complex molecules a high-priority endeavor for drug development professionals.[3][4] However, heteroarylboronic acids, particularly electron-rich and potentially unstable derivatives like (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, present significant challenges that can lead to low yields and reaction failure. Key failure modes include rapid protodeboronation under basic conditions and catalyst inhibition by Lewis-basic nitrogen atoms.[5][6] This guide provides a detailed, field-proven protocol for the successful Suzuki-Miyaura coupling of this specific boronic acid. We will dissect the causality behind the choice of catalyst, base, and solvent, offering a robust, self-validating methodology designed for reproducibility and high-yield outcomes.

Mechanistic Insights & Strategic Considerations

The efficacy of a Suzuki-Miyaura coupling hinges on the delicate balance of the catalytic cycle's three main steps: oxidative addition, transmetalation, and reductive elimination.[7] When using challenging boronic acids, the success of the reaction is dictated by the relative rates of the productive transmetalation step versus off-cycle decomposition pathways.

The Challenge of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

The structure of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid introduces three primary challenges that must be proactively addressed in the protocol design:

• High Electron Density: Unlike the aromatic pyrimidine ring, the 1,6-dihydropyrimidine is a highly electron-rich, non-aromatic enamine-like system. While this can facilitate the transmetalation step, it dramatically increases its susceptibility to electrophilic attack, particularly protodeboronation (the undesired cleavage of the C–B bond by a proton source).[5][6] This is the most critical failure pathway to mitigate.

• Catalyst Inhibition: The presence of two nitrogen atoms, which are Lewis bases, can lead to coordination with the palladium center. This can sequester the catalyst in an inactive state, slowing or halting the catalytic cycle.[4][5]

• Substrate Instability: Dihydropyrimidine systems can be sensitive to oxidation or rearrangement under harsh conditions (e.g., high temperatures or strongly basic media).

To overcome these obstacles, the protocol must be engineered to (a) generate the active catalytic species rapidly and (b) facilitate a transmetalation rate that significantly outpaces the rate of boronic acid decomposition.

Causality-Driven Component Selection

• Palladium Precatalyst: Traditional Pd(0) sources like Pd(PPh₃)₄ or Pd₂(dba)₃ require an induction period to generate the active monoligated Pd(0) species. During this lag time, the sensitive boronic acid can decompose. We therefore select a modern palladacycle precatalyst, specifically XPhos Pd G3 . These precatalysts are designed to release the active L-Pd(0) species almost instantaneously upon exposure to the base, "jump-starting" the catalytic cycle and minimizing boronic acid degradation.[8][9]

• Ligand: The XPhos ligand, a bulky and electron-rich biarylphosphine, is integral to the precatalyst. Its steric bulk promotes the formation of the monoligated active species and accelerates the final, often rate-limiting, reductive elimination step. Its electron-donating character facilitates the initial oxidative addition to the aryl halide.[10]

• Base: The choice of base is critical. Strong bases like NaOH or NaOEt in aqueous media will rapidly degrade the boronic acid.[8] A moderately weak, non-hydroxide base like potassium phosphate (K₃PO₄) provides the necessary activation of the boronic acid to form the reactive boronate complex without aggressively promoting protodeboronation.[11][12]

• Solvent System: The reaction must be conducted under strictly anhydrous and deoxygenated conditions. The presence of water will accelerate protodeboronation. A polar aprotic solvent like 1,4-dioxane is an excellent choice due to its ability to dissolve the various reaction components and its high boiling point, though the protocol is optimized for a moderate temperature.[4]

Visualizing the Core Processes

To clarify the relationships between the reaction components and the experimental sequence, the following diagrams are provided.

Caption: Experimental Workflow Overview

Detailed Experimental Protocol

This protocol describes a representative coupling between (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid and 4-bromoanisole. The stoichiometry and conditions can be adapted for other aryl or heteroaryl halides.

Reagent & Equipment Checklist

• Substrates: (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, 4-bromoanisole

• Catalyst: XPhos Pd G3 (CAS: 1445085-87-9)

• Base: Potassium phosphate, tribasic (K₃PO₄), anhydrous powder

• Solvent: 1,4-Dioxane, anhydrous (<50 ppm H₂O), packaged under inert gas

• Equipment: Schlenk tube or microwave vial with stir bar, Schlenk line or glovebox, heating mantle with temperature controller and stirrer, standard glassware for workup, silica gel for chromatography.

Quantitative Reaction Parameters

The following table summarizes the quantities for a standard 0.5 mmol scale reaction.

Component	Mol. Wt. ( g/mol )	Amount (mmol)	Equivalents	Mass / Volume
4-Bromoanisole (Aryl Halide)	187.04	0.50	1.0	93.5 mg
(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid	154.00 (est.)	0.75	1.5	115.5 mg
XPhos Pd G3	865.54	0.01	0.02 (2 mol%)	8.7 mg
K₃PO₄	212.27	1.00	2.0	212.3 mg
1,4-Dioxane (Anhydrous)	-	-	-	5.0 mL (0.1 M)

Note: Using 1.5 equivalents of the boronic acid is a standard strategy to compensate for potential decomposition and drive the reaction to completion. [4]

Step-by-Step Methodology

PART A: Reaction Setup (Inert Atmosphere)

• Vial Preparation: To a dry Schlenk tube or microwave vial containing a magnetic stir bar, add (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid (115.5 mg, 0.75 mmol), K₃PO₄ (212.3 mg, 1.0 mmol), and XPhos Pd G3 (8.7 mg, 0.01 mmol).

  • Expert Tip: Handling the catalyst and base in a glovebox is ideal. If using a Schlenk line, do this under a positive flow of argon or nitrogen.

• Seal and Purge: Seal the vial with a septum cap. Evacuate the vial and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed. The presence of oxygen can lead to catalyst decomposition and unwanted side reactions. [10]3. Solvent and Substrate Addition: Using a gas-tight syringe, add anhydrous 1,4-dioxane (5.0 mL). Follow this by adding 4-bromoanisole (93.5 mg, 0.50 mmol).

• Final Degassing: Sparge the resulting suspension with argon for 5-10 minutes by bubbling the gas through the liquid via a long needle, with a second needle serving as an outlet. This removes any residual dissolved oxygen.

PART B: Reaction Execution

• Heating: Place the sealed vial in a pre-heated heating block or oil bath set to 80 °C .

  • Rationale: A moderate temperature of 80 °C provides sufficient thermal energy to drive the reaction without causing significant degradation of the sensitive dihydropyrimidine boronic acid. Higher temperatures may be required for less reactive aryl chlorides but should be approached with caution.

• Stirring & Monitoring: Stir the reaction mixture vigorously. Monitor the reaction progress starting at the 1-hour mark. A small aliquot can be taken, diluted with ethyl acetate, filtered through a small plug of silica, and analyzed by LC-MS or TLC. The reaction is typically complete within 2-6 hours.

PART C: Workup and Purification

• Cooling and Quenching: Once the reaction is complete (as indicated by the consumption of the limiting reagent, 4-bromoanisole), remove the vial from the heat source and allow it to cool to room temperature.

• Dilution and Filtration: Dilute the reaction mixture with ethyl acetate (20 mL). Filter the mixture through a pad of Celite® to remove the inorganic salts and palladium black. Wash the pad with additional ethyl acetate (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired coupled product.

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive catalyst (degraded).2. Incomplete removal of oxygen/water.3. Decomposed boronic acid.	1. Use a fresh bottle of a reliable precatalyst like XPhos Pd G3.<[13]br>2. Ensure solvent is truly anhydrous and degassing is thorough.3. Check the purity of the boronic acid by NMR. If degraded, consider converting it to a more stable MIDA boronate or diethanolamine adduct prior to use. [8][14]
Significant Protodeboronation	1. Base is too strong or contains water.2. Reaction temperature is too high or time is too long.	1. Use freshly opened, anhydrous K₃PO₄. Consider switching to an even milder base like KF or CsF.<[6]br>2. Attempt the reaction at a lower temperature (e.g., 60 °C) for a longer period.
Formation of Homocoupled Byproducts	Presence of residual oxygen in the reaction vessel.	Improve the degassing procedure (increase sparging time or use the freeze-pump-thaw method for the solvent). [10]
Dark Black Precipitate Forms Immediately	Rapid catalyst decomposition.	This often indicates contamination. Ensure all glassware is scrupulously dry and the inert atmosphere is maintained. Verify the purity of the aryl halide.

References

• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Shaaban, M. R., et al. (2015). Diversification Via Coupling Reactions and Biological Activities of Pyrimidine Derivatives. ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. [Link]

• Aslam, S., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(21), 5033. [Link]

• Kinzel, T., et al. (2010). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. ResearchGate. [Link]

• Mothana, S., et al. (2020). Pd‐catalysts based on biaryl phosphacycles allowed facile Suzuki‐Miyaura couplings of a wide range of deactivated, sterically hindered, and heteroaryl chloride substrates with aryl boronic acids. ResearchGate. [Link]

• Li, Y., et al. (2024). Highly Efficient and Sustainable HT@NC/Pd Catalysts for Suzuki Coupling and Their Application in Elacestrant Synthesis. Molecules, 29(4), 899. [Link]

• Guram, A. S., et al. (2006). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 71(22), 8488–8499. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5555-5559. [Link]

• Knapp, D. M., et al. (2021). Heteroaryl–Heteroaryl, Suzuki–Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. ACS Catalysis, 11(15), 9835–9842. [Link]

• Toumi, A., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-diarylated pyrazolo[1,5- a ]pyrimidines. RSC Advances, 11(4), 2139-2151. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Toumi, A., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). PubMed Central. [Link]

• Kurfi, M., et al. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(11), 2901. [Link]

• Pye, A. J., et al. (2017). Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates. Nature Communications, 8(1), 15931. [Link]

• Toumi, A., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Publishing. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Maluenda, I., & Navarro, O. (2015). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

• Xia, D., et al. (2016). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 7(8), 5529-5541. [Link]

• Rychnovsky, S. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 136(22), 7929–7939. [Link]

• Silva, F. A., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(14), 3234. [Link]

• Clapham, K. M., et al. (2007). New Pyrimidylboronic Acids and Functionalized Heteroarylpyrimidines by Suzuki Cross-Coupling Reactions. European Journal of Organic Chemistry, 2007(34), 5647-5654. [Link]

• Piettre, S. R., & Cabri, W. (2018). Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules, 23(9), 2165. [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH. [Link]

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with Pyrimidine Boronic Acids

Introduction: The Central Role of the Pyrimidine Scaffold in Modern Drug Discovery

The pyrimidine ring is a foundational heterocyclic motif in medicinal chemistry, integral to the structure of nucleic acids (cytosine, thymine, and uracil) and a plethora of therapeutic agents.[1] Its unique electronic properties and ability to engage in various biological interactions have cemented its status as a "privileged scaffold." Pyrimidine derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[2] Consequently, the development of robust and versatile synthetic methodologies for the functionalization of the pyrimidine core is of paramount importance to researchers in drug discovery and development.[1][2]

The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and widely adopted method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl structures.[3][4] This palladium-catalyzed reaction offers high functional group tolerance, relatively mild reaction conditions, and the use of generally stable and less toxic organoboron reagents.[4] When applied to halogenated pyrimidines, the Suzuki-Miyaura coupling provides a direct and efficient route to introduce diverse aryl and heteroaryl substituents, thereby enabling the exploration of a vast chemical space for novel drug candidates.[1][3]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, offering in-depth insights and field-proven protocols for the successful execution of palladium-catalyzed cross-coupling reactions with pyrimidine boronic acids and their halogenated coupling partners.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

A thorough understanding of the reaction mechanism is crucial for rational optimization and troubleshooting. The generally accepted catalytic cycle for the Suzuki-Miyaura coupling involves three primary steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halogen bond of the halopyrimidine, forming a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the pyrimidine boronic acid forms a boronate species. This activated species then transfers the pyrimidyl group to the palladium center, displacing the halide. This is often the rate-limiting step, especially with electron-deficient heteroaryl boronic acids.[5]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to form the desired pyrimidyl-aryl product and regenerate the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Navigating the Challenges of Pyrimidine-Based Couplings

While powerful, the Suzuki-Miyaura coupling of pyrimidine derivatives presents unique challenges that require careful consideration and optimization of reaction parameters.

• Catalyst Inhibition: The Lewis basic nitrogen atoms of the pyrimidine ring can coordinate to the palladium center, leading to catalyst deactivation or inhibition.[5] This is particularly pronounced in 2-substituted pyridines and pyrimidines, a phenomenon often referred to as the "2-pyridyl problem."[5] To mitigate this, the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands such as SPhos and XPhos) is highly recommended.[6] These ligands promote the formation of highly reactive, coordinatively unsaturated palladium(0) species that are less susceptible to inhibition.[6]

• Protodeboronation: This is a significant side reaction where the carbon-boron bond of the pyrimidine boronic acid is cleaved by a proton source, often water in the presence of a base, leading to the formation of an unsubstituted pyrimidine.[5][7] Heteroaryl boronic acids, especially those that are electron-deficient, are particularly prone to this decomposition pathway.[5] Strategies to minimize protodeboronation include:

  • Using anhydrous solvents or carefully controlling the amount of water.

  • Employing boronic esters (e.g., pinacol esters) or trifluoroborate salts, which exhibit greater stability.[7]

  • Careful selection of the base; weaker bases like carbonates are sometimes preferred over stronger hydroxides.

• Homocoupling: The palladium catalyst can also promote the coupling of two boronic acid molecules, leading to the formation of a bipyrimidine byproduct. This is often more prevalent when using Pd(II) precatalysts that require in-situ reduction, or in the presence of oxygen.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the Suzuki-Miyaura coupling of various halogenated pyrimidines. These should be considered as robust starting points, and optimization may be necessary for specific substrates.

General Experimental Workflow

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Microwave-Assisted Coupling of 2,4-Dichloropyrimidine with Phenylboronic Acid

This protocol is adapted from a procedure demonstrating the regioselective synthesis of C4-substituted pyrimidines.[1] Microwave irradiation significantly reduces reaction times.[3]

• Reagents & Materials:

  • 2,4-Dichloropyrimidine (1.0 mmol, 149 mg)

  • Phenylboronic acid (1.0 mmol, 122 mg)

  • Potassium Carbonate (K₂CO₃) (3.0 mmol, 415 mg)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 58 mg, 5 mol%)

  • 1,4-Dioxane (4 mL)

  • Water (2 mL)

  • Microwave reaction vial with a stir bar

• Procedure:

  • To a microwave reaction vial, add 2,4-dichloropyrimidine, phenylboronic acid, potassium carbonate, and Pd(PPh₃)₄.

  • Add 1,4-dioxane and water to the vial.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at 100°C for 15 minutes with stirring.

  • After the reaction is complete, cool the vial to room temperature.

  • Dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using an ethyl acetate/n-hexane gradient) to yield 2-chloro-4-phenylpyrimidine.

Protocol 2: Coupling of 5-Bromopyrimidine with an Arylboronic Acid

This protocol is a general procedure for the synthesis of 5-arylpyrimidines, which are common substructures in biologically active compounds.

• Reagents & Materials:

  • 5-Bromopyrimidine (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Potassium Phosphate (K₃PO₄) (3.0 mmol)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 2 mol%)

  • SPhos (2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (0.08 mmol, 8 mol%)

  • Anhydrous 1,4-Dioxane (5 mL)

  • Schlenk tube or similar reaction vessel

• Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 5-bromopyrimidine, the arylboronic acid, and potassium phosphate.

  • In a separate vial, dissolve Pd₂(dba)₃ and SPhos in 1 mL of anhydrous 1,4-dioxane. Add this catalyst solution to the Schlenk tube.

  • Add the remaining 4 mL of anhydrous 1,4-dioxane to the Schlenk tube.

  • Seal the tube and heat the reaction mixture to 100°C in an oil bath with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Filter the mixture through a pad of Celite to remove inorganic salts.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the residue by column chromatography.

Protocol 3: Coupling of 2-Chloropyrimidine with an Arylboronic Acid

This protocol addresses the challenge of coupling at the 2-position, which is often more difficult due to potential catalyst inhibition.

• Reagents & Materials:

  • 2-Chloropyrimidine (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Cesium Carbonate (Cs₂CO₃) (2.5 mmol)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.03 mmol, 3 mol%)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.06 mmol, 6 mol%)

  • Anhydrous Toluene (5 mL)

• Procedure:

  • In a glovebox or under a strictly inert atmosphere, add 2-chloropyrimidine, the arylboronic acid, cesium carbonate, Pd(OAc)₂, and XPhos to a reaction vessel.

  • Add anhydrous, degassed toluene.

  • Seal the vessel and heat the mixture to 110°C with vigorous stirring for 18-24 hours.

  • Monitor the reaction by GC-MS or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature, dilute with ethyl acetate, and filter through Celite.

  • Wash the organic phase with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over magnesium sulfate, filter, and remove the solvent in vacuo.

  • Purify the product by column chromatography.

Data Presentation: Summary of Reaction Conditions

The choice of catalyst, ligand, base, and solvent is critical for a successful coupling reaction. The following table summarizes typical conditions for the Suzuki-Miyaura coupling of various halopyrimidines.

Halopyrimidine Position	Typical Catalyst (mol%)	Recommended Ligand	Typical Base	Solvent System	Temp (°C)	Notes
4-Chloro/Bromo	Pd(PPh₃)₄ (1-5%) or Pd(OAc)₂ (1-3%)	PPh₃ or Buchwald Ligands (e.g., SPhos)	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene	80-110	Generally high reactivity at the C4 position.[1][2]
2-Chloro/Bromo	Pd(OAc)₂ (2-5%) or Pd₂(dba)₃ (1-3%)	Bulky Phosphines (e.g., XPhos, RuPhos)	Cs₂CO₃, K₃PO₄	Toluene, Dioxane	100-120	Prone to catalyst inhibition; requires more robust catalytic systems.
5-Bromo	Pd(OAc)₂ (2-5%) or Pd₂(dba)₃ (1-3%)	Buchwald Ligands (e.g., SPhos, XPhos)	K₃PO₄, K₂CO₃	Dioxane, DMF	80-110	Reactivity is generally good, similar to other aryl bromides.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Catalyst inhibition (especially for 2-halopyrimidines). 3. Insufficiently reactive coupling partners. 4. Low reaction temperature.	1. Use a fresh catalyst or a pre-catalyst. Ensure an inert atmosphere. 2. Switch to a bulkier, more electron-rich ligand (e.g., XPhos, SPhos). 3. Consider using a more reactive halide (I > Br > Cl) or converting the boronic acid to a more stable trifluoroborate salt. 4. Increase the reaction temperature.
Significant Protodeboronation	1. Presence of excess water or protic solvents. 2. Base-mediated decomposition. 3. High reaction temperature or prolonged reaction time.	1. Use anhydrous solvents and dry reagents. Consider using a boronic ester. 2. Screen different bases (e.g., K₂CO₃ instead of NaOH). 3. Monitor the reaction closely and stop it once the starting material is consumed.
Homocoupling of Boronic Acid	1. Presence of oxygen. 2. Use of a Pd(II) precatalyst without efficient reduction.	1. Thoroughly degas all solvents and maintain a strict inert atmosphere. 2. Use a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.
Formation of Impurities	1. Decomposition of starting materials or product. 2. Side reactions due to incompatible functional groups.	1. Lower the reaction temperature or shorten the reaction time. 2. Protect sensitive functional groups if necessary.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of functionalized pyrimidines. By understanding the underlying mechanism and the specific challenges associated with these heteroaromatic systems, researchers can effectively troubleshoot and optimize their reactions. The strategic selection of catalysts, ligands, bases, and solvents, as detailed in these application notes, is key to achieving high yields and purity. The protocols provided herein offer a solid foundation for the synthesis of diverse pyrimidine-based molecules, accelerating the discovery and development of new therapeutic agents.

References

• Doležal, M., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Rodríguez-Aguilar, J., et al. (2017). Microwave-Promoted Synthesis of 4-Arylpyrimidines by Pd-Catalysed Suzuki–Miyaura Coupling of 4-Pyrimidyl Tosylates in Water. SynOpen, 01(01), 0024–0028. [Link]

• Luo, Y., et al. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(9), 3193-3196. [Link]

• El Aazzouzi, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances, 11(5), 2825-2836. [Link]

• Abdel-Rahman, A. A.-H., et al. (2018). Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors. Nucleosides, Nucleotides & Nucleic Acids, 33(3), 141-161. [Link]

• Thomas, S., et al. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• Hussain, M., et al. (2010). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. Advanced Synthesis & Catalysis, 352(9), 1429-1433. [Link]

• Hussain, M., et al. (2010). Synthesis of Aryl-Substituted Pyrimidines by Site-Selective Suzuki-Miyura Cross-Coupling Reactions of 2,4,5,6-Tetrachloropyrimidine. Advanced Synthesis & Catalysis. [Link]

• Ali, M., et al. (2022). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 27(21), 7248. [Link]

• Doležal, M., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. ResearchGate. [Link]

• Hussain, M., et al. (2010). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate. [Link]

• Rueda-Espinosa, J., et al. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 99(11), 887-893. [Link]

• Wikipedia. (n.d.). Protodeboronation. [Link]

• Thomas, S., et al. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• Al-Masoudi, N. A., et al. (2014). Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors. Nucleosides, Nucleotides & Nucleic Acids, 33(3), 141-161. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Roughley, S. D., & Jordan, A. M. (2011). The Suzuki–Miyaura Cross-Coupling Reaction in Modern Drug Discovery. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 1-26). Royal Society of Chemistry. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Protodeboronation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Bioactive Molecules Using Dihydropyrimidine Boronic Acids

Introduction: The Strategic Convergence of Dihydropyrimidines and Boronic Acids in Drug Discovery

The relentless pursuit of novel therapeutic agents has led medicinal chemists to explore innovative molecular scaffolds and synthetic methodologies. Among these, the dihydropyrimidine (DHPM) core, a privileged heterocyclic system, has garnered significant attention due to its presence in a wide array of pharmacologically active compounds.[1] DHPMs are integral components of nucleic acids (DNA and RNA) and are found in numerous natural products and synthetic drugs exhibiting antiviral, anticancer, antibacterial, and anti-inflammatory properties.[2][3] The classical Biginelli reaction, a one-pot multicomponent synthesis, provides a straightforward and efficient route to a diverse range of functionalized dihydropyrimidinones.[4][5][6]

Parallel to the rise of DHPMs, boronic acids and their derivatives have emerged as indispensable tools in modern organic synthesis and drug discovery.[7][8] Their stability, low toxicity, and remarkable versatility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, have revolutionized the construction of carbon-carbon bonds.[3][9] The incorporation of a boronic acid moiety can also enhance the biological activity of a molecule, as exemplified by the FDA-approved drugs Bortezomib (Velcade) and Vaborbactam.[8][10]

This guide details the synthesis of a powerful class of building blocks—dihydropyrimidine boronic acids and their esters—and their subsequent application in the construction of bioactive molecules. By strategically combining the pharmacologically relevant dihydropyrimidine scaffold with the synthetic prowess of boronic acids, researchers can rapidly generate libraries of complex molecules for high-throughput screening and lead optimization. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and offer insights into troubleshooting common challenges.

I. Foundational Chemistry: Understanding the Key Components

The Dihydropyrimidine Scaffold: A Privileged Structure

The 3,4-dihydropyrimidin-2(1H)-one (DHPM) core is a heterocyclic motif with a rich history in medicinal chemistry. Its inherent biological relevance stems from its structural similarity to the pyrimidine bases of nucleic acids.[3] The functionalization at various positions of the DHPM ring allows for the fine-tuning of its physicochemical properties and biological activity. The Biginelli reaction, a cornerstone of DHPM synthesis, condenses an aldehyde, a β-ketoester, and urea (or thiourea) in a single step, offering a high degree of molecular diversity.[4][11]

Boronic Acids and Esters: Versatile Synthetic Intermediates

Boronic acids (R-B(OH)₂) and their corresponding esters (e.g., pinacol esters, R-B(pin)) are organoboron compounds characterized by a boron atom bonded to an organic group and two hydroxyl or alkoxy groups. Their utility in the Suzuki-Miyaura reaction is unparalleled for creating C(sp²)–C(sp²) bonds.[9][12] The reaction's tolerance of a wide range of functional groups makes it ideal for late-stage functionalization in complex molecule synthesis.[3][13] While boronic acids are effective, their pinacol esters are often preferred due to their enhanced stability, ease of purification, and compatibility with a broader range of reaction conditions.[14]

II. Synthesis of Dihydropyrimidine Boronic Esters: The Miyaura Borylation

The introduction of a boronic ester group onto a pre-formed dihydropyrimidine scaffold is most effectively achieved through the Miyaura borylation reaction. This palladium-catalyzed process couples a halide or triflate with a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂).[14]

Rationale for a Two-Step Approach

While direct C-H borylation is a powerful technique for some heterocycles, its application to the dihydropyrimidine core can be challenging due to multiple potential reaction sites and the non-aromatic nature of the ring.[10][15] A more robust and predictable strategy involves a two-step sequence:

• Synthesis of a Halogenated Dihydropyrimidine: Introduce a halogen (typically bromine or chlorine) at a specific position on the DHPM scaffold. This is often achieved by using a halogenated aldehyde in the Biginelli reaction.

• Miyaura Borylation: Convert the C-X bond to a C-B(pin) bond using a palladium catalyst.

This approach provides excellent control over the position of the boronic ester functionality.

Experimental Protocol: Synthesis of a Halogenated Dihydropyrimidine Intermediate

This protocol describes the synthesis of a 4-(4-bromophenyl)-substituted dihydropyrimidinone, a common precursor for subsequent borylation.

Materials:

• 4-Bromobenzaldehyde

• Ethyl acetoacetate

• Urea

• Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• In a round-bottom flask, dissolve 4-bromobenzaldehyde (10 mmol), ethyl acetoacetate (12 mmol), and urea (15 mmol) in ethanol (50 mL).

• Add a catalytic amount of concentrated HCl (3-4 drops).

• Reflux the reaction mixture with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature. A solid precipitate will form.

• Collect the solid by vacuum filtration and wash with cold ethanol to remove unreacted starting materials.

• The crude product can be further purified by recrystallization from hot ethanol or by silica gel column chromatography using a hexane:ethyl acetate gradient to afford the pure 4-(4-bromophenyl)-dihydropyrimidinone.

Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. Characteristic ¹H NMR signals include a doublet for the C4-H proton and distinct signals for the aromatic protons.[16]

Experimental Protocol: Miyaura Borylation of the Halogenated Dihydropyrimidine

This protocol details the conversion of the brominated DHPM to its corresponding pinacol boronate ester.

Materials:

• 4-(4-Bromophenyl)-dihydropyrimidinone (from step 2.2)

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Silica gel (can be pre-treated with boric acid for better purification)

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the 4-(4-bromophenyl)-dihydropyrimidinone (1 mmol), B₂pin₂ (1.2 mmol), Pd(dppf)Cl₂ (0.03 mmol, 3 mol%), and potassium acetate (3 mmol).

• Add anhydrous 1,4-dioxane (10 mL) via syringe.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography. Note: Boronic esters can sometimes be challenging to purify on standard silica gel. Pre-treating the silica with a boric acid solution can mitigate decomposition and improve recovery.[14] Elute with a hexane:ethyl acetate gradient to isolate the pure dihydropyrimidine pinacol boronate ester.

Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, ¹¹B NMR, and mass spectrometry. The disappearance of the C-Br bond and the appearance of the characteristic pinacol methyl protons (typically a singlet around 1.3 ppm) in the ¹H NMR spectrum are indicative of a successful reaction. ¹¹B NMR should show a signal around 30 ppm for the sp²-hybridized boron.

III. Application in Bioactive Molecule Synthesis: The Suzuki-Miyaura Cross-Coupling Reaction

With the dihydropyrimidine boronic ester in hand, the stage is set for the synthesis of diverse bioactive molecules through Suzuki-Miyaura cross-coupling. This reaction will couple the dihydropyrimidine scaffold with various aryl or heteroaryl halides, allowing for the rapid exploration of structure-activity relationships (SAR).

The Suzuki-Miyaura Reaction: A Powerful C-C Bond Forming Tool

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (the dihydropyrimidine boronic ester) and an organohalide.[9][12] The reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and preventing side reactions.[12]

Experimental Protocol: Suzuki-Miyaura Coupling of a Dihydropyrimidine Boronic Ester

This protocol describes a general procedure for coupling the synthesized dihydropyrimidine boronic ester with a heteroaryl bromide to generate a novel biaryl compound.

Materials:

• Dihydropyrimidine pinacol boronate ester (from step 2.3)

• Heteroaryl bromide (e.g., 2-bromopyridine)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Aqueous sodium carbonate solution (2 M)

• 1,4-Dioxane or a Toluene/Ethanol/Water mixture

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• In a round-bottom flask, combine the dihydropyrimidine pinacol boronate ester (0.5 mmol), the heteroaryl bromide (0.6 mmol), and Pd(PPh₃)₄ (0.025 mmol, 5 mol%).

• Add the solvent system (e.g., 1,4-dioxane, 5 mL) followed by the aqueous sodium carbonate solution (2.5 mL, 5 mmol).

• Heat the biphasic mixture to reflux (typically 80-100 °C) with vigorous stirring for 6-12 hours. Monitor the reaction's progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Separate the organic layer, and wash it with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield the desired bioactive molecule.

Characterization: The final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and, if possible, single-crystal X-ray diffraction to confirm its structure and purity.

IV. Data Presentation and Troubleshooting

Table of Reaction Conditions and Yields

Entry	Halogenated DHPM	Boron Source	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Boronic Ester Yield (%)
1	4-(4-bromophenyl)-DHPM	B₂pin₂	Pd(dppf)Cl₂ (3)	KOAc	Dioxane	90	18	85
2	4-(4-chlorophenyl)-DHPM	B₂pin₂	Pd₂(dba)₃/SPhos (2)	K₃PO₄	Toluene	100	24	78
3	4-(3-bromophenyl)-DHPM	B₂pin₂	Pd(dppf)Cl₂ (3)	KOAc	Dioxane	90	16	89

Entry	DHPM Boronic Ester	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Product Yield (%)
1	4-(4-B(pin)phenyl)-DHPM	2-Bromopyridine	Pd(PPh₃)₄ (5)	Na₂CO₃	Dioxane/H₂O	100	8	75
2	4-(4-B(pin)phenyl)-DHPM	3-Bromothiophene	Pd(dppf)Cl₂ (3)	K₂CO₃	Toluene/EtOH/H₂O	85	12	82
3	4-(3-B(pin)phenyl)-DHPM	4-Iodoanisole	Pd(PPh₃)₄ (5)	Na₂CO₃	Dioxane/H₂O	100	6	88

Troubleshooting Common Issues

• Low Yield in Borylation:

  • Cause: Incomplete reaction or decomposition of the boronic ester.

  • Solution: Ensure strictly anhydrous conditions. Use freshly distilled solvents and dry glassware. Consider using a different palladium catalyst/ligand system. Microwave irradiation can sometimes improve yields and reduce reaction times.[4]

• Difficulty in Purifying Boronic Esters:

  • Cause: Hydrolysis or adsorption on silica gel.

  • Solution: Use boric acid-treated silica gel for chromatography.[14] Alternatively, convert the boronic ester to a more stable trifluoroborate salt for purification and then use it in the Suzuki coupling.

• Side Reactions in Suzuki Coupling:

  • Cause: Homocoupling of the boronic ester or protodeborylation.

  • Solution: Degas the solvent thoroughly to remove oxygen. Use a 1:1 or slightly excess ratio of the halide coupling partner. Optimize the choice of base; sometimes a weaker base can minimize side reactions.

Conclusion

The strategic synthesis of dihydropyrimidine boronic acids and their subsequent use in Suzuki-Miyaura cross-coupling reactions represents a powerful and versatile platform for the discovery of novel bioactive molecules. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can efficiently generate diverse libraries of complex, pharmacologically relevant compounds. This approach, which marries a privileged scaffold with a robust C-C bond-forming reaction, is poised to accelerate the identification and optimization of next-generation therapeutic agents.

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• Desborde, C., & co-workers. (2013). Synthesis of dihydropyrimidine α,γ-diketobutanoic acid derivatives targeting HIV integrase. Bioorganic & Medicinal Chemistry Letters, 23(21), 5877-5881.
• Google Patents. (n.d.). DE10322844A1 - Process for the preparation of pyridine-2-boronic acid esters.
• Ghorai, P. (2019). Transition metal-free synthesis of alkyl pinacol boronates. Organic & Biomolecular Chemistry, 17(30), 7113-7117.
• Hartwig, J. F. (2016). C–H borylation: a tool for molecular diversification. Organic Chemistry Frontiers, 3(7), 875-878.
• Procter, D. J., & co-workers. (2017). Direct core functionalisation of naphthalenediimides by iridium catalysed C–H borylation.
• Murphy, C. L. W. (2013).

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Application Note: (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid as a Versatile Reagent in Fragment-Based Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Power of Fragments in Modern Drug Discovery

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for identifying high-quality starting points for novel therapeutics.[1][2] Unlike HTS, which screens large libraries of complex, drug-like molecules, FBDD focuses on identifying low-molecular-weight compounds (typically <300 Da) that bind to a biological target with low, often millimolar to micromolar, affinity.[3][4] The core principle is that these smaller, less complex fragments can form more efficient, high-quality interactions with the target protein, providing a more effective vector for optimization.[1] This approach allows for a more thorough exploration of chemical space with a much smaller library, often leading to lead compounds with superior physicochemical properties.[1][5]

Boronic acids and their derivatives have emerged as a privileged class of fragments.[6] Their utility stems from the unique properties of the boron atom: it is sp²-hybridized with a vacant p-orbital, making it an effective Lewis acid.[7] This allows boronic acids not only to participate in hydrogen bonding but also to form reversible covalent bonds with nucleophilic residues like serine or threonine, a mechanism exploited by several FDA-approved drugs.[7] Furthermore, the boronic acid moiety is an exceptionally versatile synthetic handle, most notably for the robust and widely used Suzuki-Miyaura cross-coupling reaction.[8][9]

This application note details the use of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid as a multi-functional reagent in an FBDD campaign. We will explore its rationale as a fragment, provide detailed protocols for its screening and validation using key biophysical techniques, and outline its subsequent elaboration into more potent compounds.

Profile of the Reagent: (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

This fragment combines two key features: a heterocyclic dihydropyrimidine core and a boronic acid functional group. This combination makes it an excellent candidate for an FBDD library.

• The Dihydropyrimidine Scaffold: This nitrogen-containing heterocycle provides multiple hydrogen bond donors and acceptors, which can engage in specific interactions within a protein binding site. The ethyl group offers a simple hydrophobic feature to probe for corresponding pockets on the protein surface.

• The Boronic Acid Handle: As discussed, this group serves a dual purpose. It can act as a "warhead" to interact directly with the target and as a "synthetic handle" for rapid, structure-guided elaboration of the fragment hit.[]

Table 1: Physicochemical Properties of the Reagent

Property	Value	Source
Molecular Formula	C₆H₁₁BN₂O₂	[11]
Molecular Weight	153.98 g/mol	[11]
CAS Number	1217500-51-0	[11]
Structure		[11]

The FBDD Workflow: From Fragment Hit to Lead Scaffold

A successful FBDD campaign is a multi-stage process that integrates biophysical screening, hit validation, structural biology, and medicinal chemistry. The goal is to confidently identify a true binding fragment and understand its interaction precisely, enabling rational optimization.

Figure 1: A typical workflow for a fragment-based drug discovery campaign.

Experimental Protocols

Protocol 1: Primary Screening by Surface Plasmon Resonance (SPR)

Causality: SPR is an ideal primary screening technique for FBDD because it is highly sensitive to the weak binding of low-molecular-weight fragments and provides real-time kinetic data without requiring labels.[12][13] Its low protein consumption makes it cost-effective, and the ability to run parallel reference channels helps to eliminate many common sources of false positives.[14]

Methodology:

• Protein Immobilization:

  • Covalently immobilize the target protein onto a CM5 sensor chip (or similar) using standard amine coupling chemistry (EDC/NHS).

  • Aim for a low immobilization density (e.g., 2000-4000 Response Units, RU) to minimize mass transport limitations.

  • Use one flow cell as a reference surface, either leaving it blank or immobilizing an irrelevant protein to subtract non-specific binding.[14]

• Assay Development:

  • Prepare a stock solution of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid in 100% DMSO.

  • Prepare a dilution series of the fragment in running buffer (e.g., HBS-EP+). Ensure the final DMSO concentration is matched across all samples and the running buffer, typically between 1-5%. Mismatched DMSO is a major source of false positives.[14][15]

  • Screen the fragment over a range of concentrations (e.g., 50 µM, 150 µM, 450 µM) to observe a concentration-dependent response.

• Screening & Data Collection:

  • Inject each fragment concentration over the target and reference flow cells.

  • Use a sufficient association time (e.g., 60 s) and dissociation time (e.g., 120 s) to observe the binding event.

  • Regenerate the chip surface between injections if necessary, using a mild regeneration solution (e.g., a short pulse of low pH glycine).

• Data Analysis:

  • Double-reference the raw data by subtracting the signal from the reference flow cell and from a buffer-only (blank) injection.

  • A positive "hit" is characterized by a concentration-dependent, rectangular-shaped sensorgram, indicating a specific binding interaction.

  • For confirmed hits, perform a full kinetic titration to determine the dissociation constant (Kᴅ).

Table 2: Typical SPR Screening Parameters

Parameter	Recommended Value	Rationale
Running Buffer	HBS-EP+ (or similar)	Minimizes non-specific binding.
Fragment Concentrations	10 µM - 500 µM	Spans the expected weak affinity range for fragments.
Final DMSO %	1-5% (Matched)	Ensures fragment solubility while minimizing solvent artifacts.
Flow Rate	30 - 50 µL/min	Standard rate to balance sample consumption and kinetics.
Contact Time	60 - 120 seconds	Allows sufficient time for binding to approach equilibrium.
Expected Response (RU)	5 - 50 RU	Dependent on protein MW and fragment MW.

Protocol 2: Orthogonal Hit Validation by NMR Spectroscopy

Causality: It is crucial to validate hits from a primary screen with an orthogonal, solution-based method to eliminate artifacts from surface-based assays like SPR.[16] Ligand-observed NMR methods, such as Saturation Transfer Difference (STD) NMR, are perfectly suited for this.[17][18] They confirm direct binding in solution and are very sensitive to the weak interactions characteristic of fragments.[19]

Methodology:

• Sample Preparation:

  • Prepare a solution of the target protein (e.g., 10-50 µM) in a deuterated buffer (e.g., phosphate buffer in 99% D₂O).

  • Prepare a stock solution of the fragment in deuterated DMSO (DMSO-d6).

  • Create the final NMR sample containing the protein and the fragment at a high molar excess (e.g., 1:100 protein:fragment ratio). The fragment concentration is typically around 1-2 mM.

• NMR Data Acquisition:

  • Acquire a standard 1D proton (¹H) reference spectrum of the sample.

  • Acquire an STD NMR spectrum. This involves selectively saturating a region of the protein's proton spectrum (e.g., -1.0 ppm, where no ligand signals are present) and observing which ligand signals receive this saturation via transfer during binding.

  • Acquire a control "off-resonance" spectrum where the saturation pulse is applied far from any protein or ligand signals (e.g., 40 ppm).

• Data Processing and Interpretation:

  • Subtract the "on-resonance" spectrum from the "off-resonance" spectrum. The resulting difference spectrum will only show signals from the protons of the fragment that made close contact with the protein.

  • The presence of signals in the STD difference spectrum is a direct confirmation of binding. The relative intensity of the signals can provide information on which part of the fragment is most intimately interacting with the protein.

Table 3: Typical NMR Validation Parameters

Parameter	Recommended Value	Rationale
Spectrometer	≥ 500 MHz with cryoprobe	High field and sensitivity are needed for weak signals.
Protein Concentration	10 - 50 µM	Sufficient for detection while conserving protein.
Fragment Concentration	1 - 2 mM	High concentration ensures detectable binding for weak hits.
Saturation Time	2 seconds	A common value to allow for efficient saturation transfer.
Temperature	298 K (25 °C)	Standard physiological temperature.

Protocol 3: Fragment Elaboration via Suzuki-Miyaura Coupling

Causality: Once a fragment hit is validated and its binding mode is understood (ideally via X-ray crystallography), the boronic acid handle provides a direct and powerful route for chemical elaboration. The Suzuki-Miyaura coupling is the premier reaction for this purpose due to its exceptional functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of coupling partners.[9][20] This allows for a structure-guided "fragment growing" strategy to access nearby pockets in the binding site and rapidly increase potency.[4]

Figure 2: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Methodology:

• Reaction Setup:

  • To a reaction vial, add (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid (1.0 eq), the desired aryl or heteroaryl halide (R-X, 1.1 eq), a palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 eq), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

  • The choice of coupling partner (R-X) should be guided by structural data to extend the fragment into a favorable region of the protein's binding site.

• Reaction Execution:

  • Evacuate and backfill the vial with an inert gas (e.g., Nitrogen or Argon).

  • Add a degassed solvent, such as dioxane/water (4:1) or DME.

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup and Purification:

  • Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the elaborated compound.

Table 4: Example Suzuki-Miyaura Reaction Conditions

Aryl Halide (R-X)	Catalyst	Base	Solvent	Temp (°C)
4-Bromobenzonitrile	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90
3-Chloro-5-methoxypyridine	XPhos Pd G3	K₃PO₄	t-Amyl Alcohol	100
Methyl 4-iodobenzoate	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	85

Conclusion

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid exemplifies the ideal characteristics of a modern fragment for drug discovery. Its dihydropyrimidine core presents key pharmacophoric features for initial binding, while the boronic acid moiety serves a critical dual role. It can act as a direct binding partner and, more importantly, as a robust and reliable synthetic anchor for structure-guided elaboration. By employing a systematic workflow of SPR for primary screening, NMR for orthogonal validation, and the Suzuki-Miyaura coupling for chemical optimization, this reagent serves as an excellent starting point for the rapid and efficient development of novel, high-quality lead compounds.

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• Sledz, P., & Caflisch, A. (2015). NMR Screening in Fragment-Based Drug Design: A Practical Guide. Methods in Molecular Biology. [Link]

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• Massachusetts Biotechnology Council. (2025). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. [Link]

• Selvita. X-ray Crystallography Fragment Screening. [Link]

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• Expert Opinion on Drug Discovery. (2023). The current role and evolution of X-ray crystallography in drug discovery and development. [Link]

• Ceccon, A., et al. (2021). Fragment-Based Drug Discovery by NMR. Where Are the Successes and Where can It Be Improved? Frontiers in Molecular Biosciences, 8, 775051. [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 49(10), 2186-2197. [Link]

• Blakemore, D. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. [Link]

• Fleckenstein, C. A., & Plenio, H. (2008). Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design. Chemistry, 14(14), 4267-4279. [Link]

• Scott, A. W., et al. (2021). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Organic Letters, 23(17), 6757–6761. [Link]

• Canadian Science Publishing. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. [Link]

• ResearchGate. (2021). Which boronic acids are used most frequently for synthesis of bioactive molecules. [Link]

• Schetz, J. A., & Sibley, D. R. (2012). A Role for Fragment-Based Drug Design in Developing Novel Lead Compounds for Central Nervous System Targets. CNS & Neurological Disorders - Drug Targets, 11(1), 1-13. [Link]

• ResearchGate. (2021). Examples of boronic acids in pharmacologically relevant compounds. [Link]

• Trippier, P. C. (2020). Design and discovery of boronic acid drugs. Acta Pharmaceutica Sinica B, 10(6), 947-966. [Link]

• Technology Networks. (2023). Fragment-Based Drug Discovery Enters the Mainstream. [Link]

• Silva, V. L. M., et al. (2019). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 24(16), 2957. [Link]

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• Acta Pharmaceutica Sinica B. (2015). Evolutions in fragment-based drug design: the deconstruction–reconstruction approach. [Link]

• Organic Process Research & Development. (2025). Development of an Efficient Synthesis of (2-Aminopyrimidin-5-yl) Boronic Acid. [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH. [Link]

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Revolutionizing Pyrimidine Synthesis: A Guide to Microwave-Assisted Suzuki Coupling with Boronic Acids

Introduction: The Enduring Importance of Substituted Pyrimidines and the Drive for Greener Synthesis

The pyrimidine nucleus is a cornerstone of medicinal chemistry and drug development, forming the structural core of a vast array of therapeutic agents. Its presence in natural compounds like nucleic acids and in synthetic drugs highlights its significance.[1][2] Substituted pyrimidines are known to exhibit a wide spectrum of biological activities, including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[1][3] Consequently, the development of efficient and versatile methods for the synthesis of novel pyrimidine derivatives is of paramount importance to researchers and drug development professionals.

Traditionally, the synthesis of substituted pyrimidines has often involved lengthy reaction times, harsh conditions, and the use of hazardous reagents. However, the advent of Microwave-Assisted Organic Synthesis (MAOS) has revolutionized this field, offering a greener and more efficient alternative.[3][4] Microwave irradiation provides rapid and uniform heating, leading to dramatic reductions in reaction times, increased product yields, and often, enhanced purity.[3][4] This guide provides a detailed exploration of the microwave-assisted Suzuki-Miyaura cross-coupling reaction for the synthesis of substituted pyrimidines using boronic acids as key building blocks.

The Power of Synergy: Microwave-Assisted Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[5] The reaction typically involves the palladium-catalyzed coupling of an organoboron compound (such as a boronic acid) with a halide or triflate. The use of boronic acids is advantageous due to their commercial availability, relatively low toxicity, and stability towards air and moisture.

When combined with microwave technology, the Suzuki-Miyaura coupling becomes an exceptionally potent tool for the rapid and efficient synthesis of diverse libraries of substituted pyrimidines. The key advantages of this synergistic approach include:

• Dramatically Reduced Reaction Times: Reactions that would take hours or even days under conventional heating can often be completed in a matter of minutes.[1][4]

• Improved Yields and Purity: The rapid and controlled heating provided by microwaves often leads to higher yields and a reduction in the formation of byproducts.[1][4]

• Enhanced Reaction Scope: Microwave heating can drive difficult couplings to completion that may not be feasible with conventional methods.

• Greener Chemistry: MAOS often allows for the use of less solvent or more environmentally benign solvent systems, aligning with the principles of green chemistry.[4]

Understanding the Mechanism: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst. A simplified representation of this mechanism is illustrated below. Microwave irradiation is believed to accelerate each step of this cycle, leading to the observed rate enhancements.

Figure 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the microwave-assisted synthesis of substituted pyrimidines. It is important to note that optimal conditions may vary depending on the specific substrates and microwave reactor used.

General Experimental Workflow

The general workflow for a microwave-assisted Suzuki coupling reaction is outlined below.

Figure 2: General Experimental Workflow.

Protocol 1: Synthesis of 4-Aryl-2-chloropyrimidines from 2,4-Dichloropyrimidine

This protocol is adapted from the work of Dolšak et al. and provides a reliable method for the regioselective substitution at the C4 position of 2,4-dichloropyrimidine.[1]

Materials:

• 2,4-Dichloropyrimidine

• Arylboronic acid (e.g., phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Microwave reactor vials with stir bars

• Microwave reactor

Procedure:

• To a microwave reactor vial equipped with a magnetic stir bar, add 2,4-dichloropyrimidine (0.5 mmol, 1.0 eq.), the desired arylboronic acid (0.55 mmol, 1.1 eq.), and potassium carbonate (1.5 mmol, 3.0 eq.).

• Under a stream of inert gas (argon or nitrogen), add the palladium catalyst, Pd(PPh₃)₄ (0.025 mmol, 5 mol%).

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 5 mL).

• Seal the vial tightly and place it in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 120 °C) for a specified time (e.g., 15-30 minutes).

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol 2: Synthesis of 2,4,6-Trisubstituted Pyrimidines from 2,4,6-Trichloropyrimidine

This protocol provides a general guideline for the synthesis of 2,4,6-trisubstituted pyrimidines. The sequential substitution is possible due to the differential reactivity of the chlorine atoms, with the C4 and C6 positions being more reactive than the C2 position.

Materials:

• 2,4,6-Trichloropyrimidine

• Arylboronic acid(s)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂])

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent system (e.g., 1,4-dioxane/water or DMF)

• Microwave reactor vials with stir bars

• Microwave reactor

Procedure for Stepwise Substitution:

• First Substitution (C4/C6):

  • In a microwave vial, combine 2,4,6-trichloropyrimidine (1.0 eq.), the first arylboronic acid (1.1 eq.), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 3.0 eq.) in a degassed solvent system.

  • Irradiate in the microwave reactor at a moderate temperature (e.g., 80-100 °C) for a short duration (e.g., 10-20 minutes) to achieve monosubstitution. Monitor the reaction closely by TLC or LC-MS.

  • Isolate and purify the monosubstituted product.

• Second Substitution (C4/C6):

  • Use the purified monosubstituted pyrimidine as the starting material.

  • React it with a second arylboronic acid (1.1 eq.) under similar microwave conditions, potentially at a slightly higher temperature or for a longer duration to achieve disubstitution.

  • Isolate and purify the disubstituted product.

• Third Substitution (C2):

  • The final substitution at the less reactive C2 position may require more forcing conditions.

  • React the disubstituted pyrimidine with the third arylboronic acid (1.2-1.5 eq.) using a more robust catalyst system (e.g., Pd(dppf)Cl₂) and a stronger base (e.g., Cs₂CO₃) at a higher temperature (e.g., 140-160 °C) in the microwave reactor.

  • Isolate and purify the final 2,4,6-trisubstituted pyrimidine.

Note: A one-pot approach for the synthesis of symmetrical 2,4,6-triarylpyrimidines can also be employed by using an excess of the same arylboronic acid and more forcing microwave conditions from the start.

Data Presentation: A Comparative Overview

The following table summarizes typical reaction conditions and outcomes for the microwave-assisted Suzuki coupling of various halopyrimidines with boronic acids, highlighting the efficiency of this methodology.

Halopyrimidine	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (min)	Yield (%)	Reference
2,4-Dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄ (0.5)	K₂CO₃	Dioxane/H₂O	100	15	81	[1]
2,4-Dichloropyrimidine	3-Methoxyphenylboronic acid	Pd(PPh₃)₄ (0.5)	K₂CO₃	Dioxane/H₂O	100	15	85	[1]
2,4-Dichloropyrimidine	2-Thienylboronic acid	Pd(PPh₃)₄ (0.5)	K₂CO₃	Dioxane/H₂O	100	15	75	[1]
2,4,6-Trichloropyrimidine	Phenylboronic acid (3.3 eq)	Pd(OAc)₂/PPh₃ (2.5/5)	Na₂CO₃	Glyme	Reflux (conv.)	24 h	93	[6]
3-Bromopyrazolo[1,5-a] pyrimidin-5(4H)-one	p-Methoxyphenylboronic acid	XPhosPdG2/XPhos (2.5/5)	K₂CO₃	EtOH/H₂O	135	40	82	[7]

Troubleshooting Common Issues

While microwave-assisted Suzuki coupling is generally robust, some common issues may arise. This section provides a guide to troubleshooting these problems.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive catalyst- Insufficiently degassed solvent- Poor quality reagents- Incorrect microwave parameters	- Use a fresh batch of catalyst or a pre-catalyst.- Ensure thorough degassing of the solvent system.- Purify starting materials if necessary.- Optimize microwave temperature and time.
Formation of homocoupled byproduct	- Presence of oxygen- Decomposition of boronic acid	- Rigorously exclude oxygen by using an inert atmosphere.- Use a slight excess of the boronic acid.- Consider using a boronic ester, which can be more stable.
Dehalogenation of the starting material	- Presence of water or other proton sources- Certain catalyst/ligand combinations	- Use anhydrous solvents and reagents.- Screen different palladium catalysts and ligands.
Low regioselectivity in polysubstituted pyrimidines	- Reaction temperature too high- Reaction time too long	- Carefully control the reaction temperature and time to favor substitution at the more reactive positions first.
Inconsistent results	- Non-uniform heating in the microwave- Inaccurate temperature monitoring	- Ensure proper stirring of the reaction mixture.- Use a microwave reactor with a reliable temperature sensor.

Safety Considerations

Working with microwave reactors requires adherence to strict safety protocols:

• Never use a domestic microwave oven for chemical synthesis. Laboratory-grade microwave reactors are designed with safety features to handle pressure and corrosive chemicals.

• Always use sealed, pressure-rated reaction vessels.

• Do not exceed the recommended fill volume of the reaction vial.

• Be aware of the potential for rapid pressure buildup, especially with volatile solvents.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Ensure the microwave reactor is properly maintained and inspected regularly.

Conclusion: A New Era in Pyrimidine Synthesis

The combination of microwave irradiation and the Suzuki-Miyaura cross-coupling reaction represents a significant advancement in the synthesis of substituted pyrimidines. This powerful methodology provides researchers, scientists, and drug development professionals with a rapid, efficient, and often greener route to novel pyrimidine derivatives. By understanding the underlying principles, following robust protocols, and adhering to safety guidelines, the full potential of this technology can be harnessed to accelerate discovery and innovation in medicinal chemistry.

References

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• El-Kashef, H., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances, 11(3), 1533-1545. [Link]

• El-Kashef, H., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... RSC Advances, 11(3), 1533-1545. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. ResearchGate. [Link]

• El-Kashef, H., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Publishing. [Link]

• El-Kashef, H., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Publishing. [Link]

• Schomaker, J. M., & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(21), 7125–7128. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. [Link]

• European Publisher. (2023). Microwave-Assisted Synthesis in Drug Development. EPCP. [Link]

• Singh, S., et al. (2020). Microwave Assisted Diversified Synthesis of Pyrimidines: An Overview. ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5559–5563. [Link]

• Tiwari, G., et al. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. Organic & Biomolecular Chemistry, 21(44), 8931-8961. [Link]

• Schomaker, J. M., & Delia, T. J. (2001). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. [Link]

• Montoya, A., et al. (2017). Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids. ACS Combinatorial Science, 19(8), 524–532. [Link]

• Haskali, M. B., et al. (2014). Microwave-assisted Organic Synthesis of a High-affinity Pyrazolo-pyrimidinyl TSPO Ligand. Journal of Visualized Experiments, (87), 51522. [Link]

• Patel, N. B., & Shaikh, F. M. (2010). Microwave assisted synthesis and antimicrobial activity of some novel pyrimidine derivatives. Medicinal Chemistry Research, 19(8), 863–876. [Link]

• Koutentis, P. A., et al. (2018). One-Pot, Multi-Component Green Microwave-Assisted Synthesis of Bridgehead Bicyclo[4.4.0]boron Heterocycles and DNA Affinity Studies. Molecules, 23(9), 2202. [Link]

• Reddit. (2025). Pyrimidin-2-ylboronic acid synthesis. r/Chempros. [Link]

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Application Notes and Protocols for Parallel Synthesis Utilizing (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

Introduction: A Novel Building Block for Accelerated Drug Discovery

In the landscape of modern medicinal chemistry, the rapid generation of diverse chemical libraries is paramount for the identification of novel therapeutic agents. Parallel synthesis, coupled with powerful cross-coupling methodologies, has emerged as a cornerstone of this endeavor. Boronic acids and their derivatives are indispensable tools in this context, primarily due to their versatility in Suzuki-Miyaura cross-coupling reactions.[1] This document provides detailed application notes and protocols for the use of a unique, non-aromatic heterocyclic building block, (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid , in parallel synthesis workflows.

The 1,6-dihydropyrimidine scaffold is a key feature in a variety of biologically active molecules.[2] The introduction of a boronic acid moiety at the 5-position of this saturated heterocycle opens up new avenues for the creation of diverse compound libraries with novel three-dimensional architectures. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this reagent for the efficient construction of carbon-carbon bonds in a high-throughput manner.

Chemical Profile and Handling Considerations

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is a non-aromatic, cyclic vinyl boronic acid. Its reactivity is primarily centered around the carbon-boron bond, making it an excellent partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.

Key Structural Features and Inferred Reactivity:

• Non-Aromatic Heterocycle: Unlike widely used aryl boronic acids, the dihydropyrimidine ring is not aromatic. This can influence its electronic properties and stability.

• Vinyl Boronic Acid: The boronic acid group is attached to a double bond within the ring, classifying it as a vinyl boronic acid.

• N-H Functionality: The presence of two N-H bonds within the dihydropyrimidine ring offers sites for potential secondary reactions or interactions with the catalytic system.

Stability and Storage:

While specific stability data for (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is not extensively documented, general principles for handling boronic acids should be followed. Key considerations include:

• Protodeboronation: Boronic acids can be susceptible to protodeboronation, the cleavage of the C-B bond by a proton source. This is a common side reaction, especially with electron-rich or heteroaryl boronic acids.[3]

• Oxidation: The dihydropyrimidine ring may be prone to oxidation to the corresponding aromatic pyrimidine under certain conditions, a known transformation for this class of heterocycles.[3][4]

• Storage: It is recommended to store the compound under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C to 4°C) to minimize degradation. Avoid prolonged exposure to moisture and air.

Core Application: Parallel Suzuki-Miyaura Cross-Coupling

The primary application of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid in a parallel synthesis setting is the Suzuki-Miyaura cross-coupling reaction to form a diverse array of 5-substituted-6-ethyl-1,6-dihydropyrimidines. This reaction is a robust and widely used method for C-C bond formation.[1]

Reaction Mechanism Overview

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The base plays a crucial role in activating the boronic acid to a more nucleophilic boronate species, which facilitates the transmetalation step.[3]

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

Experimental Protocols for Parallel Synthesis

The following protocols are designed for a parallel synthesis workflow, typically in 24 or 96-well reaction blocks. These are starting-point recommendations and may require optimization for specific substrates.

Protocol 1: General Suzuki-Miyaura Coupling in a 96-Well Format

This protocol is a general starting point for coupling (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid with a library of aryl or heteroaryl bromides.

Materials:

• (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

• Library of aryl/heteroaryl bromides

• Palladium catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄

• Base: K₂CO₃ (anhydrous powder)

• Solvent: 1,4-Dioxane/Water (4:1 or 5:1 v/v), degassed

• 96-well reaction block with sealing mat

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid (1.2 equivalents) in 1,4-dioxane.

  • Prepare a stock solution of the palladium catalyst (e.g., 0.05 equivalents of Pd(dppf)Cl₂) in 1,4-dioxane.

  • Prepare an aqueous solution of K₂CO₃ (3.0 equivalents).

  • Dispense the library of aryl/heteroaryl bromides (1.0 equivalent) into the wells of the 96-well plate (e.g., as dry powders or from stock solutions).

• Reaction Setup (under inert atmosphere):

  • To each well containing the aryl bromide, add the stock solution of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

  • Add the palladium catalyst stock solution to each well.

  • Add the aqueous K₂CO₃ solution to each well.

  • Seal the reaction block with a sealing mat.

• Reaction Conditions:

  • Place the reaction block on a shaker and heat to 80-100 °C.

  • Monitor the reaction progress by LC-MS or TLC (by taking small aliquots from a representative well). Reaction times typically range from 4 to 16 hours.

• Work-up and Purification (Parallel Approach):

  • Cool the reaction block to room temperature.

  • Quench the reaction by adding water to each well.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane) using a liquid handler.

  • For purification, a scavenger resin approach is recommended for high-throughput efficiency.

Parallel Purification Strategy: Scavenger Resins

For parallel synthesis, purification using scavenger resins is highly efficient as it avoids column chromatography for each well.

Figure 2: Parallel Purification Workflow using Scavenger Resins.

Procedure:

• Palladium Scavenging: Pass the organic extracts through a cartridge or well-plate containing a silica-based thiol or thiourea scavenger resin to remove the palladium catalyst.[5]

• Boronic Acid Scavenging: Pass the filtrate through a cartridge or well-plate containing a boronic acid scavenger resin (e.g., a resin with diethanolamine functionality) to remove unreacted (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

• Final Polish: If necessary, pass the solution through a plug of silica gel to remove any remaining polar impurities.

• Solvent Evaporation: Evaporate the solvent in a parallel evaporator to yield the library of purified products.

Troubleshooting and Optimization

Given the unique structure of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, some common issues in Suzuki-Miyaura couplings may be more prevalent.

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst.	Ensure proper degassing of solvents. Use a fresh batch of catalyst. Consider using a pre-catalyst.
Insufficiently active coupling partner.	For unreactive aryl chlorides, consider a more electron-rich and bulky ligand (e.g., SPhos, XPhos) and a stronger base (e.g., K₃PO₄).[6]
Poor solubility of reagents.	Try a different solvent system (e.g., THF/water, DMF/water). Ensure vigorous stirring.
Protodeboronation of the Boronic Acid	Presence of excess water or acidic impurities.	Use anhydrous solvents and freshly dried base. Minimize reaction time.
Base is too strong or reaction temperature is too high.	Screen milder bases (e.g., KF, CsF).[3] Lower the reaction temperature.
Formation of Homocoupled Product	Presence of oxygen.	Thoroughly degas all solvents and the reaction vessel. Maintain a positive pressure of inert gas.
Decomposition of the Dihydropyrimidine Ring	Oxidation to the aromatic pyrimidine.	Ensure the reaction is run under a strictly inert atmosphere. Avoid oxidizing agents.
Rearrangement (e.g., Dimroth-type).	This is a potential risk under basic conditions. If observed, screen different bases and lower reaction temperatures.[7]

Data Presentation: A Representative Screening

The following table illustrates a hypothetical optimization of reaction conditions for the coupling of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid with 4-bromoanisole.

Entry	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane/H₂O (4:1)	100	65
2	Pd(dppf)Cl₂ (5)	-	K₂CO₃	Dioxane/H₂O (4:1)	100	78
3	Pd₂(dba)₃ (2.5)	SPhos (5)	K₃PO₄	Toluene/H₂O (10:1)	80	85
4	Pd(dppf)Cl₂ (5)	-	CsF	THF/H₂O (5:1)	80	72

Conclusion and Future Perspectives

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid represents a valuable and underexplored building block for parallel synthesis. Its non-aromatic, three-dimensional structure offers the potential to access novel chemical space in drug discovery programs. The protocols and guidelines presented herein provide a solid foundation for the successful implementation of this reagent in Suzuki-Miyaura cross-coupling reactions. Careful consideration of the potential for protodeboronation and the stability of the dihydropyrimidine ring under the reaction conditions is crucial for achieving high yields and purity. The use of scavenger resin-based purification strategies is highly recommended to enable the efficient generation of compound libraries for subsequent biological screening. Further exploration of the reactivity of this unique boronic acid with other cross-coupling partners and in different reaction types is warranted and promises to expand its utility in medicinal chemistry.

References

• D. J. C. Constable, P. J. Dunn, J. D. Hayler, G. R. Humphrey, J. L. Leazer, Jr., R. J. Linderman, K. Lorenz, J. Manley, B. A. Pearlman, A. Wells, A. Zaks, and T. Y. Zhang, "Key green chemistry research areas—a perspective from pharmaceutical manufacturers," Green Chemistry, vol. 9, no. 5, pp. 411-420, 2007. DOI: 10.1039/B703488C.
• M. V. G. de Oliveira, D. S. A. de Oliveira, and L. S. de S. Pinto, "The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds," Chemistry of Heterocyclic Compounds, vol. 57, no. 5, pp. 483-497, 2021.
• S. L. Buchwald and C. Bolm, Eds., On the Application of Palladium Catalysts in Organic Syntheses, Wiley-VCH, 2009.
• BenchChem, "Optimizing base selection for Suzuki reactions with sensitive substr
• S. W. Kaldor, M. G. Siegel, J. E. Fritz, B. A. Dressman, and P. J. Hahn, "Use of solid supported nucleophiles and electrophiles for the purification of combinatorial libraries," Tetrahedron Letters, vol. 37, no. 40, pp. 7193-7196, 1996.
• A. Suzuki, "Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds (Nobel Lecture)," Angewandte Chemie International Edition, vol. 50, no. 30, pp. 6722-6737, 2011.
• N. Miyaura and A. Suzuki, "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds," Chemical Reviews, vol. 95, no. 7, pp. 2457-2483, 1995.
• J. M. Ready, S. Panda, A. Coffin, Q. N. Nguyen, and D. J. Tantillo, "Synthesis and Utility of Dihydropyridine Boronic Esters," Angewandte Chemie International Edition, vol. 55, no. 6, pp. 2205-2209, 2016.
• D. L. Flynn, J. Z. Crich, R. V. Devraj, S. L. Hockerman, J. J. Parlow, M. S. South, and S. Woodard, "Chemical Library Purification Strategies Based on Principles of Complementary Molecular Reactivity and Molecular Recognition," Journal of the American Chemical Society, vol. 119, no. 21, pp. 4874-4881, 1997.
• C. A. Fleckenstein and H. Plenio, "Highly efficient Suzuki-Miyaura coupling of heterocyclic substrates through rational reaction design," Chemistry - A European Journal, vol. 14, no. 14, pp. 4267-4279, 2008.
• S. P. Stanforth, "Catalytic cross-coupling reactions in biphasic media," Catalysis Today, vol. 42, no. 4, pp. 381-393, 1998.
• A. F. Littke and G. C. Fu, "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides," Angewandte Chemie International Edition, vol. 41, no. 22, pp. 4176-4211, 2002.
• J. F. Toczko et al., "A practical synthesis of a key intermediate for a γ-secretase inhibitor," Organic Process Research & Development, vol. 15, no. 3, pp. 634-642, 2011.
• C. O. Kappe, "100 Years of the Biginelli Dihydropyrimidine Synthesis," Tetrahedron, vol. 49, no. 32, pp. 6937-6963, 1993.
• S. L. Buchwald, "Cross-Coupling Reactions: A Personal Account," Synlett, vol. 2014, no. 10, pp. 1331-1342, 2014.
• P. J. Edwards, "Purification Strategies for Combinatorial and Parallel Chemistry," Combinatorial Chemistry & High Throughput Screening, vol. 6, no. 1, pp. 11-27, 2003.
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• M. G. Organ, M. Abdel-Hadi, S. Avola, N. Hadei, J. Nasielski, C. J. O'Brien, and C. Valente, "Biaryls from Suzuki-Miyaura cross-coupling with the PEPPSI-IPr catalyst," Chemistry - A European Journal, vol. 13, no. 5, pp. 150-157, 2007.

• Chemistry LibreTexts, "Suzuki-Miyaura Coupling," 2024. [Online]. Available: [Link].

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Asymmetric Suzuki Coupling with Heterocyclic Boronic Acids: A Guide for Researchers and Drug Development Professionals

Introduction: Navigating the Terrain of Chiral Heterocycles

The Suzuki-Miyaura cross-coupling reaction stands as a titan in the world of carbon-carbon bond formation, prized for its functional group tolerance and operational simplicity.[1][2] Its application in pharmaceutical and materials science is widespread, particularly for the synthesis of complex molecular architectures.[3][4] However, the ever-increasing demand for enantiomerically pure compounds, especially those containing heterocyclic scaffolds, has propelled the development of asymmetric Suzuki-Miyaura coupling reactions. These reactions are strategically paramount as they allow for the simultaneous formation of a C-C bond and the creation of a stereocenter, offering a direct route to three-dimensional molecules that are crucial in drug discovery.[3][5]

Heterocyclic boronic acids are indispensable building blocks in this endeavor, as they introduce vital structural motifs found in a vast array of biologically active compounds.[6] However, their use in asymmetric Suzuki couplings is not without its challenges. Issues such as catalyst poisoning by Lewis-basic heteroatoms, competitive protodeboronation, and achieving high levels of enantioselectivity are common hurdles that researchers face.[1][6][7]

This comprehensive guide provides an in-depth exploration of the asymmetric Suzuki coupling of heterocyclic boronic acids, offering field-proven insights, detailed protocols, and troubleshooting strategies to empower researchers, scientists, and drug development professionals in this exciting and challenging area of synthetic chemistry.

The Catalytic Heart of the Reaction: Mechanism and Key Players

The generally accepted mechanism for the Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium or rhodium catalyst.[2][8] The asymmetric variant introduces a chiral ligand that influences the stereochemical outcome of the reaction.

A simplified catalytic cycle is depicted below:

Figure 1: Simplified catalytic cycle for the asymmetric Suzuki-Miyaura coupling.

Key Mechanistic Steps:

• Oxidative Addition: The active L*Pd(0) catalyst inserts into the carbon-halide (or triflate) bond of the electrophile (Ar-X) to form a Pd(II) complex.[2][8]

• Transmetalation: In the presence of a base, the heterocyclic boronic acid forms a boronate species, which then transfers the heterocyclic group to the palladium center, displacing the halide.[8] This step is often rate-limiting and is where the chiral ligand exerts its influence to set up the stereochemistry.

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated, forming the desired C-C bond and regenerating the L*Pd(0) catalyst.[2][8]

Navigating the Challenges: A Closer Look at Heterocyclic Boronic Acids

The success of an asymmetric Suzuki coupling with a heterocyclic boronic acid is highly dependent on the nature of the heterocycle itself.

The "Pyridine Problem" and Other π-Deficient Heterocycles

Pyridine and other π-deficient heterocycles are notoriously challenging substrates. The Lewis-basic nitrogen atom can coordinate to the palladium or rhodium catalyst, leading to catalyst deactivation.[6][9] The electron-withdrawing nature of the ring also slows down the transmetalation step.[6]

A successful strategy to overcome this "pyridine problem" is the use of 2-halogenated pyridine boronic acids. The halogen substituent reduces the Lewis basicity of the nitrogen, preventing catalyst inhibition.[3][9] This halogen can then be removed or used for further functionalization post-coupling.[3]

π-Rich Heterocycles: Reactivity and Instability

π-Rich heterocycles like furans, thiophenes, and pyrroles are generally more reactive in the transmetalation step.[6] However, they are often more susceptible to protodeboronation, a major side reaction where the C-B bond is cleaved by a proton source (e.g., water or alcohol) in the reaction mixture.[1][7]

Strategies to Mitigate Protodeboronation:

• Use of Milder Bases: Strong bases can accelerate protodeboronation.[1] Using milder bases like K₃PO₄ or Cs₂CO₃ can be beneficial.

• Anhydrous Conditions: Minimizing the amount of water in the reaction can suppress this side reaction.[10]

• Use of Boronic Esters: Pinacol esters, MIDA (N-methyliminodiacetic acid) boronates, or trifluoroborates are often more stable than the corresponding boronic acids and can release the boronic acid slowly in situ.[1][6]

Catalyst Systems and Chiral Ligands: The Key to Enantioselectivity

The choice of the catalyst and, more importantly, the chiral ligand is critical for achieving high enantioselectivity.

Rhodium-Based Catalysts

Rhodium catalysts, often in conjunction with chiral diene or phosphine ligands, have proven to be particularly effective for the asymmetric coupling of heterocyclic boronic acids with allylic electrophiles.[3][11]

Palladium-Based Catalysts

Palladium remains the workhorse for Suzuki-Miyaura couplings. For asymmetric variants with heterocyclic boronic acids, bulky, electron-rich phosphine ligands are often employed.[12][13]

Catalyst/Ligand Combination	Heterocyclic Boronic Acid Type	Electrophile Type	Typical Yield (%)	Typical ee (%)	Reference
[Rh(cod)(OH)]₂ / (S)-BINAP	Furan, Thiophene, Pyrrole	Cyclic Allyl Chlorides	60-95	90-99	[3][11]
[Rh(cod)(OH)]₂ / (S)-SEGPHOS	Furan, Pyrrole	Cyclic Allyl Chlorides	55-81	>94	[14]
Pd(OAc)₂ / Chiral Monophosphorus Ligands	Naphthyl, Phenyl	Aryl Bromides	80-95	up to 96	[12]
Chiral Pd Nanoparticles	Naphthyl	Naphthyl Bromides	up to 85	>99	[15]

Table 1: Representative Catalyst/Ligand Combinations for Asymmetric Suzuki Coupling with Heterocyclic Boronic Acids.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a general framework for setting up an asymmetric Suzuki coupling reaction with a heterocyclic boronic acid. Optimization of specific parameters will likely be necessary for each unique substrate combination.

General Workflow

Figure 2: General experimental workflow for an asymmetric Suzuki coupling reaction.

Protocol 1: Rhodium-Catalyzed Asymmetric Coupling of a Heteroaryl Boronic Acid with an Allylic Chloride

This protocol is adapted from the work of Fletcher and coworkers.[3][14]

Materials:

• [Rh(COD)OH]₂ (2.5 mol%)

• Chiral phosphine ligand (e.g., (S)-BINAP or (S)-SEGPHOS) (6.0 mol%)

• Heterocyclic boronic acid (2.0 equiv)

• Allylic chloride (1.0 equiv)

• Base (e.g., Cs₂CO₃ or CsOH) (1.0-2.0 equiv)

• Anhydrous THF

• Degassed water

• Oven-dried glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Pre-formation: In an oven-dried Schlenk flask under an inert atmosphere, add [Rh(COD)OH]₂ and the chiral phosphine ligand. Add anhydrous THF and stir the mixture at the desired temperature (e.g., 60 °C) for 30 minutes.

• Reagent Addition: In a separate vial, dissolve or suspend the heterocyclic boronic acid and the allylic chloride in a mixture of THF and degassed water.

• Reaction Initiation: Using a syringe, add the solution of the boronic acid and allylic chloride to the flask containing the pre-formed catalyst. Add the base to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature and monitor its progress by TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Palladium-Catalyzed Asymmetric Coupling of a Heteroaryl Boronic Acid with an Aryl Bromide

This protocol is a general representation based on common practices in the field.[12]

Materials:

• Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-5 mol%)

• Chiral phosphine ligand (2-10 mol%)

• Heteroaryl boronic acid or ester (1.2-1.5 equiv)

• Aryl bromide (1.0 equiv)

• Base (e.g., K₃PO₄, Cs₂CO₃) (2.0-3.0 equiv)

• Anhydrous solvent (e.g., dioxane, toluene, THF)

• Oven-dried glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the palladium source, chiral phosphine ligand, base, heteroaryl boronic acid (or ester), and aryl bromide.

• Solvent Addition: Add the anhydrous, degassed solvent to the flask via syringe.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir vigorously.

• Reaction Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Troubleshooting Guide: Overcoming Common Obstacles

Figure 3: Troubleshooting flowchart for asymmetric Suzuki coupling of heterocyclic boronic acids.

Conclusion and Future Outlook

The asymmetric Suzuki-Miyaura coupling of heterocyclic boronic acids is a powerful and increasingly indispensable tool in modern organic synthesis. While challenges related to substrate stability and catalyst inhibition exist, the development of novel catalyst systems, chiral ligands, and optimized reaction protocols continues to expand the scope and utility of this transformation. By understanding the underlying mechanistic principles and employing the strategies outlined in this guide, researchers can effectively harness the power of this reaction to construct complex, enantiomerically enriched heterocyclic molecules for a wide range of applications, from drug discovery to materials science.

References

• ResearchGate. (n.d.). Asymmetric Suzuki-Miyaura coupling using vinyl-and heteroaryl boronic acids. [Link]

• ResearchGate. (n.d.). Asymmetric Suzuki-Miyaura Coupling Reactions Catalyzed by Chiral Palladium Nanoparticles at Room Temperature. [Link]

• Schäfer, P., Palacin, T., Sidera, M., & Fletcher, S. P. (2017). Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates. ResearchGate. [Link]

• ResearchGate. (n.d.). Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic acids. [Link]

• Uemura, M. (2010). Asymmetric Suzuki–Miyaura Coupling in Water with a Chiral Palladium Catalyst Supported on an Amphiphilic Resin. Scilit. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5555-5559. [Link]

• San Diego Mesa College. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

• Walker, S. D., Barder, T. E., Martinelli, J. R., & Buchwald, S. L. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(42), 13688-13697. [Link]

• Bak, A., et al. (2019). Indolylboronic Acids: Preparation and Applications. Molecules, 24(15), 2785. [Link]

• Molander, G. A., & Brown, A. R. (2012). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. Chemical Communications, 48(2), 203-205. [Link]

• Li, G., et al. (2020). Efficient Chiral Monophosphorus Ligands for Asymmetric Suzuki–Miyaura Coupling Reactions. Organic Letters, 22(18), 7196-7201. [Link]

• Cella, R., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7681. [Link]

• Öztürk, S., et al. (2023). Highly Enantioselective Binaphthyl-Based Chiral Phosphoramidite Stabilized-Palladium Nanoparticles for Asymmetric Suzuki C–C Coupling Reactions. Inorganic Chemistry, 62(10), 4217-4225. [Link]

• Bellina, F., et al. (2003). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. The Journal of Organic Chemistry, 68(26), 10084-10090. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Düfert, M. A., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. Journal of the American Chemical Society, 135(34), 12877-12885. [Link]

• Hie, L., & Garg, N. K. (2016). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses, 93, 306-318. [Link]

• Schäfer, P., et al. (2017). Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates. Nature Communications, 8, 15762. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Cella, R., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7681. [Link]

• Mishra, S., et al. (2022). Catalytic Asymmetric Synthesis of Carbocyclic C-Nucleosides. DigitalCommons@TMC. [Link]

• Düfert, M. A., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12877-12885. [Link]

• Knapp, D. M., et al. (2016). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Journal of the American Chemical Society, 138(28), 8862-8869. [Link]

• Hedouin, G., et al. (2022). The Catalytic Formation of Atropisomers and Stereocenters via Asymmetric Suzuki–Miyaura Couplings. ACS Catalysis, 12(9), 4918-4937. [Link]

• ResearchGate. (n.d.). The Synthesis and Applications of Heterocyclic Boronic Acids. [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. researchgate.net [researchgate.net]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 15. researchgate.net [researchgate.net]

Synthesis of (2-aminopyrimidin-5-yl)boronic acid: A Detailed Protocol for Researchers

(2-aminopyrimidin-5-yl)boronic acid is a pivotal building block in contemporary medicinal chemistry and drug discovery. Its utility stems from its role as a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, enabling the facile construction of carbon-carbon bonds. This capability allows for the introduction of the 2-aminopyrimidine moiety into complex molecular architectures, a heterocycle of significant interest due to its prevalence in a wide array of biologically active compounds. This guide provides detailed, field-proven protocols for the synthesis of (2-aminopyrimidin-5-yl)boronic acid and its pinacol ester derivative, tailored for researchers, scientists, and drug development professionals.

Strategic Approaches to Synthesis

The synthesis of (2-aminopyrimidin-5-yl)boronic acid can be effectively achieved through two primary methodologies: a lithium-halogen exchange route and a palladium-catalyzed Miyaura borylation. The choice between these methods often depends on the desired scale of the reaction, the available starting materials and reagents, and the intended final form of the product (boronic acid vs. boronic ester).

• Lithium-Halogen Exchange: This classic organometallic approach offers a cost-effective and scalable synthesis of the free boronic acid. It involves the initial protection of the reactive amino group of 5-bromo-2-aminopyrimidine, followed by a metal-halogen exchange at cryogenic temperatures and subsequent trapping with a borate ester.

• Palladium-Catalyzed Miyaura Borylation: This modern cross-coupling method provides a direct route to the more stable pinacol boronic ester derivative. It is characterized by its functional group tolerance and generally milder reaction conditions compared to the lithium-halogen exchange.

Below, we delineate the detailed experimental procedures for both synthetic pathways.

Experimental Protocols

Protocol 1: Synthesis of (2-aminopyrimidin-5-yl)boronic acid via Lithium-Halogen Exchange

This protocol is adapted from a demonstrated, practical, and cost-effective synthesis.[1][2][3] The core of this method lies in the in situ protection of the amine via bis-silylation, which prevents interference with the subsequent organometallic reactions.

Caption: Workflow for the synthesis of (2-aminopyrimidin-5-yl)boronic acid via lithium-halogen exchange.

Reagent/Material	Purpose	Typical Quantity (for 10 mmol scale)
5-Bromo-2-aminopyrimidine	Starting Material	1.74 g (10 mmol)
Sodium Hydride (60% dispersion in oil)	Base for Deprotonation	~880 mg (22 mmol)
Chlorotrimethylsilane (TMSCl)	Protecting Group	~2.4 mL (22 mmol)
Anhydrous Tetrahydrofuran (THF)	Solvent	50 mL
n-Butyllithium (n-BuLi, 2.5 M in hexanes)	Organolithium Reagent	4.8 mL (12 mmol)
Triisopropyl borate (B(Oi-Pr)3)	Boron Source	3.0 mL (13 mmol)
Hydrochloric Acid (e.g., 2 M)	For Hydrolysis and pH adjustment	As needed
Sodium Hydroxide (e.g., 2 M)	For pH adjustment	As needed
Ethyl Acetate	Extraction Solvent	As needed
Brine	Washing Solution	As needed
Anhydrous Magnesium Sulfate	Drying Agent	As needed

• Preparation of the Reaction Vessel: Under an inert atmosphere (argon or nitrogen), add 5-bromo-2-aminopyrimidine to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• In situ Protection of the Amino Group:

  • Suspend the starting material in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Carefully add sodium hydride in portions.

  • Slowly add chlorotrimethylsilane (TMSCl) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 1-2 hours to ensure complete formation of the bis-TMS protected intermediate.[2]

• Lithium-Halogen Exchange and Borylation:

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Add triisopropyl borate to the cooled mixture.

  • Slowly add n-butyllithium dropwise via the dropping funnel, maintaining the internal temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 1-2 hours.

• Quenching and Hydrolysis:

  • Slowly warm the reaction mixture to 0 °C.

  • Quench the reaction by the slow addition of aqueous hydrochloric acid.

  • Stir the mixture vigorously for 30-60 minutes to ensure complete hydrolysis of the borate ester and removal of the silyl protecting groups.

• Workup and Isolation:

  • The highly polar nature of the boronic acid makes its isolation challenging.[1] An acid-base extraction sequence is effective for purification.[1][2]

  • Adjust the pH of the aqueous layer to ~8.5 with an aqueous sodium hydroxide solution.

  • Wash the aqueous layer with ethyl acetate to remove non-polar impurities.

  • Carefully acidify the aqueous layer to a pH of ~3-4 with hydrochloric acid.

  • The product may precipitate at this stage. If so, collect the solid by filtration. If not, extract the aqueous layer multiple times with a suitable organic solvent (e.g., a mixture of THF and ethyl acetate).

  • Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield (2-aminopyrimidin-5-yl)boronic acid. The product is often obtained as a white to off-white solid.

Protocol 2: Synthesis of (2-aminopyrimidin-5-yl)boronic acid pinacol ester via Miyaura Borylation

The Miyaura borylation is a palladium-catalyzed cross-coupling reaction that directly provides the pinacol ester, a more stable and easier-to-handle derivative of the boronic acid.[4][5] This protocol is advantageous for its milder conditions and broad functional group tolerance.[6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Miyaura Borylation Reaction [organic-chemistry.org]
• 5. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 6. Biaryl Product Formation from Cross-coupling in Palladium-catalyzed Borylation of a Boc Protected Aminobromoquinoline Compound - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Application of Boronic Acids in the Synthesis of Kinase Inhibitors: A Guide for Researchers

Introduction: The Convergence of Boron Chemistry and Kinase-Targeted Drug Discovery

Protein kinases, as central regulators of cellular signaling, have emerged as one of the most critical classes of drug targets in modern medicine, particularly in oncology. The development of small molecule kinase inhibitors has revolutionized the treatment of various cancers and inflammatory diseases. Within the medicinal chemist's toolkit, boronic acids and their derivatives have become indispensable reagents and pharmacophores. Their unique chemical properties have enabled the efficient synthesis of diverse kinase inhibitor libraries and have given rise to novel mechanisms of target engagement.

This technical guide provides an in-depth exploration of the application of boronic acids in the synthesis of kinase inhibitors. We will delve into the mechanistic underpinnings of key synthetic transformations, provide detailed, field-proven protocols, and discuss the strategic considerations for incorporating this versatile functionality into drug design. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the power of boronic acid chemistry in their kinase inhibitor discovery programs. Advances in boron chemistry have significantly broadened its application in medicinal chemistry, with several boron-containing compounds receiving FDA approval.[1][2][3]

The utility of boronic acids in this field is twofold. Firstly, they are exceptionally versatile building blocks in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, for the construction of the core scaffolds of many kinase inhibitors.[4][5][6] Secondly, the boronic acid moiety itself can act as a "warhead," forming reversible or irreversible covalent bonds with key amino acid residues in the kinase active site, leading to potent and durable inhibition.[7][8][]

Part 1: Boronic Acids as Key Building Blocks: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp2-hybridized carbon atoms. In the context of kinase inhibitor synthesis, this reaction is frequently employed to couple aryl or heteroaryl halides with aryl or heteroaryl boronic acids. This strategy is particularly effective for constructing the biaryl cores common to many Type I and Type II kinase inhibitors, which mimic the adenine region of ATP and interact with the hinge region of the kinase.[4][5][6]

Mechanistic Insights: The Palladium Catalytic Cycle

A thorough understanding of the Suzuki-Miyaura catalytic cycle is crucial for reaction optimization and troubleshooting. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl/heteroaryl halide (R¹-X) to form a Pd(II) intermediate.

• Transmetalation: The organoboron species (R²-B(OR)₂) reacts with the Pd(II) complex in the presence of a base. The base activates the boronic acid, facilitating the transfer of the R² group to the palladium center and displacing the halide.

• Reductive Elimination: The di-organopalladium(II) complex undergoes reductive elimination to form the desired C-C bond (R¹-R²) and regenerate the active Pd(0) catalyst.

Sources

• 1. Boron in drug design: Recent advances in the development of new therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Advances in reversible covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing protodeboronation of heterocyclic boronic acids during coupling

Welcome to the technical support center dedicated to the nuanced challenges of working with heterocyclic boronic acids. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet frustrating issue of protodeboronation during cross-coupling reactions. Here, we move beyond simple protocols to explore the mechanistic underpinnings of this side reaction and provide robust, field-tested strategies to ensure your couplings succeed.

Frequently Asked Questions (FAQs)

Here are some of the most common questions our team receives regarding the stability of heterocyclic boronic acids.

Q1: What is protodeboronation and why is it a problem with my heterocyclic boronic acid?

A: Protodeboronation is an undesired side reaction where the C-B bond of the boronic acid is cleaved and replaced with a C-H bond, effectively destroying your starting material. This occurs when a proton source (like water, alcohols, or even acidic protons on other reaction components) attacks the carbon atom bearing the boronic acid group. Heterocyclic boronic acids are particularly susceptible due to the electronic properties of the ring system. Electron-rich heterocycles (e.g., pyrroles, furans) and certain nitrogen-containing heterocycles (like pyridines and pyrimidines) can stabilize the intermediates formed during the protodeboronation process, accelerating this unwanted pathway. This leads to lower yields of your desired coupled product and the formation of the simple heterocycle as a byproduct.

Q2: I see significant decomposition of my boronic acid even before the coupling reaction starts. What's happening?

A: This is a classic sign of premature protodeboronation, often triggered by the reaction conditions during setup. The primary culprits are typically the base and the solvent. Many common bases can facilitate protodeboronation, and if your solvent is not rigorously anhydrous, the trace water can be sufficient to cause significant degradation, especially at elevated temperatures. The stability of the boronic acid itself is also a key factor; some are inherently less stable and may require the use of more stable derivatives like boronic esters (e.g., pinacol esters) or MIDA boronates.

Q3: Can I use a stronger base to speed up my Suzuki-Miyaura coupling and avoid protodeboronation?

A: This is a common misconception. While a base is essential for the transmetalation step in the Suzuki-Miyaura catalytic cycle, stronger bases, particularly hydroxide bases, often accelerate protodeboronation more than the desired coupling reaction. The optimal base is one that is strong enough to facilitate the formation of the active boronate species but not so strong that it promotes rapid protonolysis of the C-B bond. Weaker inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are often the preferred choice.

Q4: My reaction works well with phenylboronic acid, but when I switch to a pyridineboronic acid, it fails. Why?

A: This highlights the unique challenges of heteroaromatic substrates. Pyridine and other electron-deficient or nitrogen-containing heterocycles present a dual problem. The nitrogen atom can coordinate to the palladium center, potentially inhibiting the catalytic cycle. Furthermore, the electronic nature of the pyridine ring can make the boronic acid more susceptible to protodeboronation compared to a simple phenylboronic acid. The choice of ligand, base, and solvent becomes much more critical to navigate these competing processes successfully.

Troubleshooting Guide: Suppressing Protodeboronation in Suzuki-Miyaura Couplings

This guide provides a systematic approach to troubleshooting and overcoming protodeboronation.

Issue 1: Low Yield and Significant Heterocycle Byproduct Formation

This is the most direct evidence of protodeboronation outcompeting your desired coupling.

Visualizing the Competing Pathways

Below is a diagram illustrating the point at which the desired Suzuki-Miyaura catalytic cycle is intercepted by the off-cycle protodeboronation pathway.

Caption: Competing reaction pathways for a heterocyclic boronic acid.

Troubleshooting Steps & Solutions

• Analyze Your Base: The choice of base is the most critical parameter.

  • Explanation: Strong bases, especially in protic solvents, generate a high concentration of hydroxide or alkoxide ions that can directly attack the boronic acid. Weaker bases minimize this side reaction.

  • Protocol: Switch from strong bases (NaOH, KOH, NaOEt) to weaker inorganic bases. A good starting point is K₃PO₄ or Cs₂CO₃. These bases are effective in the transmetalation step but are less aggressive in promoting protodeboronation.

• Scrutinize Your Solvent and Reagents for Water:

  • Explanation: Water is the most common proton source. "Anhydrous" solvents from suppliers can still contain unacceptable amounts of water. Bases like K₂CO₃ can also be hygroscopic.

  • Protocol:

    • Use freshly distilled or rigorously dried solvents (e.g., passed through a solvent purification system).

    • Dry your base in a vacuum oven before use.

    • Assemble your reaction under a strictly inert atmosphere (glovebox or Schlenk line).

• Lower the Reaction Temperature:

  • Explanation: Protodeboronation, like most reactions, is temperature-dependent. Sometimes, the activation energy for protodeboronation is lower than that for the productive coupling, but at lower temperatures, the difference in rates can be exploited.

  • Action: Try running the reaction at a lower temperature (e.g., 60-80 °C instead of >100 °C) for a longer period.

Issue 2: Boronic Acid is Unstable and Decomposes on the Shelf or in Solution

For particularly sensitive heterocycles, the boronic acid itself may be the problem.

Solution: Switch to a More Stable Boronic Acid Derivative

• Explanation: Converting the boronic acid to an ester or a protected form can dramatically increase its stability and resistance to premature decomposition.

• Workflow:

Caption: Strategy: Convert unstable boronic acids to more robust derivatives.

• Recommended Derivatives & Their Advantages:

Derivative	Structure Suffix	Key Advantages	Typical Deprotection/Use Conditions
Pinacol Boronate	-B(pin)	Good stability, commercially available or easily synthesized.	Used directly in coupling; base promotes slow hydrolysis to the boronate.
MIDA Boronate	-B(MIDA)	Exceptionally stable, crystalline solids. Inert to many reaction conditions.	Slow-release of the boronic acid under basic aqueous conditions.
Trifluoroborate Salt	-BF₃K	Highly stable, crystalline solids. Less prone to protodeboronation.	Requires specific activation conditions, often just aqueous base.

Experimental Protocol: A Robust Starting Point for Challenging Couplings

This protocol incorporates best practices to minimize protodeboronation when using a sensitive heterocyclic boronic acid.

Objective: To couple a generic Heteroaryl-Br with Heteroaryl-B(OH)₂.

Materials:

• Pd₂(dba)₃ (Palladium catalyst)

• SPhos (Buchwald ligand)

• K₃PO₄ (Base, dried in vacuum oven)

• Heteroaryl-Br (Aryl halide partner)

• Heteroaryl-B(OH)₂ (Boronic acid partner)

• 1,4-Dioxane (Anhydrous, freshly distilled or from a solvent system)

Procedure:

• Reaction Setup (Inert Atmosphere):

  • To a flame-dried Schlenk flask, add Pd₂(dba)₃ (1-2 mol%), SPhos (2.2-4.4 mol%), and K₃PO₄ (2.0 equivalents).

  • Add the Heteroaryl-Br (1.0 equivalent).

  • Evacuate and backfill the flask with Argon or Nitrogen three times.

• Reagent Addition:

  • Add the Heteroaryl-B(OH)₂ (1.2-1.5 equivalents). Note: For extremely sensitive boronic acids, consider adding it as a solution in anhydrous dioxane via syringe pump over 30-60 minutes.

  • Add anhydrous 1,4-dioxane to achieve a concentration of ~0.1 M with respect to the aryl halide.

• Reaction Execution:

  • Stir the mixture at room temperature for 15 minutes to allow for catalyst pre-formation.

  • Heat the reaction to 80 °C. Monitor the reaction by TLC or LC-MS. Avoid excessive heating.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute with ethyl acetate and filter through a pad of celite to remove palladium black.

  • Wash the organic layer with water and brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Rationale for Choices:

• Catalyst System (Pd₂(dba)₃/SPhos): This combination is known to form a highly active catalyst that promotes rapid reductive elimination, helping the desired coupling outpace the protodeboronation side reaction.

• Base (K₃PO₄): A moderately weak base that is effective for transmetalation but minimizes the risk of boronic acid degradation.

• Solvent (Dioxane): An aprotic solvent that, when anhydrous, provides a non-protic environment.

By systematically addressing the key variables of base selection, solvent purity, and the intrinsic stability of the boronic acid species, you can successfully navigate the challenge of protodeboronation and achieve high yields in your cross-coupling reactions.

References

• Title: Protodeboronation of Arylboronic Acids Source: Organic & Biomolecular Chemistry URL: [Link]

• Title: The Protodeboronation of 2-Heteroarylboronic Acids Source: The Journal of Organic Chemistry URL: [Link]

• Title: Base-Induced Protodeboronation of Arylboronic Acids in Suzuki−Miyaura Reactions Source: The Journal of Organic Chemistry URL: [Link]

• Title: Organoboron, MIDA boronates Source: Wikipedia URL: [Link]

• Title: The Suzuki-Miyaura reaction: a personal account from the beginning Source: Proceedings of the Japan Academy, Series B URL: [Link]

• Title: Palladium-Catalyzed Cross-Coupling of 2-Heterocyclic Boronic Acids and 2-Heterocyclic Halides Source: The Journal of Organic Chemistry URL: [Link]

• Title: SPhos Source: Wikipedia URL: [Link]

Technical Support Center: Purification of Crude Boronic Acid Products

Welcome to the technical support center for boronic acid purification. This guide is designed for researchers, chemists, and drug development professionals who utilize boronic acids as key synthetic intermediates. Boronic acids are indispensable in modern organic chemistry, most notably in Suzuki-Miyaura cross-coupling reactions. However, their purification is often non-trivial due to their unique chemical properties, including their propensity to form boroxines and their amphiphilic nature.

This document provides a series of troubleshooting guides and frequently asked questions to address specific challenges encountered during the purification of crude boronic acid products, ensuring you can achieve the desired purity for your critical applications.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, problem-oriented challenges in a question-and-answer format.

Issue 1: My boronic acid streaks or remains at the baseline during silica gel chromatography.

Q: I'm attempting to purify my crude boronic acid using standard silica gel flash chromatography, but I'm observing significant tailing, or the product won't elute from the column. What's causing this and how can I fix it?

A: This is a frequent and frustrating issue rooted in the fundamental chemistry of boronic acids and silica gel.

• Causality: The boron atom in a boronic acid is Lewis acidic, meaning it has a vacant p-orbital. The surface of standard silica gel is covered with silanol groups (Si-OH), which are Lewis basic. This leads to a strong dative interaction, causing your compound to irreversibly adsorb to the stationary phase.[1] Furthermore, the acidic nature of the silica surface can promote decomposition or hydrolysis of sensitive boronic acid derivatives.[1]

• Solutions & Optimization:

  • Switch to a Different Stationary Phase: Neutral alumina is a less acidic alternative to silica gel and can be effective for purifying less polar boronic acids and their esters.[2][3]

  • Modify the Eluent: Adding a small amount of a competitive ligand or a base to your eluent can disrupt the interaction with the silica. A common and effective strategy is to add 1-2% triethylamine (NEt₃) to your solvent system. The amine will preferentially interact with the acidic silanol sites, "capping" them and allowing your boronic acid to elute more cleanly.[1]

  • Use Treated Silica Gel: For particularly stubborn separations, using silica gel impregnated with boric acid has been shown to suppress the over-adsorption of boronic esters, leading to significantly improved recovery and separation.[1][4]

Issue 2: My NMR spectrum shows extra peaks that I suspect are boroxine.

Q: After my workup and solvent removal, my ¹H and ¹¹B NMR spectra show a complex mixture. I believe the major impurity is the corresponding boroxine. How can I confirm this and convert it back to the pure boronic acid?

A: Your suspicion is likely correct. The formation of boroxine, the cyclic anhydride of the boronic acid, is the most common reversible impurity.

• Causality: Boronic acids exist in a dynamic equilibrium with their corresponding boroxines.[5][6] This equilibrium is dictated by the presence of water. The removal of water, for instance through azeotropic distillation or drying under high vacuum, drives the equilibrium towards the formation of the boroxine.[7][8] Conversely, the addition of water hydrolyzes the boroxine back to three equivalents of the boronic acid.[8]

  Caption: The reversible equilibrium between a boronic acid and its boroxine anhydride.

• Solution: The most straightforward way to eliminate boroxine is to re-introduce water.

  • Recrystallization: If your boronic acid is a solid, recrystallizing it from a solvent system containing water (e.g., hot water, ethanol/water, or acetone/water) is highly effective.[3][9][10] This process will hydrolyze the boroxine and allow the pure boronic acid to crystallize upon cooling.

  • Aqueous Wash: Dissolving the crude mixture in an organic solvent and washing it with water or brine can also shift the equilibrium back towards the boronic acid before subsequent purification steps.

Issue 3: An acid-base extraction is not removing the boronic acid impurity.

Q: I am trying to remove a residual boronic acid starting material from my non-acidic product using a basic wash (e.g., aq. NaOH), but it remains in my organic layer. Why is this failing?

A: While acid-base extraction is a powerful technique for this separation, its success hinges on the pKa of the boronic acid and the pH of the aqueous phase.

• Causality: Boronic acids are generally weak Lewis acids, with pKa values typically in the range of 8-10.[11][12] To effectively deprotonate the boronic acid and form the water-soluble boronate salt, the pH of the aqueous wash must be significantly higher than its pKa.[3][13] A wash with a saturated sodium bicarbonate solution (pH ≈ 8.4) may be insufficient for many boronic acids.

• Solutions & Optimization:

  • Increase the pH: Use a more basic aqueous solution, such as 1-2 M sodium hydroxide (NaOH) or potassium hydroxide (KOH), to ensure the pH is well above 10.[3][14] This will drive the deprotonation and partitioning into the aqueous layer.

  • Perform Multiple Extractions: A single extraction may not be sufficient. Perform 2-3 washes with the basic solution to ensure complete removal.

  • Enhance Aqueous Solubility with Sorbitol: Adding sorbitol to the basic aqueous phase can dramatically improve the extraction efficiency. Sorbitol, a diol, complexes with the boronate salt, forming a highly water-soluble species that is more readily partitioned out of the organic layer.[3][10]

Experimental Workflow: Purification via Derivatization

When standard methods fail, especially for oily or highly polar boronic acids, conversion to a crystalline derivative provides a robust alternative. The diethanolamine (DEA) adduct is a common choice.[15][16]

Caption: Workflow for purification via crystalline diethanolamine (DEA) adduct formation.

Protocol: Purification via Diethanolamine (DEA) Adduct Formation

• Adduct Formation: Dissolve the crude boronic acid product in a suitable solvent like diethyl ether or ethyl acetate. Add one equivalent of diethanolamine dropwise with stirring.

• Crystallization & Isolation: The DEA adduct, which is often a stable, crystalline solid, will typically precipitate from the solution. The mixture can be stirred at room temperature or cooled to enhance precipitation. The solid is then isolated by vacuum filtration.[15]

• Washing: Wash the filtered solid with cold solvent to remove any soluble, non-boronic acid impurities.

• Regeneration (Optional): If the free boronic acid is required for the next step, the DEA adduct can be hydrolyzed. This is typically achieved by stirring the adduct in a biphasic mixture of an organic solvent (e.g., ethyl acetate) and an acidic aqueous solution (e.g., 1 M HCl).[17] The pure boronic acid will partition into the organic layer, which can then be separated, dried, and concentrated.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude boronic acid preparations? A1: Besides the aforementioned boroxines, common impurities include unreacted starting materials (e.g., aryl halides), protodeborylated side products (where the C-B bond is cleaved and replaced with C-H), and homocoupled species from the starting materials.[15]

Q2: Can I use my crude boronic acid directly in a subsequent reaction like a Suzuki coupling? A2: In some instances, particularly for robust and high-yielding coupling reactions, crude boronic acid can be used after a simple filtration to remove catalyst residues.[1] However, for sensitive substrates, reactions requiring precise stoichiometry, or for developing reproducible GMP (Good Manufacturing Practice) processes, using a highly purified boronic acid is critical to avoid side reactions and ensure consistent yields.

Q3: My boronic acid product is an oil and chromatography is problematic. What is the best purification strategy? A3: For oily products where recrystallization is not an option, several strategies can be employed.[2] First, attempt the chromatographic troubleshooting steps mentioned above (e.g., using neutral alumina or a modified eluent). If that fails, derivatization to a crystalline solid, such as the diethanolamine adduct or a potassium trifluoroborate (BF₃K) salt, is an excellent and highly recommended strategy.[15][16][18] These derivatives are typically easy to handle and purify by filtration/recrystallization, and the boronic acid can often be regenerated.

Q4: How do scavenger resins work for boronic acid removal? A4: Scavenger resins are a powerful tool for purification. They consist of a solid support (like silica or polystyrene) functionalized with groups that have a high affinity for boronic acids. Resins containing diol or N-methyldiethanolamine (DEAM) functionalities are particularly effective.[3][19] When the crude reaction mixture is passed through a cartridge of the resin, the boronic acid forms a reversible covalent bond with the functional groups and is "scavenged" from the solution, allowing the purified, unbound product to be collected.[19]

Q5: How should I store my purified boronic acid to maintain its purity? A5: To prevent the slow dehydration to boroxine, purified boronic acids should be stored in a tightly sealed container in a cool, dry environment, such as a desiccator. While some phenylboronic acids can slowly convert to their boroxines even at room temperature over long periods, minimizing exposure to heat and moisture is the best practice.[8]

Summary of Purification Techniques

Technique	Pros	Cons	Best For
Recrystallization	High purity for crystalline solids; effectively removes boroxines.	Not suitable for oils or amorphous solids; requires finding a suitable solvent system.	Purifying solid boronic acids and removing boroxine impurities.[2][9]
Acid-Base Extraction	Excellent for removing boronic acids from neutral/basic products; scalable.	Ineffective if the desired product is also acidic; may require multiple extractions.	Removing boronic acid starting materials or impurities from reaction mixtures.[3][13][17]
Silica Gel Chromatography	High resolution when optimized.	Prone to strong adsorption and product loss/decomposition without modification.	Non-polar boronic esters or boronic acids when using modified silica/eluents.[1][2]
Derivatization	Converts difficult-to-purify compounds into easily handled crystalline solids.	Adds extra synthetic steps (formation and regeneration); may not work for all substrates.	Oily, highly polar, or chromatographically challenging boronic acids.[15][16]
Scavenger Resins	Highly selective; simple filtration-based workup; works for many product types.	Can be more expensive than traditional methods; requires screening for the optimal resin.	Final polishing steps to remove trace amounts of boronic acid impurities.[3][19]

References

• Waters Corporation. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters. Retrieved from [Link]

• Boaler, P. J., et al. (2021). The Boroxine–Boronic Acid Equilibrium. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2016). How to purify boronic acids/boronate esters? ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Process for purification of boronic acid and its derivatives.

• ResearchGate. (n.d.). Equilibrium between boronic acid and its anhydride (boroxine). ResearchGate. Retrieved from [Link]

• Iovine, C. P., & Kua, J. (2009). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation. The Journal of Physical Chemistry A, 113(28), 8143–8151. Retrieved from [Link]

• Hitosugi, S., et al. (2015). Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Chemistry Letters, 44(7), 939-941. Retrieved from [Link]

• University of Edinburgh Research Explorer. (2021). The Boroxine–Boronic Acid Equilibrium. Retrieved from [Link]

• Soundararajan, S., et al. (1989). Boronic acids for affinity chromatography: spectral methods for determinations of ionization and diol-binding constants. Analytical Biochemistry, 178(1), 125-134. Retrieved from [Link]

• Ishihara, K., et al. (2013). Boroxine chemistry: from fundamental studies to applications in supramolecular and synthetic organic chemistry. Heterocycles, 87(5), 991. Retrieved from [Link]

• Chemistry Stack Exchange. (2022). Challenging purification of organoboronic acids. Retrieved from [Link]

• TheChemistryShack. (2015, November 12). How to Purify Boric Acid (by Recrystallization) [Video]. YouTube. Retrieved from [Link]

• Reddit. (2017). Purification of boronic acids? r/chemistry. Retrieved from [Link]

• Reddit. (2022). HELP: Purifying boronic acids sucks. r/OrganicChemistry. Retrieved from [Link]

• Dias, H. V. R., et al. (2014). Boronic acid-modified magnetic materials for antibody purification. RSC Advances, 4(83), 44175-44184. Retrieved from [Link]

• ResearchGate. (2016). Can I remove boronic acid using Work up process? ResearchGate. Retrieved from [Link]

• Reddit. (2017). Trying to remove a boronic acid in a workup. Help! r/chemistry. Retrieved from [Link]

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Technical Support Center: Catalyst Selection for Suzuki Coupling with Electron-Deficient Pyrimidines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving electron-deficient pyrimidine scaffolds. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of C-C bond formation with these important heterocyclic systems. Pyrimidine moieties are central to numerous biologically active compounds, and their functionalization via cross-coupling is a critical step in medicinal chemistry.[1][2]

The electron-deficient nature of the pyrimidine ring makes it an excellent substrate for cross-coupling, often enhancing its reactivity compared to analogous benzene halides.[1][3] However, this same electronic character, along with the presence of basic nitrogen atoms, can introduce unique challenges, including catalyst inhibition and unexpected side reactions.[4][5] This document provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you achieve successful and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: I'm starting a new project with a chloropyrimidine. Which palladium catalyst should I try first?

For a new project, Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is an excellent and cost-effective starting point.[1] Due to the electron-deficient pyrimidine ring, even chloro-substituted pyrimidines are significantly more reactive than other aryl chlorides.[3] This enhanced reactivity often allows for successful coupling with standard catalysts without the immediate need for more specialized, expensive ligand systems.[1][3]

If initial trials with Pd(PPh₃)₄ result in low yields, a good second choice is [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II), Pd(dppf)Cl₂ . Its wide bite angle is known to promote the reductive elimination step of the catalytic cycle, which can be rate-limiting.[1]

For particularly challenging or unreactive chloropyrimidines, catalysts based on bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbenes (NHCs) should be considered.[6][7]

Q2: My reaction is sluggish. How do I choose the right ligand to improve performance?

Ligand choice is critical for tuning catalyst activity. The ligand's role is to stabilize the palladium center and facilitate the key steps of oxidative addition and reductive elimination.[7]

• For Unreactive Substrates (especially chlorides): Use bulky, electron-rich ligands. These ligands accelerate the rate-limiting oxidative addition step.[6][8] Leading choices include Buchwald's dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos) .[6][7]

• To Overcome Catalyst Inhibition: The nitrogen atoms in the pyrimidine ring can coordinate with the palladium center, acting as an inhibitor.[4][5] Highly active catalyst systems developed by Buchwald and others are specifically designed to be effective for nitrogen-containing heterocycles and are not inhibited by the presence of basic aminopyridines or aminopyrimidines.[5]

• General-Purpose Improvement: If you are using a Pd(II) precursor like Pd(OAc)₂, adding a phosphine ligand like triphenylphosphine (PPh₃) is necessary. For a more robust system, bidentate ligands like dppf can improve catalyst stability and performance.[1][8]

Q3: What is the role of the base, and which one should I use for my electron-deficient pyrimidine?

The base is essential for the transmetalation step in the Suzuki-Miyaura catalytic cycle.[8][9] It activates the boronic acid by forming a more nucleophilic boronate species, which then transfers its organic group to the palladium center.[1][10]

• Standard Conditions: Potassium carbonate (K₂CO₃) is a common and effective base, particularly when used in a solvent system containing water.[1]

• For Challenging Couplings: If you are facing low yields, especially with sterically hindered or electron-deficient boronic acids, a stronger base is often required. Potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are excellent choices.[4][6] They are more effective at promoting the challenging transmetalation step.

• Anhydrous Conditions: If your substrate is base-sensitive, anhydrous conditions with a base like K₃PO₄ might be necessary. Note that some "anhydrous" couplings with K₃PO₄ have been shown to require trace amounts of water to function effectively.[11]

Q4: How does the solvent system affect the reaction, and what's a good starting point?

The solvent influences the solubility of reagents, the activity of the catalyst, and the efficacy of the base.[12][13]

A mixture of an aprotic organic solvent and water is the most common and effective system for Suzuki couplings of pyrimidines. A good starting point is 1,4-dioxane and water in a 2:1 or 3:1 ratio .[1][2] Other common solvents include THF and toluene.[1]

The presence of water is often beneficial as it can increase the concentration of the highly reactive hydrophilic boronate species [RB(OH)₃]⁻, facilitating transmetalation.[1][14]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through three key steps: oxidative addition of the pyrimidine halide to the Pd(0) catalyst, transmetalation with the boronic acid derivative, and reductive elimination to form the product and regenerate the catalyst.[8][9]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Catalyst Selection Workflow

This workflow provides a decision-making guide for selecting a catalyst system based on the reactivity of your pyrimidine substrate.

Caption: Decision workflow for catalyst selection in pyrimidine Suzuki coupling.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction or Very Low Yield	1. Catalyst Inactivity: The Pd(0) active species is sensitive to oxygen.[10][12] 2. Failed Oxidative Addition: The C-Cl bond is strong, and this step can be rate-limiting.[8] 3. Poor Boronic Acid Quality: Degradation via protodeboronation or polymerization.[15] 4. Insufficient Temperature: The reaction may have a high activation energy.[1]	1. Ensure Inert Atmosphere: Thoroughly degas your solvent (e.g., by bubbling with argon for 20-30 minutes) and maintain a positive pressure of inert gas (N₂ or Ar) throughout the reaction.[10] 2. Use a More Active Catalyst System: Switch to a catalyst with a bulky, electron-rich ligand (e.g., XPhos, SPhos) to facilitate oxidative addition.[6][7] 3. Verify Reagent Quality: Use fresh, high-purity boronic acid. Consider converting it to a more stable boronate ester (e.g., pinacol ester) if degradation is suspected.[15] 4. Increase Temperature: Screen temperatures, often starting around 80-100 °C. Use a high-boiling solvent like dioxane or toluene if necessary.[1]
Significant Side Product Formation	1. Homocoupling of Boronic Acid: Two boronic acid molecules couple to form a biaryl (R-R) byproduct, often promoted by oxygen.[12] 2. Protodeboronation: The boronic acid C-B bond is cleaved and replaced with a C-H bond. 3. Multiple Substitutions: On di- or tri-halopyrimidines, more than one halogen may be substituted.[3]	1. Improve Degassing: Rigorous exclusion of oxygen is the best way to minimize homocoupling.[12] 2. Modify Base/Solvent: This side reaction is complex. Sometimes using a weaker base or anhydrous conditions can help. 3. Control Stoichiometry: Use a controlled amount of boronic acid (e.g., 1.05-1.1 equivalents for monosubstitution). The reactivity order for substitution on pyrimidines is generally C4 > C6 > C2, which can be exploited for regioselective reactions.[3][16]
Low Yield with Electron-Deficient Boronic Acids	1. Slow Transmetalation: Electron-withdrawing groups on the boronic acid reduce its nucleophilicity, slowing the transmetalation step.[4][17]	1. Use a Stronger Base: Switch from K₂CO₃ to K₃PO₄ or Cs₂CO₃ to form the boronate species more effectively.[4][6] 2. Increase Temperature: Higher temperatures can help overcome the energy barrier for transmetalation. 3. Use an Electron-Rich Ligand: While seemingly counterintuitive, an electron-rich ligand makes the palladium center more electron-rich and can accelerate the overall catalytic cycle.[6]
Low Yield with Sterically Hindered Substrates	1. Steric Hindrance: Bulky groups near the reaction site (on either the pyrimidine or the boronic acid) can impede catalyst approach and slow both transmetalation and reductive elimination.[6]	1. Use Bulky Ligands: Buchwald-type biarylphosphine ligands or N-heterocyclic carbenes (NHCs) are essential for creating a reactive pocket that can accommodate sterically demanding substrates.[6] 2. Use a Stronger Base and Higher Temperature: More forcing conditions are often necessary. K₃PO₄ or Cs₂CO₃ at temperatures of 100-110 °C is a good starting point.[6]

Experimental Protocol: Representative Suzuki Coupling

This protocol describes the regioselective coupling of 2,4-dichloropyrimidine with phenylboronic acid at the C4 position, a common model reaction.[1]

Reaction: Synthesis of 2-chloro-4-phenylpyrimidine

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)

• Phenylboronic Acid (1.1 equiv)

• Pd(PPh₃)₄ (0.01 - 0.05 equiv, 1-5 mol%)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane (degassed)

• Deionized Water (degassed)

• Microwave reaction vial or round-bottom flask with a reflux condenser

• Magnetic stir bar

Procedure:

• Vessel Preparation: To an oven-dried microwave vial or flask containing a magnetic stir bar, add 2,4-dichloropyrimidine, phenylboronic acid, and finely powdered potassium carbonate.

• Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Catalyst Addition: Under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst.

• Solvent Addition: Add degassed 1,4-dioxane and degassed deionized water via syringe to achieve a 2:1 or 3:1 solvent ratio and a final concentration of ~0.1 M with respect to the 2,4-dichloropyrimidine.

• Reaction: Place the vessel in a preheated oil bath at 100 °C or use a microwave reactor set to 100 °C for 15-30 minutes.[1] Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the limiting reagent is consumed.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-chloro-4-phenylpyrimidine.

References

• Doležal, M., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. [Link]

• Chemistry LibreTexts. (2019). Suzuki-Miyaura Coupling. [Link]

• Quora. (2018). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. [Link]

• Siddiqui, S., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. [Link]

• Reddit r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• ResearchGate. (n.d.). Catalyst screening for Suzuki coupling of 1 with 2. [Link]

• Comptes Rendus Chimie. (2018). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. [Link]

• Billingsley, K. L., et al. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition. [Link]

• Chemical.AI. (2023). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. [Link]

• ResearchGate. (n.d.). Solvent mixture screening for Suzuki coupling of 1 with 2. [Link]

• Technical University of Munich. (2006). Active catalysts for the Suzuki coupling: Palladium complexes of tetrahydropyrimid-2-ylidenes. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Loudon, G. M. & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2009). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. [Link]

• Sigman, M. S., et al. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. ACS Catalysis. [Link]

• Royal Society of Chemistry. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. [Link]

• ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• Royal Society of Chemistry. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia... RSC Advances. [Link]

• ResearchGate. (2017). Reactivity of 4‐pyrimidyl Sulfonic Esters in Suzuki‐Miyaura Cross‐Coupling Reactions in Water Under Microwave Irradiation. [Link]

• American Chemical Society. (2022). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2010). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. [Link]

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Managing the instability of pyrimidin-2-ylboronic acid in synthesis

Welcome to the technical support guide for managing pyrimidin-2-ylboronic acid and its derivatives. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile but challenging building block. We will address the inherent instability of this reagent and provide field-proven troubleshooting guides, FAQs, and validated protocols to ensure the success and reproducibility of your synthetic campaigns.

Part 1: Frequently Asked Questions - Understanding the Instability

This section addresses the fundamental chemical principles governing the stability of pyrimidin-2-ylboronic acid.

Q1: What makes pyrimidin-2-ylboronic acid so unstable compared to other arylboronic acids?

A1: The instability of pyrimidin-2-ylboronic acid stems primarily from the electron-deficient nature of the pyrimidine ring and the position of the boronic acid group. This situation is analogous to the well-documented "2-pyridyl problem" in Suzuki couplings.[1] The key factors are:

• High Susceptibility to Protodeboronation: Protodeboronation is a decomposition pathway where the carbon-boron (C–B) bond is cleaved by a proton source (like water), replacing the boronic acid with a hydrogen atom.[2] The electron-withdrawing pyrimidine ring weakens the C–B bond, making it highly susceptible to this cleavage.[1][3]

• Catalyst Inhibition: The Lewis basic nitrogen atom at the adjacent position can coordinate to the palladium catalyst center.[1][4] This non-productive binding can sequester the catalyst, leading to low or no reactivity.

• General Boronic Acid Degradation: Like most boronic acids, it is also prone to forming an inactive cyclic trimer anhydride called a boroxine upon dehydration and can undergo oxidation.[5]

Q2: What is protodeboronation and what reaction conditions accelerate it?

A2: Protodeboronation is the most common failure mode for this reagent.[2] It is a protonolysis reaction that converts the active boronic acid into the inert, corresponding arene (in this case, pyrimidine). This side reaction is often catalyzed by acidic or basic conditions and is highly dependent on the reaction medium.[2][6] For basic heteroaromatic boronic acids, zwitterionic species formed under neutral pH conditions can also lead to rapid, unimolecular protodeboronation.[2] The presence of water or other protic sources in your reaction is a primary driver of this decomposition pathway.

Q3: What is a boroxine and how does it affect my reaction?

A3: A boroxine is a six-membered ring composed of three boron and three oxygen atoms, formed from the intermolecular dehydration of three boronic acid molecules. While boroxines are often in equilibrium with the free boronic acid in solution and can be competent coupling partners, their formation complicates stoichiometry.[7] If you weigh out 100 mg of what you believe to be the boronic acid, but a significant portion has converted to the boroxine, you are adding fewer moles of the active reagent than calculated, which can lead to incomplete conversion.

Part 2: Troubleshooting Guide for Synthetic Applications

This guide is structured to help you diagnose and solve common issues encountered during synthesis.

Problem Area: Failed or Low-Yield Suzuki-Miyaura Coupling

You've set up a Suzuki-Miyaura coupling reaction using pyrimidin-2-ylboronic acid, but the reaction shows no product, a low yield, or a complex mixture of byproducts.

Q1: I have a new bottle of pyrimidin-2-ylboronic acid, but my reaction failed. What should I check first?

A1: Always verify the integrity of your starting material, even from a new bottle. The high reactivity and cost of this reagent are direct consequences of its instability.[1][8] It can degrade during shipping or storage. Before starting any reaction, perform a simple quality control check.

• Recommended Action: Dissolve a small sample in a deuterated solvent (like DMSO-d₆) and acquire a quick ¹H NMR spectrum. Look for the characteristic signal of pyrimidine, which indicates protodeboronation has occurred. If you see a significant amount of pyrimidine, the reagent is compromised.

Q2: My boronic acid appears pure by NMR, but the coupling is still sluggish or fails. What is the next most likely cause?

A2: The reaction conditions, particularly the presence of water and the choice of base, are the next critical variables.

• Diagnosis: Are you using strictly anhydrous ("dry") solvents and reagents? Have you degassed your reaction mixture thoroughly? Oxygen can promote oxidative degradation pathways.[5][9]

• Explanation: While the Suzuki-Miyaura mechanism requires a base, strongly basic aqueous conditions rapidly accelerate protodeboronation of electron-deficient heteroaryl boronic acids.[3] The goal is to find a "sweet spot" that allows the catalytic cycle to proceed without destroying the starting material.

• Recommended Action:

  • Switch to anhydrous conditions. Use solvents like dioxane or toluene freshly distilled from a suitable drying agent.

  • Use a weaker, non-aqueous base. Spray-dried potassium fluoride (KF) or potassium carbonate (K₂CO₃) are often effective.[10][11]

  • Ensure thorough degassing of the solvent and reaction mixture by bubbling with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.[12]

Q3: I've optimized my conditions to be anhydrous, but the yield is still poor. Could it be a catalyst issue?

A3: Yes. As mentioned, the pyrimidine nitrogen can inhibit the palladium catalyst.[1] Your choice of ligand is crucial to mitigate this effect and facilitate the desired catalytic steps.

• Explanation: Bulky, electron-rich phosphine ligands can promote the rate-limiting oxidative addition step and may discourage catalyst inhibition.[5][13]

• Recommended Action: Instead of standard ligands like PPh₃, consider using more specialized ligands designed for challenging couplings. Buchwald ligands (e.g., SPhos, XPhos) or tri-tert-butylphosphine (P(t-Bu)₃) often give superior results.[11][14]

Troubleshooting Workflow: Failed Suzuki-Miyaura Coupling

The following diagram outlines a logical workflow for diagnosing a failed reaction.

Caption: A troubleshooting flowchart for Suzuki-Miyaura reactions.

Part 3: Protocols and Best Practices

To circumvent the inherent instability, the most robust strategy is to avoid using the free boronic acid altogether. Converting it to a more stable derivative, such as a pinacol boronate ester (Bpin), is standard practice.[15]

Comparison of Pyrimidin-2-ylboronic Acid and its Derivatives

Reagent Form	Structure	Stability	Handling Notes	Typical Application
Boronic Acid	R-B(OH)₂	Very Low	Highly sensitive to air and moisture. Prone to protodeboronation and boroxine formation. Requires storage under inert gas at low temperatures.	Not recommended for routine use unless generated in situ.
Pinacol Ester (Bpin)	R-B(pin)	Moderate-High	Crystalline solid, generally stable to silica gel chromatography and storage.[16] Can still hydrolyze under acidic/basic conditions.[17][18]	Workhorse for most Suzuki-Miyaura couplings.[19][20]
MIDA Ester	R-B(MIDA)	High	Exceptionally stable, air- and moisture-tolerant solids. Requires a specific slow-release deprotection step during the reaction.	Used in iterative cross-couplings where stability to chromatography and other reagents is paramount.
Diethanolamine Adduct	R-B(DEA)	High	Crystalline, air- and water-stable solids.[21] Can be used directly in couplings with protic solvents, which facilitate the release of the active boronic acid.[22]	An excellent alternative to Bpin esters for long-term storage and ease of handling.

Protocol 1: Synthesis of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (Pyrimidin-2-yl-Bpin)

This protocol adapts standard Miyaura borylation conditions for the conversion of 2-bromopyrimidine to its more stable pinacol ester derivative.

Materials:

• 2-Bromopyrimidine

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

• Potassium Acetate (KOAc)

• Anhydrous 1,4-Dioxane

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromopyrimidine (1.0 eq), B₂pin₂ (1.1 eq), and potassium acetate (3.0 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Under a positive pressure of inert gas, add Pd(dppf)Cl₂ (0.03 eq).

• Add anhydrous, degassed 1,4-dioxane via cannula or syringe.

• Heat the reaction mixture to 80-90 °C and stir for 4-12 hours, monitoring by TLC or GC-MS for the consumption of the starting material.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure. The crude residue can then be purified by flash column chromatography on silica gel to yield the desired pinacol ester.

Protocol 2: Optimized Suzuki-Miyaura Coupling with Pyrimidin-2-yl-Bpin

This protocol uses the stabilized Bpin ester with conditions designed to minimize degradation.

Materials:

• Aryl or Heteroaryl Halide (e.g., Bromide) (1.0 eq)

• Pyrimidin-2-yl-Bpin (1.2 - 1.5 eq)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

• Potassium Fluoride (KF), spray-dried (3.0 eq)

• Anhydrous 1,4-Dioxane or Toluene

Procedure:

• To a flame-dried reaction tube, add the aryl halide, Pyrimidin-2-yl-Bpin, and spray-dried KF.

• In a separate vial, pre-form the catalyst by dissolving Pd(OAc)₂ and SPhos in a small amount of the reaction solvent.

• Evacuate and backfill the reaction tube with an inert gas three times.

• Add the reaction solvent, followed by the pre-formed catalyst solution.

• Seal the tube and heat to 80-110 °C, stirring until the reaction is complete as monitored by TLC or LC-MS.

• Cool the mixture, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Key Instability Pathways of Pyrimidin-2-ylboronic Acid

The following diagram illustrates the primary degradation routes that researchers must mitigate.

Caption: Major degradation pathways for pyrimidin-2-ylboronic acid.

References

• Hayes, H. L. D., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. [Link][17]

• Hayes, H. L. D., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. PubMed. [Link][18]

• Carrow, B. P., & Hartwig, J. F. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link][7]

• Cox, P. A., et al. (2016). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. [Link][3]

• Wikipedia contributors. (2023). Protodeboronation. Wikipedia. [Link][2]

• Scott, P. J. H., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ResearchGate. [Link][16]

• Ivanov, A. S., et al. (2000). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences. [Link][9]

• Hodgson, D. M., & Salingue, F. (2004). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. ResearchGate. [Link][22]

• Federal, C., et al. (2015). Development of an Efficient Synthesis of (2-Aminopyrimidin-5-yl) Boronic Acid. ResearchGate. [Link][19]

• Shaikh, S. A. L. (2014). Which conditions are favorable for the efficient Suzuki coupling?. ResearchGate. [Link][5]

• Reddit User Discussion. (2025). Pyrimidin-2-ylboronic acid synthesis. Reddit r/Chempros. [Link][8]

• CN102558237A - Synthesis method of 2-amino-5-pyrimidine pinacol borate. Google Patents. [20]

• Reddit User Discussion. (2023). Help needed with unreproducible Suzuki coupling. Reddit r/Chempros. [Link][12]

• Aggarwal, V. K. (2017). Standard Lithiation–Borylation A user's guide. University of Bristol. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Link][23]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link][13]

• Rychnovsky Lab. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. [Link][21]

• ResearchGate. (2019). Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic acids. ResearchGate. [Link][4]

• Reddit User Discussion. (2021). Diagnosing issues with a failed Suzuki coupling?. Reddit r/Chempros. [Link][14]

• Havelková, M., et al. (2001). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids. SciSpace. [Link][10]

• Combs, A. P., & Rafalski, M. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Journal of Combinatorial Chemistry. [Link][11]

• J. Lennox, A., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link][15]

Sources

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• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. reddit.com [reddit.com]
• 15. chemrxiv.org [chemrxiv.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. CN102399235A - Synthesis method of 2-amino-5-pyrimidine pinacol borate - Google Patents [patents.google.com]
• 21. youtube.com [youtube.com]
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• 23. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Substituted Dihydropyrimidines

Welcome to the technical support center for the synthesis of substituted dihydropyrimidines (DHPMs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of these valuable heterocyclic scaffolds, primarily through the widely utilized Biginelli reaction. Here, we move beyond simple protocols to explain the underlying chemical principles governing reaction outcomes, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: My Biginelli reaction is resulting in a low yield of the desired dihydropyrimidinone. What are the primary causes?

Low yields in the Biginelli reaction are a frequent issue stemming from several factors including suboptimal reaction conditions, reactant purity, and competing side reactions.[1][2] Key areas to investigate include the choice of catalyst, solvent, and reaction temperature.[1]

• Suboptimal Catalyst: The classical use of strong Brønsted acids like HCl can be inefficient for certain substrates and may promote side reactions.[1][2] Modern methods often employ Lewis acids such as Yb(OTf)₃, InCl₃, or various metal chlorides (e.g., FeCl₃, NiCl₂, ZnCl₂), which can lead to higher yields and shorter reaction times.[1] The catalyst's role is pivotal, and screening different options is often necessary to find the optimal choice for your specific substrates.[3]

• Reaction Conditions: Temperature and reaction time are critical parameters. Excessively high temperatures can encourage the formation of byproducts, while insufficient heating may lead to an incomplete reaction.[3] Monitoring the reaction's progress using Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.[3]

• Solvent Choice: The solvent affects reactant solubility and the overall reaction rate.[3] While ethanol is a common choice, exploring other polar solvents like acetonitrile or even solvent-free conditions has proven beneficial for certain substrates.[3]

• Purity of Reagents: Impurities present in the aldehyde, β-ketoester, or urea can inhibit the reaction or lead to the formation of unwanted side products.[1][3] Always ensure high purity of all starting materials.

Q2: I've isolated a significant byproduct that is fluorescent and yellow. What is it and how can I prevent its formation?

This is a classic sign of the formation of a Hantzsch-type 1,4-dihydropyridine (DHP) byproduct.[3][4] This side reaction becomes competitive with the Biginelli pathway, especially at elevated temperatures.[4]

Causality: The Hantzsch byproduct arises when two equivalents of the β-ketoester react with the aldehyde and ammonia.[4] The ammonia is typically formed from the decomposition of urea at higher temperatures.[4]

Mitigation Strategies:

• Temperature Control: Since high temperatures favor the Hantzsch pathway, running the reaction at a lower temperature can significantly reduce the formation of this fluorescent byproduct.[3][4]

• Catalyst Selection: The choice of catalyst can influence the selectivity between the Biginelli and Hantzsch pathways.[3][4]

• Order of Addition: In some cases, adding the urea last to the reaction mixture can help minimize its decomposition into ammonia.[4]

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section provides a detailed breakdown of the most common side reactions encountered during dihydropyrimidine synthesis, their identification, and robust protocols for their suppression.

Problem 1: Formation of the Knoevenagel Condensation Product

Symptoms: A significant amount of a byproduct is observed, often identified as an α,β-unsaturated compound, leading to a reduced yield of the desired DHPM.[1]

Underlying Mechanism: The Knoevenagel condensation is a competing reaction between the aldehyde and the β-ketoester, particularly favored under certain catalytic conditions.[1][5] This reaction consumes the starting materials, preventing them from participating in the desired Biginelli cyclization.[2]

Troubleshooting Workflow:

Caption: Troubleshooting Knoevenagel condensation in Biginelli synthesis.

Mitigation Protocol: Catalyst and Stoichiometry Adjustment

• Catalyst Selection: Switch from a strong Brønsted acid to a milder Lewis acid catalyst (e.g., Yb(OTf)₃, InCl₃, FeCl₃).[1] This change in catalysis can significantly alter the reaction pathway, favoring the formation of the N-acyliminium ion intermediate required for the Biginelli reaction over the Knoevenagel adduct.

• Stoichiometric Control: Employ a slight excess of urea or thiourea (e.g., 1.2–1.5 equivalents).[2] This pushes the equilibrium towards the formation of the urea-aldehyde adduct, outcompeting the Knoevenagel condensation between the aldehyde and the β-ketoester.[2]

• Solvent-Free Conditions: Consider performing the reaction neat (solvent-free), potentially with microwave irradiation.[2] This can dramatically increase the reaction rate and often improves the yield of the desired product.[2]

Problem 2: Isolation of an Uncyclized Intermediate

Symptoms: The reaction appears to stall, and analysis of the crude product reveals the presence of an open-chain ureide intermediate that has failed to cyclize.

Underlying Mechanism: The final step of the Biginelli reaction is an intramolecular cyclization-dehydration to form the dihydropyrimidine ring.[6] This step may be slow or incomplete due to insufficient activation of the ketone carbonyl for the nucleophilic attack by the terminal urea nitrogen, or due to steric hindrance.[2]

Mitigation Strategies:

• Increase Catalyst Strength/Concentration: A stronger acid or a higher catalyst loading can enhance the rate of the final cyclization-dehydration step.[2]

• Elevate Temperature: Providing more thermal energy by heating the reaction mixture (e.g., to reflux in a suitable solvent like ethanol or THF) can supply the necessary activation energy for ring closure.[2]

• Extended Reaction Time: Some cyclizations are inherently slow and may simply require longer reaction times to proceed to completion. Continue to monitor the reaction by TLC.[4]

Problem 3: Oxidation of the Dihydropyrimidine Ring

Symptoms: The desired dihydropyrimidine product is isolated in low yield, and a significant amount of the corresponding aromatic pyrimidine is observed.

Underlying Mechanism: Dihydropyrimidines can be susceptible to oxidation, leading to the formation of the more thermodynamically stable aromatic pyrimidine ring system.[1][7] This can occur during the reaction or workup, especially if exposed to air for prolonged periods at elevated temperatures or in the presence of certain reagents.

Mitigation Strategies:

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial in preventing aerobic oxidation, particularly for sensitive substrates.[1]

• Controlled Workup: Minimize exposure to air and heat during the workup and purification steps.

• Choice of Oxidizing Agents (for intentional oxidation): If the aromatic pyrimidine is the desired product, various oxidizing agents can be employed for the post-synthetic modification of the DHPM. Reagents such as KMnO₄ or ceric ammonium nitrate (CAN) have been used effectively for this transformation.[7][8]

Problem 4: Hydrolysis of the Dihydropyrimidine Ring

Symptoms: During workup or purification under aqueous acidic or basic conditions, the yield of the desired product decreases, and open-chain byproducts may be observed.

Underlying Mechanism: The dihydropyrimidine ring can be susceptible to hydrolysis, particularly under harsh pH conditions.[9][10] The stability of the ring is temperature and pH-dependent.[10]

Mitigation Strategies:

• Neutral Workup: Whenever possible, perform aqueous workups under neutral or near-neutral conditions.

• Avoid Strong Acids/Bases: Minimize the use of strong acids or bases during extraction and purification.

• Temperature Control: Perform workup and purification steps at or below room temperature to minimize the rate of hydrolysis.

Data Summary and Protocols

Table 1: Influence of Catalyst on Biginelli Reaction Yield

Catalyst	Solvent	Conditions	Time	Yield (%)	Reference
HCl	Ethanol	Reflux	18 h	40-60	[11]
Yb(OTf)₃	THF	Reflux	4-6 h	85-95	[12]
InCl₃	Acetonitrile	Reflux	2-3 h	90-98	[1]
FeCl₃·6H₂O	Solvent-free	100°C	1-2 h	88-96	[7]
Microwave	Solvent-free	1-2 min	>95	[13]

Note: Yields are representative and can vary based on specific substrates.

Experimental Protocol: General Procedure for a Catalyzed Biginelli Reaction

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the aldehyde (10 mmol), β-ketoester (10 mmol), and urea or thiourea (15 mmol).[3]

• Add the chosen solvent (e.g., 20 mL of ethanol or acetonitrile) and the catalyst (e.g., 1-20 mol% of a Lewis or Brønsted acid).[3]

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction's progress by TLC.[3]

• Upon completion, cool the reaction mixture to room temperature.[3]

• If a precipitate forms, collect the solid by filtration and wash with a small amount of cold solvent.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.[3] The crude product can then be purified by recrystallization (e.g., from ethanol) or column chromatography.[1]

Mechanistic Pathways Overview

The following diagram illustrates the main Biginelli reaction pathway and the key competing side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10255E [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Hydrolysis of dihydrouridine and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Biginelli Reaction [organic-chemistry.org]
• 13. scispace.com [scispace.com]

Optimizing base and solvent conditions for heterocyclic Suzuki couplings

A Senior Application Scientist's Guide to Base and Solvent Selection

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. As a Senior Application Scientist, I understand that while the Suzuki coupling is a cornerstone of modern synthesis, its application to heterocyclic systems presents unique challenges that can frustrate even seasoned researchers. The interplay between the palladium catalyst, the base, and the solvent is particularly nuanced when a heteroatom is involved.

This guide is structured to provide direct, actionable solutions to common problems and answer fundamental questions in a practical Q&A format. We will move beyond simple procedural lists to explore the chemical reasoning—the "why"—behind each recommendation, empowering you to troubleshoot effectively and optimize your reactions with confidence.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures. We diagnose the likely causes and provide a logical progression of steps to resolve the issue.

Q1: My reaction shows low to no conversion. What are the first things I should check?

A1: This is the most common issue, and a systematic check of fundamentals is the most efficient way to solve it. Before making drastic changes to your conditions, verify the following core parameters.

• Catalyst Activity & Oxygen Contamination: The active catalyst is the Pd(0) species. If you are using a Pd(II) precatalyst (like Pd(OAc)₂), it must be reduced in situ. More importantly, oxygen can oxidize the active Pd(0) catalyst, leading to deactivation and promoting unwanted homocoupling of the boronic acid.[1][2]

• Reagent Quality and Stability:

  • Boronic Acid: Boronic acids, especially heterocyclic ones, can be prone to degradation over time, primarily through protodeboronation.[2][3] Confirm the purity of your boronic acid. If it's old or appears degraded, use a fresh batch or consider switching to a more stable derivative like a pinacol boronate ester or a potassium trifluoroborate salt.[3][4][5]

  • Base and Solvent: Ensure you are using high-purity, dry solvents, especially for anhydrous reactions. The base should be a fine powder to ensure maximum surface area and reactivity. If using an aqueous base, ensure it is fully dissolved.[2]

• Ineffective Base/Solvent Combination: The base and solvent are not independent variables. The base must be sufficiently soluble and strong enough in the chosen solvent to facilitate the key transmetalation step.[4] If you suspect this is the issue after checking the above points, a systematic screening is the next logical step.

Caption: The dual role of the base in the Suzuki-Miyaura coupling.

Q2: How do I select the right base for my heterocyclic substrate?

A2: Base selection is a balancing act between reactivity and substrate stability. A base must be strong enough to drive the reaction but not so strong that it causes decomposition or side reactions. [2][6]The pKa of the base's conjugate acid is a useful guide.

Base	Formula	pKa (Conjugate Acid)	Typical Use Cases & Comments
Potassium Carbonate	K₂CO₃	~10.3	A good, general-purpose "go-to" base for many couplings, especially with aryl bromides and iodides. Often used in aqueous mixtures. [7]
Sodium Carbonate	Na₂CO₃	~10.3	Similar to K₂CO₃, but sometimes less effective due to lower solubility.
Cesium Carbonate	Cs₂CO₃	~10.3	More soluble in organic solvents than K₂CO₃/Na₂CO₃. The large, soft Cs⁺ cation can also have beneficial effects. Excellent for challenging couplings. [7]
Potassium Phosphate	K₃PO₄	~12.3	A stronger, non-nucleophilic base. Highly effective for coupling less reactive aryl chlorides and electron-deficient heterocycles. [5][8][9]
Potassium tert-butoxide	KtBuO	~19	A very strong base. Can be effective for very challenging couplings but increases the risk of side reactions like protodeboronation and substrate degradation. [9]
Potassium Fluoride	KF	~3.2	A mild base. The fluoride ion is thought to interact strongly with the empty p-orbital of boron, aiding activation. Useful for base-sensitive substrates. [2][10]

Note: pKa values are approximate and can vary with solvent. [11]

Q3: What is the role of the solvent, and how do I choose one?

A3: The solvent's primary role is to dissolve all reaction components (halide, boron reagent, catalyst, base). However, its properties can profoundly influence the reaction rate and even the mechanism. [12]

• Polarity: Solvent polarity can impact the rates of oxidative addition and reductive elimination. [13][14]Polar aprotic solvents generally perform well as they can dissolve the polar reagents and intermediates without interfering with the reaction.

• Coordinating Ability: Some solvents (like DMF, MeCN) can act as weak ligands, coordinating to the palladium center. This can sometimes be beneficial, but can also compete with the desired phosphine ligand, altering the catalyst's behavior. [13][15]* Temperature: The solvent's boiling point dictates the maximum temperature of the reaction, which is a critical parameter for overcoming activation barriers. [16]

  Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Notes
  1,4-Dioxane	101	2.2	Excellent, versatile, and very common solvent for Suzuki couplings. Miscible with water. [4][17]
  Tetrahydrofuran (THF)	66	7.5	Good general-purpose solvent, but its low boiling point limits the reaction temperature. [4][17]
  Toluene	111	2.4	A common non-polar solvent, often used for reactions requiring higher temperatures. Good for anhydrous conditions. [4][17]
  N,N-Dimethylformamide (DMF)	153	36.7	Highly polar aprotic solvent. Excellent at dissolving salts but can be coordinating and difficult to remove. [4][12]
  Acetonitrile (MeCN)	82	37.5	Polar aprotic solvent, sometimes used in aqueous mixtures. Can be strongly coordinating. [18]

  | Water | 100 | 80.1 | Often used as a co-solvent to dissolve inorganic bases. Can accelerate the reaction but excess can cause protodeboronation. [19][20]|

General Strategy: 1,4-Dioxane/water or Toluene/water mixtures are excellent starting points for screening. For anhydrous conditions, Dioxane or Toluene are preferred.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of a Heterocyclic Halide

This protocol provides a robust starting point for many heterocyclic systems, particularly those involving aryl bromides or iodides.

• Vessel Preparation: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the heterocyclic halide (1.0 equiv.), the boronic acid or ester (1.2–1.5 equiv.), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0–3.0 equiv.). [2]2. Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure all oxygen is removed. [5]3. Reagent Addition: Through the septum, add the palladium precatalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and the ligand (if not using a pre-formed catalyst). Then, add the degassed solvent (e.g., 1,4-Dioxane) and degassed water if required (e.g., a 4:1 to 10:1 solvent:water ratio is common).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring. [5]5. Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS. [5]6. Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the inorganic salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. [5]The crude product can then be purified by column chromatography.

References

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Wikipedia. Suzuki reaction. [Link]

• G-C. Kuang, et al. (2009). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• C. F. R. A. C. Lima, et al. (2014). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – An Asian Journal. [Link]

• C. F. R. A. C. Lima, et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – An Asian Journal. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• M. A. Düfert, et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

• ResearchGate. Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings | Request PDF. [Link]

• T. J. A. de Vries, et al. (2021). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• S. R. Neufeldt, et al. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. ACS Catalysis. [Link]

• A. D. G. T. de Oliveira, et al. (2021). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. The Journal of Physical Chemistry B. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• T. J. A. de Vries, et al. (2021). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• T. Noël & A. J. Musacchio. (2011). Suzuki-Miyaura cross-coupling of heteroaryl halides and arylboronic acids in continuous flow. Organic Letters. [Link]

• A. D. G. T. de Oliveira, et al. (2021). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. The Journal of Physical Chemistry B. [Link]

• ResearchGate. 7. Suzuki-Miyaura Cross-Coupling of Heterocyclic Halides with Boronic Acids at Room Temperature. [Link]

• N. C. Bruno, et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. [Link]

• M. J. R. P. Queiroz, et al. (2021). Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. Organic Process Research & Development. [Link]

• J. A. Grzincic, et al. (2022). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. The Journal of Organic Chemistry. [Link]

• Y. Wang, et al. (2015). Highly Efficient Method for Suzuki Reactions in Aqueous Media. Molecules. [Link]

• M. A. Düfert, et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction?. [Link]

• ResearchGate. Optimization of solvents and bases in Suzuki-Miyaura cross-coupling reactions catalyzed by Calx-IPr. [Link]

• Y. Wang, et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. [Link]

• pka values of common bases. [Link]

• A. A. oglu R. A. Valiyev, et al. (2022). A retrospective-prospective review of Suzuki–Miyaura reaction: From cross-coupling reaction to pharmaceutical industry applications. Open-access Journal of Chemistry. [Link]

• Reddit. Help needed with unreproducible Suzuki coupling. [Link]

• Quora. What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. [Link]

• Y. Wang, et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. [Link]

• Master Organic Chemistry. The pKa Table Is Your Friend. [Link]

• A. M. T. D. R. A. M. G. de A. A. C. de Castro, et al. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics. [Link]

• Organic Chemistry Data. Bordwell pKa Table. [Link]

Sources

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• 9. pubs.acs.org [pubs.acs.org]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. uwindsor.ca [uwindsor.ca]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 13. Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 17. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
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• 19. researchgate.net [researchgate.net]
• 20. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of Dihydropyrimidine Intermediates

Welcome to the technical support center dedicated to one of the most persistent challenges in synthetic and medicinal chemistry: the poor solubility of dihydropyrimidine (DHPM) intermediates. These scaffolds are invaluable in drug discovery, yet their propensity to precipitate prematurely can stall even the most promising research. This guide is structured to provide not just solutions, but a foundational understanding of the underlying chemical principles, empowering you to troubleshoot effectively and with scientific rigor.

Frequently Asked Questions (FAQs): The Fundamentals of DHPM Solubility

This section addresses the core "why" questions that form the basis of our troubleshooting strategies.

Q1: Why are my dihydropyrimidine intermediates so frequently insoluble in common organic solvents?

A: The poor solubility of DHPMs is not an anomaly but a direct consequence of their molecular architecture. Several key factors are at play:

• Extensive Hydrogen Bonding: The dihydropyrimidine core contains multiple hydrogen bond donors (-NH groups) and acceptors (C=O groups). In the solid state, these groups form strong, highly ordered intermolecular hydrogen-bonding networks. These solute-solute interactions are often energetically more favorable than solute-solvent interactions, making the crystal lattice difficult to break apart and solvate.[1]

• Molecular Planarity and π-π Stacking: The relatively planar structure of the DHPM ring system facilitates efficient crystal packing through π-π stacking interactions between aromatic substituents. This dense packing contributes to a high lattice energy, which the solvent must overcome.

• "Brick-Dust" vs. "Grease-Ball" Molecules: DHPM intermediates often fall into the "brick-dust" category of poorly soluble compounds. This means their low solubility is primarily driven by strong solid-state interactions (high melting point) rather than excessive lipophilicity ("grease-ball" molecules).[2]

Understanding these root causes is the first step in devising a rational strategy to overcome them. The goal is always to disrupt the powerful solute-solute interactions and promote more favorable solute-solvent interactions.

Q2: What are the initial, first-line strategies I should attempt when I encounter a solubility issue?

A: Before resorting to more complex methods, always start with the fundamentals of solubility manipulation:

• Systematic Solvent Screening: Do not assume your standard solvent system will work. Test a range of solvents with varying polarities. Polar aprotic solvents like DMF and DMSO are often effective due to their ability to disrupt hydrogen bonds.[1] Sometimes, a less intuitive solvent might be the key.

• Temperature Modification: For most neutral organic compounds, solubility increases with temperature.[3][4][5] Performing the reaction or recrystallization at an elevated temperature can often keep the intermediate in solution. However, be mindful of the thermal stability of your specific compound.[6]

• pH Adjustment: If your DHPM intermediate possesses acidic or basic functional groups, altering the pH can dramatically increase its solubility.[7][8][9] Protonating a basic site or deprotonating an acidic site creates a salt, which is generally much more soluble in polar solvents than the neutral form.

These three pillars—Solvent, Temperature, and pH —form the basis of effective solubility troubleshooting.

Troubleshooting Guide 1: Intermediate Precipitation During Reaction

Scenario: You are running a multicomponent reaction (e.g., a Biginelli reaction), and the product begins to crash out of the solution, turning your reaction into an unmanageable, thick slurry that prevents effective stirring and leads to an incomplete reaction.

Problem Analysis:

This common issue in Biginelli reactions arises because the DHPM product is often significantly less soluble in the reaction solvent (like ethanol) than the starting materials.[10][11] As the product concentration increases, it exceeds its solubility limit and precipitates, sometimes trapping starting materials and hindering the reaction's progress.

Solution 1: Implement a Co-Solvent System

A co-solvent is a secondary solvent added in a small to moderate amount to the primary solvent to enhance the solubility of a solute.[12][13][14]

Causality: The co-solvent works by altering the overall polarity and hydrogen-bonding characteristics of the solvent system. For DHPMs, adding a polar aprotic co-solvent like DMF or DMA to a protic solvent like ethanol can effectively disrupt the intermolecular hydrogen bonds that cause the intermediate to precipitate.

Experimental Protocol: Co-Solvent Screening

• Setup: In parallel vials, place a small, equal amount of your crude, insoluble DHPM product.

• Primary Solvent: Add your primary reaction solvent (e.g., 1 mL of ethanol) to each vial.

• Co-Solvent Addition: To each vial, add a different co-solvent (e.g., DMF, DMSO, NMP, THF, Dioxane) dropwise (e.g., 100 µL increments) with agitation.

• Observation: Note which co-solvent, and at what approximate ratio (e.g., 10:1 Ethanol:DMF), effectively dissolves the solid at room temperature or with gentle heating.

• Reaction Adaptation: Re-run the reaction using the optimized solvent-co-solvent mixture from the start.

Table 1: Properties of Common Solvents for DHPM Synthesis

Solvent	Polarity (Dielectric Constant)	Boiling Point (°C)	Key Characteristics & Use Cases
Ethanol	24.5	78	Common protic solvent for Biginelli; often leads to product precipitation.
Acetonitrile	37.5	82	Aprotic; can improve solubility over ethanol but may require anhydrous conditions.[10]
Tetrahydrofuran (THF)	7.6	66	Less polar; useful in mixed-solvent systems.
1,4-Dioxane	2.2	101	Good for increasing temperature; often effective for DHPMs.[4]
Toluene	2.4	111	Non-polar; can be effective for less polar DHPM analogues, especially at reflux.[15]
N,N-Dimethylformamide (DMF)	36.7	153	Excellent H-bond disrupter; highly effective co-solvent but difficult to remove.
Dimethyl Sulfoxide (DMSO)	46.7	189	Extremely polar and a powerful solvent for DHPMs; very high boiling point.[1]

Solution 2: Temperature Elevation

Causality: The dissolution of most solids is an endothermic process, meaning it requires energy to break the crystal lattice bonds.[5] By supplying thermal energy (heating), you shift the equilibrium toward dissolution, increasing the solubility limit of the solvent.

Workflow Diagram: Troubleshooting In-Reaction Precipitation

Caption: Decision tree for addressing in-reaction precipitation of DHPMs.

Troubleshooting Guide 2: Purification by Recrystallization Fails

Scenario: You have isolated your crude DHPM intermediate, but you cannot find a suitable single solvent for recrystallization. The compound is either insoluble in everything when cold, or too soluble in everything when hot, resulting in poor recovery.

Problem Analysis:

This is a classic "brick-dust" problem.[2] The ideal recrystallization solvent should dissolve the compound poorly at low temperatures but completely at high temperatures.[16][17] For highly crystalline DHPMs, the solubility difference between hot and cold is often insufficient in any single solvent.

Solution: Two-Solvent (Mixed-Solvent) Recrystallization

This powerful technique uses a pair of miscible solvents: one in which the compound is highly soluble (the "soluble solvent") and one in which it is poorly soluble (the "insoluble" or "anti-solvent").[18][19]

Causality: You dissolve the compound in a minimum amount of the hot "soluble solvent" and then slowly add the "insoluble solvent" to the hot solution until it reaches the saturation point (incipient cloudiness). As this precisely saturated solution cools, the solubility decreases dramatically, forcing the pure compound to crystallize out, leaving impurities behind.

Detailed Protocol: Two-Solvent Recrystallization

• Solvent Selection: Identify a miscible solvent pair. Common pairs include Dioxane/Water, DMF/Water, Ethanol/Hexane, or Chloroform/Methanol.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the hot "soluble solvent" (e.g., Dioxane) required to just dissolve the solid completely at or near boiling.

• Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, catalyst residue), perform a hot gravity filtration at this stage to remove them.

• Induce Saturation: While keeping the solution hot, add the "insoluble solvent" (e.g., Water) dropwise with swirling until you see a persistent faint cloudiness (turbidity). This is the point of saturation.

• Clarification: Add one or two drops of the hot "soluble solvent" back into the mixture to just re-dissolve the precipitate and make the solution clear again.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming pure, large crystals.[17]

• Chilling: Once at room temperature, place the flask in an ice bath for 15-30 minutes to maximize crystal yield.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold "insoluble solvent" or a pre-chilled mixture of the two solvents.

• Drying: Dry the crystals under vacuum.

Sources

• 1. reddit.com [reddit.com]
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• 3. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 4. researchgate.net [researchgate.net]
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• 6. Thermal stability of 1,4-dihydropyridine derivatives in solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. iosrjournals.org [iosrjournals.org]
• 9. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 12. Cosolvent - Wikipedia [en.wikipedia.org]
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• 18. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 19. athabascau.ca [athabascau.ca]

Technical Support Center: Use of Stable Boronic Acid Surrogates like MIDA Boronates

Welcome to the technical support center for stable boronic acid surrogates, with a primary focus on N-methyliminodiacetic acid (MIDA) boronates. This guide is designed for researchers, scientists, and drug development professionals who are leveraging these powerful tools in their synthetic endeavors. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring your success with these versatile reagents.

MIDA boronates have emerged as a transformative solution to the inherent instability of many boronic acids, particularly those containing heterocyclic, vinyl, and cyclopropyl functionalities.[1][2] Their remarkable benchtop stability, compatibility with a wide range of reaction conditions, and amenability to chromatographic purification have made them indispensable building blocks in modern organic synthesis, especially in the context of iterative cross-coupling.[3][4][5] This resource is structured to anticipate and address the practical challenges you may encounter, empowering you to troubleshoot effectively and optimize your results.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the properties and handling of MIDA boronates.

Q1: What makes MIDA boronates so much more stable than free boronic acids?

A1: The enhanced stability of MIDA boronates stems from the change in the boron atom's hybridization and coordination environment. In a free boronic acid, the boron is sp²-hybridized, possessing a vacant p-orbital that makes it Lewis acidic and susceptible to decomposition pathways like protodeboronation, oxidation, and polymerization.[1][6] The MIDA ligand, N-methyliminodiacetic acid, is a tridentate ligand that complexes with the boronic acid. This forces the boron atom into an sp³-hybridized, tetrahedral geometry. The dative bond from the MIDA nitrogen atom's lone pair to the boron center shields the boron, effectively "protecting" it from these degradation pathways.[7] This structural change is why MIDA boronates are typically crystalline, free-flowing solids that are stable to air, moisture, and silica gel chromatography indefinitely.[3][4][5]

Q2: Can I purify MIDA boronates using standard silica gel column chromatography?

A2: Yes, one of the significant advantages of MIDA boronates is their general compatibility with silica gel chromatography, a feature not shared by many free boronic acids or other surrogates like trifluoroborates.[3][8] MIDA boronates exhibit a unique binary affinity for silica gel. They are often minimally mobile in non-polar eluents like diethyl ether but can be readily eluted with more polar solvents like tetrahydrofuran (THF) or ethyl acetate/acetone mixtures.[8][9]

• Pro-Tip: While stable, prolonged exposure to alcoholic solvents (e.g., methanol, ethanol) on silica gel should be avoided, as slow transesterification or hydrolysis can occur.[8] For TLC analysis, dichloromethane/methanol is effective, but for preparative chromatography, it's best to minimize the time the MIDA boronate spends in alcoholic solutions.[8]

Q3: What is the difference between "fast release" and "slow release" deprotection conditions?

A3: The deprotection (hydrolysis) of MIDA boronates to release the free boronic acid can be finely controlled, which is a cornerstone of their utility.[10][11][12][13]

• Fast Release: This is typically achieved using a strong aqueous base like 1 M NaOH at room temperature.[3][10] The hydrolysis is rapid, often completing in minutes, and is ideal when you want to generate the boronic acid in situ just before its use in a subsequent reaction. This method proceeds via a base-mediated mechanism involving hydroxide attack at one of the MIDA carbonyl carbons.[11][12][13]

• Slow Release: This method is crucial for cross-coupling reactions involving unstable boronic acids. By using a milder base, such as aqueous potassium phosphate (K₃PO₄), often at elevated temperatures (e.g., 60-80 °C), the boronic acid is generated slowly over the course of several hours.[1][10] This slow generation maintains a low steady-state concentration of the unstable boronic acid in the reaction mixture, minimizing its decomposition while allowing it to be consumed in the desired cross-coupling reaction.[1] This proceeds through a neutral hydrolysis mechanism involving a water cluster attacking the B-N bond.[11][12][13]

Q4: Are there alternatives to MIDA boronates?

A4: Yes, while MIDA boronates are exceptionally versatile, other stable boronic acid surrogates exist, each with its own advantages and disadvantages. These include:

• Potassium Trifluoroborate Salts (R-BF₃K): Highly stable, crystalline solids. They are generally stable to chromatography but require specific conditions for activation in cross-coupling reactions.[14]

• Pinacol Boronic Esters (Bpin): Very common due to their use in Miyaura borylation. They are less reactive than boronic acids and generally stable to chromatography.[15] However, their deprotection to the boronic acid can require harsh acidic or oxidative conditions.[15]

• Diethanolamine (DEA) Adducts: These are also air-stable adducts but are generally not stable to silica gel chromatography.[8]

MIDA boronates uniquely combine high stability, ease of purification by chromatography, and highly tunable deprotection under mild basic conditions.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis, purification, and reaction of MIDA boronates.

Problem 1: Low or No Yield During MIDA Boronate Synthesis

You are trying to synthesize a MIDA boronate from a boronic acid and N-methyliminodiacetic acid under Dean-Stark conditions, but you observe a low conversion or recover only the starting boronic acid.

Potential Cause	Explanation & Solution
Incomplete Water Removal	The formation of the MIDA boronate is a condensation reaction that releases two equivalents of water. If water is not efficiently removed, the equilibrium will not favor product formation. Solution: Ensure your Dean-Stark apparatus is functioning correctly. Use a solvent that forms an efficient azeotrope with water (e.g., toluene or dioxane). Ensure the reaction is heated sufficiently to drive the reaction to completion.[8]
Sensitive Boronic Acid	Some boronic acids, particularly those with sensitive functional groups or heterocyclic moieties, can decompose under the high temperatures often used in Dean-Stark conditions.[9] Solution: Consider a milder, more modern method. The use of pre-dried MIDA anhydride acts as both the ligand source and an in situ desiccant, allowing the reaction to proceed at lower temperatures and avoiding harsh acidic conditions.[9][16][17]
Poor Solubility of MIDA	N-methyliminodiacetic acid has poor solubility in many common organic solvents. Solution: The use of DMSO as a co-solvent is often necessary to partially dissolve the MIDA ligand and facilitate the reaction.[8]

Recommended Protocol: MIDA Boronate Synthesis using MIDA Anhydride [16][17]

• To a vial, add the boronic acid (1.0 equiv) and MIDA anhydride (1.1 equiv).

• Add anhydrous dioxane to form a suspension.

• Seal the vial and heat at 80 °C for 1-2 hours, or until the reaction is complete as monitored by LC-MS or TLC.

• Cool the reaction mixture and purify as necessary. This method is often high-yielding and avoids the need for a Dean-Stark trap.

Problem 2: MIDA Boronate Deprotection Fails or is Sluggish

You are attempting to hydrolyze your MIDA boronate to the free boronic acid using aqueous base, but the reaction is incomplete.

Potential Cause	Explanation & Solution
Phase Transfer Issues	This is a common issue, especially with lipophilic MIDA boronates. The hydrolysis reaction occurs at the interface of the organic and aqueous phases. If the phases are not adequately mixed, the reaction rate will be dramatically reduced. Solution: Ensure vigorous stirring to create an emulsion. For highly lipophilic substrates, using a phase-transfer catalyst or a co-solvent like THF can improve the rate of hydrolysis. Using more organic-soluble hydroxide salts can also help.
Incorrect Choice of Base	The rate of hydrolysis is highly dependent on the base and conditions used.[10] Solution: For rapid deprotection, use 1 M aqueous NaOH with vigorous stirring at room temperature.[3] If you are using a milder base like NaHCO₃ or K₃PO₄, the reaction will be significantly slower and may require heat. Ensure you are using the correct conditions for your desired outcome ("fast" vs. "slow" release).
Acidic Conditions	MIDA boronates are generally stable under many acidic conditions, and hydrolysis is substantially slower at low pH compared to high pH.[10] Solution: Ensure your reaction medium is basic. If your substrate or other reagents are acidic, you may need to add additional equivalents of base.

Problem 3: Low Yield in Suzuki-Miyaura Coupling Using a MIDA Boronate

You are performing a Suzuki-Miyaura cross-coupling with an aryl halide and a MIDA boronate under "slow-release" conditions, but the product yield is low.

Potential Cause	Explanation & Solution
Incorrect "Slow-Release" Conditions	The success of the slow-release strategy hinges on matching the rate of boronic acid generation to the rate of its consumption by the catalytic cycle. Solution: The standard "slow-release" conditions are K₃PO₄ in a dioxane/water mixture (e.g., 5:1) at 60-80 °C.[1][6] The rate can be tuned by adjusting the temperature; higher temperatures lead to faster release.[1] Ensure sufficient water is present for the hydrolysis to occur.
Catalyst Deactivation	If the boronic acid is released too quickly, its decomposition can lead to byproducts that may inhibit or deactivate the palladium catalyst. Solution: Stick to the recommended slow-release protocol. Ensure your catalyst system (e.g., Pd(OAc)₂/SPhos) is appropriate for the coupling partners.[6] For particularly challenging couplings, such as with 2-pyridyl MIDA boronates, specialized conditions may be required.[6]
Anhydrous Conditions Used	MIDA boronates are designed to be unreactive under standard anhydrous cross-coupling conditions.[3] If you are using anhydrous conditions, the MIDA boronate will not be hydrolyzed to the active boronic acid, and no reaction will occur. Solution: The "slow-release" Suzuki-Miyaura coupling requires the presence of water for the in situ hydrolysis. A common solvent system is a 5:1 mixture of dioxane to water.[6]
MIDA Boronate Hydrolysis Byproduct Hindering Polymerization	In the specific case of Suzuki-Miyaura Catalyst-Transfer Polymerization (CTP), the hydrolysis byproduct of the MIDA boronate can hinder the polymerization of less reactive monomers like fluorenyls.[18] Solution: For these systems, the addition of a silver salt (Ag⁺) can help counteract this hindering effect. A deeper understanding of the polymerization conditions and choice of catalytic initiators is crucial.[18]

Visualizing the MIDA Boronate Cycle

The utility of MIDA boronates is centered around a protection/deprotection cycle that enables iterative synthesis.

Caption: Slow-release of boronic acid from a MIDA boronate for Suzuki-Miyaura coupling.

References

• Gillis, E. P.; Burke, M. D. A Simple and Modular Strategy for the Preparation of Air-Stable B-Protected Halo-Boronic Acids. J. Am. Chem. Soc.2007 , 129 (21), 6716–6717. [Link]

• Gonzalez, J. A.; et al. MIDA boronates are hydrolysed fast and slow by two different mechanisms. Nat. Chem.2016 , 8 (11), 1067–1075. [Link]

• Lehmann, J.; Blair, D. J.; Burke, M. D. Towards the generalized iterative synthesis of small molecules. Nat. Rev. Chem.2018 , 2, 0115. [Link]

• Knapp, D. M.; Gillis, E. P.; Burke, M. D. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. J. Am. Chem. Soc.2009 , 131 (20), 6961–6963. [Link]

• Kelly, A.; et al. A Mild Method for Making MIDA Boronates. Org. Lett.2020 , 22 (17), 6955–6959. [Link]

• Lipshutz, B. H.; et al. Transforming Suzuki–Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. J. Am. Chem. Soc.2013 , 135 (46), 17302–17305. [Link]

• Gonzalez, J. A.; et al. MIDA boronates are hydrolysed fast and slow by two different mechanisms. eScholarship, University of California.2016 . [Link]

• Lipshutz, B. H.; et al. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. National Institutes of Health.2013 . [Link]

• Kelly, A.; et al. A Mild and Simple Method for Making MIDA Boronates. ChemRxiv.2020 . [Link]

• Gonzalez, J. A.; et al. MIDA boronates are hydrolysed fast and slow by two different mechanisms. Europe PMC.2016 . [Link]

• Gonzalez, J. A.; et al. MIDA boronates are hydrolysed fast and slow by two different mechanisms. Illinois Experts.2016 . [Link]

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• Chem-Station. Protecting Groups for Boronic Acids. [Link]

• Li, J.; Grillo, A. S.; Burke, M. D. From Synthesis to Function via Iterative Assembly of N‑Methyliminodiacetic Acid Boronate Building Blocks. Acc. Chem. Res.2015 , 48 (8), 2297–2307. [Link]

• Ogba, O. M.; et al. Oxidative Rearrangement of MIDA (N-Methyliminodiacetic Acid) Boronates: Mechanistic Insights and Synthetic Applications. Org. Lett.2021 , 23 (3), 947–952. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Comparing the Reactivity of Pyrimidine vs. Pyridine Boronic Acids in Suzuki-Miyaura Cross-Coupling

Introduction

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a pillar for the construction of carbon-carbon bonds, particularly in the synthesis of biaryl and heterobiaryl systems crucial for pharmaceuticals, agrochemicals, and materials science.[1][2] The incorporation of nitrogen-containing heterocycles like pyridine and pyrimidine is a cornerstone of medicinal chemistry, used to modulate properties such as solubility, metabolic stability, and target binding.[3]

While both pyridine and pyrimidine boronic acids are indispensable building blocks, their behavior and reactivity in cross-coupling reactions are markedly different. This guide provides an in-depth comparison of their performance, grounded in mechanistic principles and supported by experimental data. We will explore the fundamental electronic and stability factors that govern their reactivity and offer practical guidance for researchers to navigate the challenges and opportunities presented by these important substrates.

I. Fundamental Properties Influencing Reactivity

The reactivity of a heteroaryl boronic acid in a Suzuki-Miyaura coupling is not intrinsic but is dictated by a delicate balance of electronic effects, stability, and interaction with the catalyst.

Electronic Nature of the Heterocycle

The number and position of nitrogen atoms within the aromatic ring are the most significant determinants of electronic character and, consequently, reactivity.

• Pyridine Boronic Acids : Pyridine is a π-deficient (electron-poor) system compared to benzene due to the higher electronegativity of the nitrogen atom. This nitrogen atom withdraws electron density from the ring carbons through both inductive and resonance effects, deactivating the ring towards electrophilic substitution.[4] In the context of the Suzuki-Miyaura reaction, this electron-deficient nature can slow down the crucial transmetalation step of the catalytic cycle.[1]

• Pyrimidine Boronic Acids : With two nitrogen atoms in a 1,3-arrangement, pyrimidine is significantly more π-deficient than pyridine.[1][3][5] This heightened electron-withdrawing character makes the pyrimidine ring even less nucleophilic. While this can further hinder transmetalation, it also makes halogenated pyrimidines excellent electrophilic partners, often showing higher reactivity than analogous benzene halides.[6][7]

Lewis Basicity and Catalyst Interaction

A defining challenge for nitrogen-containing heterocycles is the potential for the lone pair of electrons on the nitrogen atom(s) to coordinate with the palladium catalyst. This Lewis basic interaction can sequester the active catalyst, forming off-cycle, inactive complexes and inhibiting the reaction.[1][8][9]

• The "2-Pyridyl Problem" : This is a well-documented issue where the proximity of the nitrogen atom to the boronic acid in 2-pyridyl boronic acid leads to catalyst inhibition and rapid decomposition.[1][10] This isomer is notoriously unstable compared to its 3- and 4-substituted counterparts.[11][12]

• Pyrimidine's Dual Nature : With two Lewis basic sites, pyrimidines have an even greater potential for catalyst coordination.[9] This can sometimes lead to lower reaction yields or the need for more robust catalytic systems. The choice of ligand becomes critical to shield the palladium center and maintain its catalytic activity.

Stability and the Challenge of Protodeboronation

Protodeboronation, the cleavage of the C–B bond by a proton source (often water in the presence of a base), is the most common and detrimental side reaction for organoboronic acids.[1][10]

• Comparative Stability : The stability of heteroaryl boronic acids is highly variable. 3- and 4-pyridyl boronic acids are generally stable.[11][12] In contrast, 2-pyridyl boronic acid is highly susceptible to protodeboronation, which proceeds rapidly through the fragmentation of a zwitterionic intermediate under neutral pH conditions.[10][12][13] The increased electron deficiency of the pyrimidine ring can also influence its stability, although this is highly dependent on the specific isomer and reaction conditions.

• Mitigation Strategies : To circumvent the instability of sensitive boronic acids, more stable derivatives are frequently employed. These "slow-release" surrogates generate the active boronic acid in situ at a low concentration, minimizing its decomposition.[10]

  • Boronate Esters (e.g., Pinacol Esters) : More stable and less prone to protodeboronation.[1][11]

  • Organotrifluoroborates (e.g., Potassium Pyridyltrifluoroborates) : Crystalline, bench-stable solids that are robust and show excellent performance in cross-coupling reactions.[14][15]

II. Experimental Comparison and Performance Data

Direct, side-by-side comparisons under identical conditions are rare in the literature. However, by collating data from various studies, we can discern clear reactivity trends. Generally, successful couplings with these π-deficient substrates require carefully optimized conditions, often involving specialized ligands and bases.

Comparative Suzuki-Miyaura Reaction Data

The following table summarizes representative yields for the cross-coupling of various pyridine and pyrimidine boronic acids. It is intended to illustrate general trends rather than serve as a direct, absolute comparison, as conditions vary between studies.

Heteroaryl Boronic Acid	Coupling Partner	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
3-Pyridylboronic Acid	3-Bromoquinoline	Pd(PPh₃)₂Cl₂ / PtBu₃	K₃PO₄	Dioxane	100	>95	[16]
4-Pyridylboronic Acid Pinacol Ester	Pyridine-2-sulfonyl fluoride	Pd(dppf)Cl₂	Na₃PO₄	Dioxane/H₂O	65	64	[2]
2-Amino-5-pyrimidineboronic acid	Heterocyclic Halides	Not specified	Not specified	Not specified	Not specified	Good	[17]
5-Pyrimidylboronic Acid	4,6-Dichloropyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	Dioxane	95	56	[18]
5-Pyrimidylboronic Ester	Pyridine-2-sulfonyl fluoride	Pd(dppf)Cl₂	Na₃PO₄	Dioxane/H₂O	100	47	[2]
2-Methoxy-5-pyridylboronic acid	4,6-Dichloropyrimidine	Pd(PPh₃)₂Cl₂	Na₂CO₃	Dioxane	95	84	[18]

Causality Behind Experimental Choices

• Catalyst & Ligand : The use of highly active catalysts, often featuring bulky and electron-rich dialkylbiarylphosphine ligands (e.g., SPhos, XPhos), is common for challenging heteroaryl couplings.[8] These ligands accelerate the rate-limiting steps of the catalytic cycle and can prevent catalyst deactivation by the basic nitrogen atoms.[8][19]

• Base and Solvent : The choice of base is critical. While stronger bases can accelerate transmetalation, they can also promote protodeboronation. Anhydrous conditions using bases like potassium trimethylsilanolate (TMSOK) have been shown to be effective for challenging heteroaryl-heteroaryl couplings.[20]

III. Mechanistic Insights & Visualizations

Understanding the underlying mechanisms is key to troubleshooting and optimizing reactions involving these substrates.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The electronic nature of the boronic acid primarily impacts the transmetalation step.

Caption: The Suzuki-Miyaura catalytic cycle.

Catalyst Inhibition by Lewis Basic Heterocycles

The lone pair on the nitrogen can coordinate to the palladium center, pulling it out of the catalytic cycle and forming an inactive species.

Caption: Catalyst inhibition via coordination.

The Protodeboronation Side Reaction

This undesired pathway leads to the consumption of the boronic acid starting material, reducing the overall yield of the desired cross-coupled product.

Caption: The undesired protodeboronation pathway.

IV. Experimental Protocols

The following are representative protocols. Note: These are starting points and may require optimization for specific substrates. Always conduct reactions in a well-ventilated fume hood.

Protocol 1: General Coupling of 3-Pyridylboronic Acid

This protocol is adapted from methodologies successful for stable pyridine boronic acids.

• Reaction Setup : To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), 3-pyridylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).

• Catalyst Addition : Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 mmol) and ligand (e.g., PtBu₃, 0.06 mmol).

• Solvent Addition : Evacuate and backfill the vial with an inert atmosphere (Nitrogen or Argon). Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Reaction : Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours, monitoring by TLC or LC-MS.

• Workup : Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography.

Protocol 2: Coupling of an Unstable or Electron-Deficient Boronic Ester (e.g., 5-Pyrimidyl Pinacol Ester)

This protocol uses a boronate ester and a more active catalyst system, which is often required for more challenging substrates.

• Reaction Setup : To an oven-dried reaction vial, add the aryl halide (1.0 mmol), 5-pyrimidyl boronic acid pinacol ester (1.5 mmol), and a suitable base (e.g., Na₃PO₄, 3.0 mmol).

• Catalyst Addition : Add the palladium pre-catalyst (e.g., Pd(dppf)Cl₂, 0.05 mmol).

• Solvent Addition : Evacuate and backfill the vial with an inert atmosphere. Add a solvent mixture, such as 1,4-dioxane (4 mL) and water (1 mL).

• Reaction : Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by LC-MS. Reaction times can vary from 4 to 18 hours.

• Workup : After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Purification : Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the residue via silica gel chromatography.

V. Conclusion and Practical Recommendations

The choice between a pyrimidine and a pyridine boronic acid has significant implications for reaction design in Suzuki-Miyaura cross-coupling.

• Pyridine Boronic Acids are less electron-deficient than their pyrimidine counterparts. While 3- and 4-pyridyl boronic acids are generally well-behaved, the "2-pyridyl problem" necessitates the use of more stable derivatives like pinacol esters or trifluoroborates to mitigate rapid protodeboronation and catalyst inhibition.

• Pyrimidine Boronic Acids are highly electron-deficient, which can slow transmetalation but makes their corresponding halides excellent electrophiles. Their increased Lewis basicity (two nitrogen atoms) often demands more robust catalyst systems with specialized ligands to achieve high yields.

For the Bench Chemist:

• Assess Stability First : When using 2-pyridyl boronic acid or other potentially unstable heteroaryl boronic acids, opt for a more stable boronate ester or trifluoroborate salt derivative from the outset.[10]

• Choose the Right Catalyst : For challenging couplings involving either pyridine or pyrimidine substrates, especially with electron-poor partners or sterically hindered systems, consider using advanced catalyst systems with bulky, electron-rich phosphine ligands.[8][19]

• Optimize Base and Solvent : The choice of base is a critical parameter. For sensitive substrates, screen milder bases or consider anhydrous conditions to suppress protodeboronation.[20]

• Monitor Reactions Closely : These reactions can be sensitive. Close monitoring by LC-MS or TLC is essential to determine the optimal reaction time and identify potential side-product formation.

By understanding the fundamental principles outlined in this guide, researchers can better anticipate the reactivity of these valuable building blocks, leading to more efficient and successful synthetic outcomes.

References

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• Naseer, M. M., & Hameed, S. (2012). Double Suzuki cross-coupling reaction of pyrimidine boronic acid: synthesis of new versatile dielectrophile. Sci-Hub. [Link]

• Various Authors. (n.d.). Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic acids. ResearchGate. [Link]

• Pye, D. R., et al. (2017). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. National Institutes of Health. [Link]

• Various Authors. (2021). Reactivity of 4‐pyrimidyl Sulfonic Esters in Suzuki‐Miyaura Cross‐Coupling Reactions in Water Under Microwave Irradiation. ResearchGate. [Link]

• Organic Chemistry Portal. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Organic Chemistry Portal. [Link]

• Molander, G. A., & Ellis, N. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. National Institutes of Health. [Link]

• Düfert, M. A., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]

• Chourgholi, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-disubstituted pyrazolo[1,5- a ]pyrimidines. RSC Advances. [Link]

• Wikipedia. (n.d.). Protodeboronation. Wikipedia. [Link]

• West, M. J., et al. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

• Various Authors. (2018). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. ResearchGate. [Link]

• Cox, P. A., et al. (2018). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH−Rate Profiles, Autocatalysis. LJMU Research Online. [Link]

• Shields, J. D., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. [Link]

• Parveen, S., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

• ron. (2014). Is the Nitrogen in pyridine electron withdrawing and what effect does this have on electrophilic substitution? Chemistry Stack Exchange. [Link]

• Urbancová, K., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. [Link]

• Various Authors. (2013). ChemInform Abstract: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles, Substrate and Mechanistic Investigation. ResearchGate. [Link]

• Saygili, N., et al. (2004). 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions. PubMed. [Link]

• Various Authors. (n.d.). Proposed mechanism for the protodeboronation of 2‐pyridyl boronic acid. ResearchGate. [Link]

• Various Authors. (2025). Electrochemical insight on the nitrogen-rich, weakly aromatic cyclic triimidazole multifunctional system expanded with pyridine or thiophene terminals. ResearchGate. [Link]

• Saluja, A., & Kumar, A. (2019). Exploring the Role of Consecutive Addition of Nitrogen Atoms on Stability and Reactivity of Hydrogen-Bonded Azine–Water Complexes. National Institutes of Health. [Link]

• Various Authors. (2025). Recent Developments in the Chemistry of Boron Heterocycles. ResearchGate. [Link]

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A Technical Guide to the Efficacy of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid and its Congeners in Modern Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Dihydropyrimidine Scaffolds

The dihydropyrimidine motif is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds.[1][2] Its non-planar, partially saturated structure offers distinct advantages in drug design, including improved solubility, metabolic stability, and three-dimensional diversity compared to its flat, aromatic pyrimidine counterpart. The introduction of a boronic acid functional group at the 5-position of the dihydropyrimidine ring, as in (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid , unlocks its potential as a versatile building block for the synthesis of novel chemical entities through powerful C-C bond-forming reactions like the Suzuki-Miyaura cross-coupling.[3]

This guide will focus on the practical efficacy of this building block, comparing its anticipated reactivity and stability with more common heterocyclic boronic acids, namely pyrimidine and pyridine derivatives. While direct experimental data for (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid in Suzuki-Miyaura reactions is not extensively documented in publicly available literature, we can infer its behavior from closely related systems and foundational principles of organic chemistry.

The Suzuki-Miyaura Cross-Coupling Reaction: A Primer

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between an organoboron compound (like a boronic acid) and an organohalide or triflate, catalyzed by a palladium complex. The catalytic cycle, depicted below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Figure 1. Catalytic Cycle of the Suzuki-Miyaura Reaction.

The efficiency of this reaction is highly dependent on the nature of the coupling partners, the catalyst system (palladium precursor and ligand), the base, and the solvent.

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid: An Analysis of Reactivity and Stability

While specific experimental data for the Suzuki-Miyaura coupling of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is scarce, we can make informed predictions based on the electronic and structural features of the dihydropyrimidine ring and by examining a closely related transformation.

A key study by Kappe and co-workers demonstrated the successful palladium-catalyzed, copper(I)-mediated carbon-carbon cross-coupling of various boronic acids with 3,4-dihydropyrimidine-2-thiones.[4][5] This reaction, proceeding under Liebeskind-Srogl conditions, provides strong evidence that the dihydropyrimidine scaffold is a viable coupling partner.

Inferred Properties of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid:

• Electronic Nature: The 1,6-dihydropyrimidine ring is an electron-rich heterocycle. This is in contrast to the electron-deficient nature of aromatic pyrimidines.[6] The increased electron density on the dihydropyrimidine ring is expected to facilitate the transmetalation step of the Suzuki-Miyaura catalytic cycle, a key determinant of reaction efficiency.[7]

• Stability: A significant challenge with many heterocyclic boronic acids is their propensity to undergo protodeboronation, a side reaction where the C-B bond is cleaved by a proton source.[8] The electron-rich nature of the dihydropyrimidine ring may increase its susceptibility to this decomposition pathway, particularly under harsh basic conditions. Careful selection of a mild base and anhydrous conditions may be crucial for successful coupling.

• Steric Hindrance: The presence of the ethyl group at the 6-position introduces some steric bulk around the boronic acid moiety. This could potentially influence the rate of transmetalation, although it is not expected to be prohibitive.

Comparative Efficacy: Dihydropyrimidine vs. Pyrimidine and Pyridine Boronic Acids

To provide a practical context for the utility of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, we will compare its anticipated performance with two widely used classes of heterocyclic building blocks: pyrimidine boronic acids and pyridine boronic acids.

Building Block Class	Electronic Nature	Expected Reactivity in Suzuki Coupling	Key Challenges
Dihydropyrimidine Boronic Acids	Electron-Rich	Potentially high due to facile transmetalation.	Susceptibility to protodeboronation and potential for rearomatization under certain conditions.[9]
Pyrimidine Boronic Acids	Electron-Deficient	Generally lower than electron-rich heterocycles. Requires more forcing reaction conditions.[6][10]	Slower transmetalation rates.[10]
Pyridine Boronic Acids	Electron-Deficient	Moderate to good, but can be position-dependent.	Potential for catalyst inhibition by the basic nitrogen atom, especially with 2-pyridylboronic acids.[11][12]

Experimental Protocols: Best Practices for Suzuki-Miyaura Coupling with Heterocyclic Boronic Acids

The following protocols are representative of methods that have proven effective for the Suzuki-Miyaura coupling of electron-rich and electron-deficient heterocyclic boronic acids. These serve as a starting point for the optimization of reactions involving (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling of a Dihydropyrimidine Analog

This protocol is adapted from the Liebeskind-Srogl coupling of 3,4-dihydropyrimidine-2-thiones with boronic acids, a close structural analog to our target system.[4][5]

Workflow Diagram:

Caption: Figure 2. Workflow for microwave-assisted coupling.

Step-by-Step Methodology:

• To a 10 mL microwave vial, add the dihydropyrimidine derivative (0.5 mmol, 1.0 equiv), the desired aryl or heteroaryl boronic acid (0.75 mmol, 1.5 equiv), tetrakis(triphenylphosphine)palladium(0) (0.025 mmol, 5 mol%), and copper(I) iodide (0.75 mmol, 1.5 equiv).

• Evacuate and backfill the vial with argon three times.

• Add anhydrous, degassed tetrahydrofuran (THF, 5 mL).

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 150 °C for 15-30 minutes.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Conventional Suzuki-Miyaura Coupling for Electron-Deficient Heterocyclic Boronic Acids

This protocol is a general method suitable for less reactive boronic acids, such as pyrimidine derivatives.[6][10]

Workflow Diagram:

Caption: Figure 3. Workflow for conventional coupling.

Step-by-Step Methodology:

• To a round-bottom flask, add the aryl or heteroaryl halide (1.0 mmol, 1.0 equiv), the pyrimidine boronic acid (1.2 mmol, 1.2 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and potassium phosphate (2.0 mmol, 2.0 equiv).

• Evacuate and backfill the flask with argon three times.

• Add a degassed mixture of 1,4-dioxane and water (4:1, 10 mL).

• Heat the reaction mixture at 80-100 °C for 12-24 hours under an argon atmosphere.

• After cooling to room temperature, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion and Future Outlook

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid represents a promising, yet underexplored, building block for the synthesis of novel, three-dimensional molecules. Its electron-rich nature suggests a high reactivity in Suzuki-Miyaura cross-coupling reactions, potentially allowing for milder reaction conditions compared to its aromatic pyrimidine counterparts. However, this increased reactivity may also lead to challenges with stability, particularly protodeboronation.

Further experimental investigation is required to fully elucidate the synthetic utility of this and other dihydropyrimidine boronic acids. The development of robust and generalizable protocols for their use will undoubtedly expand the toolbox of medicinal chemists, enabling the exploration of new and exciting areas of chemical space.

References

• Lengar, A., & Kappe, C. O. (2004). Tunable Carbon−Carbon and Carbon−Sulfur Cross-Coupling of Boronic Acids with 3,4-Dihydropyrimidine-2-thiones. Organic Letters, 6(5), 771–774. [Link]

• Štefane, B., & Požgan, F. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(10), 2643. [Link]

• Tunable Carbon−Carbon and Carbon−Sulfur Cross-Coupling of Boronic Acids with 3,4-Dihydropyrimidine-2-thiones. (2004). Organic Letters. [Link]

• Tunable Carbon−Carbon and Carbon−Sulfur Cross-Coupling of Boronic Acids with 3,4-Dihydropyrimidine-2-thiones. (n.d.). Sci-Hub. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2012). Journal of the American Chemical Society. [Link]

• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. (2021). The Journal of Organic Chemistry. [Link]

• Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. (2006). The Journal of Organic Chemistry. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. (2018). ACS Catalysis. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2020). Molecules. [Link]

• Double Suzuki cross-coupling reaction of pyrimidine boronic acid: synthesis of new versatile dielectrophile. (2012). Applied Organometallic Chemistry. [Link]

• Comparative evaluation of new dihydropyrimidine and dihydropyridine derivatives perturbing mitotic spindle formation. (2018). Future Medicinal Chemistry. [Link]

• Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications. (2017). Catalysts. [Link]

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. (2025). Drug Development Research. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2020). Processes. [Link]

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti‐Inflammatory Agents: Design, Synthesis, and LPS‐Induced RAW 264.7 Macrophages. (2025). Request PDF. [Link]

• Photochemical dehydrogenation of 5, 6-dihydropyrimidines. (1977). Photochemistry and Photobiology. [Link]

• The Suzuki Reaction. (n.d.). Andrew G Myers Research Group. [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. (2017). Catalysts. [Link]

• Interaction of 1,4-Dihydropyridine and Pyridine Derivatives with Adenosine Receptors. (1998). Journal of Medicinal Chemistry. [Link]

• Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. (2020). RSC Advances. [Link]

• Discovery of novel pyrimidine molecules containing boronic acid as VCP/p97 Inhibitors. (2021). Bioorganic & Medicinal Chemistry Letters. [Link]

• Evaluation of Antibacterial Functionalized Dihydropyrimidine Photoaffinity Probes Toward Mechanism of Action Studies. (2024). ACS Medicinal Chemistry Letters. [Link]

• 5,6-dihydropyrimidine Adducts in the Reactions and Interactions of Pyrimidines With Proteins. (1992). Progress in Nucleic Acid Research and Molecular Biology. [Link]

• Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological. (2022). Journal of Medicinal and Chemical Sciences. [Link]

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A Comparative Guide to Alternative Synthetic Routes for Substituted Dihydropyrimidines

Introduction

Substituted 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) and their thio-analogs represent a class of heterocyclic compounds of significant importance in medicinal chemistry.[1][2] This scaffold is a key component in numerous biologically active molecules, demonstrating a wide range of pharmacological properties including antiviral, antitumor, antibacterial, and anti-inflammatory activities.[3][4] Notably, functionalized DHPMs have been developed as calcium channel blockers, antihypertensive agents, and α1a-adrenoceptor-selective antagonists.[3][5] The marine alkaloids batzelladine A and B, which contain the dihydropyrimidine core, have also been identified as potent HIV gp-120-CD4 inhibitors.[2][6]

The foundational method for synthesizing these valuable compounds is the Biginelli reaction, a one-pot, three-component condensation first reported by Italian chemist Pietro Biginelli in 1893.[7][8] Despite its historical significance and simplicity, the classical Biginelli reaction often suffers from harsh reaction conditions, long reaction times, and low yields, particularly with substituted aldehydes.[9][10] These limitations have spurred considerable research into developing more efficient, versatile, and environmentally benign synthetic methodologies.

This guide provides a comprehensive comparison of alternative synthetic routes to substituted dihydropyrimidines. We will explore various modern techniques, including the use of novel catalysts, and energy sources like microwave and ultrasound irradiation. Each method will be analyzed for its advantages over the classical approach, supported by experimental data and detailed protocols to provide researchers, scientists, and drug development professionals with a practical resource for selecting the optimal synthetic strategy.

The Benchmark: The Classical Biginelli Reaction

The classical Biginelli reaction is a cornerstone of heterocyclic synthesis, involving the acid-catalyzed cyclocondensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea or thiourea.[5][11] The reaction is typically performed by refluxing the three components in ethanol with a strong acid catalyst, such as hydrochloric acid.[7][10]

Reaction Mechanism

The mechanism of the Biginelli reaction has been a subject of study, with the most widely accepted pathway proceeding through an N-acyliminium ion intermediate.[5][12] This key intermediate is formed from the acid-catalyzed condensation of the aldehyde and urea. Subsequent nucleophilic attack by the enol of the β-ketoester, followed by cyclization and dehydration, affords the final dihydropyrimidine product.

graph Biginelli_Mechanism { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes Reactants [label="Aldehyde + Urea + β-Ketoester", shape=ellipse, style=filled, fillcolor="#F1F3F4"]; Step1 [label="Acid-Catalyzed\nCondensation", shape=box, style=filled, fillcolor="#FFFFFF"]; Iminium [label="N-Acyliminium Ion\nIntermediate", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Step2 [label="Nucleophilic Attack\nby Ketoester Enol", shape=box, style=filled, fillcolor="#FFFFFF"]; OpenChain [label="Open-Chain\nIntermediate", shape=box, style=filled, fillcolor="#F1F3F4"]; Step3 [label="Cyclization & Dehydration", shape=box, style=filled, fillcolor="#FFFFFF"]; DHPM [label="Dihydropyrimidine\n(DHPM)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> Step1; Step1 -> Iminium [label="Forms key\nintermediate"]; Iminium -> Step2; Step2 -> OpenChain; OpenChain -> Step3; Step3 -> DHPM; }

Figure 1: Simplified workflow of the Biginelli reaction mechanism.

Limitations of the Classical Approach

While pioneering, the original Biginelli protocol has several drawbacks that limit its application in modern drug discovery:

• Harsh Conditions: The use of strong mineral acids can lead to side reactions and is incompatible with acid-sensitive functional groups.[9][13]

• Low Yields: Product yields can be low to moderate (often in the 20-40% range), especially when using aliphatic or sterically hindered aromatic aldehydes.[4][9]

• Long Reaction Times: The reaction often requires prolonged heating under reflux for several hours to reach completion.[14]

• Environmental Concerns: The use of volatile organic solvents and strong acids raises environmental and safety issues.

These limitations have driven the development of numerous improved and alternative methodologies, which form the core of this guide.

Alternative Synthetic Routes: A Comparative Analysis

Modern advancements in organic synthesis have introduced a variety of techniques that significantly improve upon the classical Biginelli reaction. These methods focus on milder reaction conditions, improved yields, shorter reaction times, and alignment with the principles of green chemistry.

Enhanced Catalysis

The choice of catalyst is critical in overcoming the limitations of the classical method. A wide array of catalysts have been explored, ranging from Lewis acids to organocatalysts and heterogeneous systems.[15]

a) Lewis and Brønsted Acid Catalysis

Lewis acids such as lanthanide triflates (e.g., Yb(OTf)₃), indium(III) chloride, and cerium(III) chloride have proven to be highly effective catalysts.[6][16] They offer higher yields and shorter reaction times under milder conditions. Similarly, Brønsted acids like p-toluenesulfonic acid (p-TsOH) and acidic ionic liquids provide efficient catalysis.[1]

b) Ionic Liquids (ILs)

Ionic liquids have gained prominence as both catalysts and environmentally benign reaction media.[17][18] Acidic task-specific ionic liquids, such as [bmim]HSO₄, can effectively catalyze the reaction under solvent-free conditions, allowing for high yields and easy product isolation.[19] A key advantage is the potential for catalyst recycling, which improves the economic and environmental profile of the synthesis.[17][18]

c) Heterogeneous and "Green" Catalysts

To simplify product purification and catalyst recovery, heterogeneous catalysts have been developed. These include clay-supported catalysts like Montmorillonite KSF and heteropolyacids.[20] These solid acid catalysts are often reusable and promote the reaction under solvent-free conditions, aligning with green chemistry principles.[20] Recently, natural extracts, such as those from citrus fruits, have been explored as biodegradable and cost-effective catalysts, achieving high yields at room temperature.[21]

Energy-Assisted Methods

Alternative energy sources can dramatically accelerate reaction rates and improve efficiency.

a) Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool for accelerating the Biginelli reaction.[22] Under solvent-free conditions, microwave-assisted protocols can reduce reaction times from hours to mere minutes, while often providing excellent yields.[22][23] This high-speed technique is particularly amenable to the rapid generation of compound libraries for drug discovery.[2][24]

b) Ultrasound-Assisted Synthesis (Sonochemistry)

Ultrasound irradiation provides another non-conventional energy source that promotes the Biginelli reaction through acoustic cavitation.[4] This technique can lead to significantly shorter reaction times and high yields, often without the need for any added catalyst.[25][26] The reactions can frequently be run under solvent-free conditions, further enhancing the green credentials of the method.[4][10]

Organocatalysis

The use of small organic molecules as catalysts offers a metal-free alternative for the synthesis of DHPMs. Chiral organocatalysts, such as those based on phosphoric acid, have been successfully employed in the enantioselective synthesis of DHPMs, providing access to optically active compounds with high enantioselectivities.[27] This is particularly important as individual enantiomers of DHPMs can exhibit different pharmacological activities.

Performance Comparison

The following table summarizes the performance of various alternative routes compared to the classical Biginelli reaction.

Method	Catalyst	Conditions	Reaction Time	Yield (%)	Key Advantages
Classical Biginelli	HCl	Ethanol, Reflux	~18-24 hours	20-60%	Simplicity, historical benchmark.[9][14]
Microwave-Assisted	Sulfamic Acid	Solvent-free, 300W	2-5 minutes	85-95%	Drastically reduced reaction time, high yields, solvent-free.[22]
Ultrasound-Assisted	None / Various	Solvent-free, 50°C	5-20 minutes	82-99%	Rapid, high yields, often catalyst-free, energy efficient.[4][25]
Ionic Liquid	[bmim]HSO₄	Solvent-free, 100°C	0.5-1.5 hours	82-95%	Green solvent, catalyst recyclability, high yields.[19]
Heterogeneous	HPA-Clay	Solvent-free, 80°C	1-2 hours	88-96%	Recyclable catalyst, simple workup, environmentally friendly.[20]
Natural Catalyst	Citrus Extract	Room Temp., Stirring	10-12 hours	80-92%	Biodegradable, inexpensive, mild conditions, green.[21]
Organocatalysis	Chiral Phosphoric Acid	Toluene, 40°C	24-72 hours	up to 99%	Access to chiral DHPMs, high enantioselectivity.[27]

Experimental Protocols

To provide a practical basis for comparison, detailed step-by-step methodologies for two prominent alternative methods are provided below.

Protocol 1: Microwave-Assisted, Solvent-Free Synthesis

This protocol describes a rapid and efficient synthesis of DHPMs using sulfamic acid as a catalyst under microwave irradiation.[22]

Materials:

• Aromatic aldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea or Thiourea (1.5 mmol)

• Sulfamic acid (20 mol%)

• 100 mL beaker

• Domestic microwave oven (e.g., 300W)

Procedure:

• Combine the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea/thiourea (1.5 mmol), and sulfamic acid (20 mol%) in a 100 mL beaker.

• Mix the components thoroughly with a glass rod.

• Cover the beaker with a watch glass.

• Place the beaker in a microwave oven and irradiate at 300W for the time specified for the particular substrate (typically 2-5 minutes), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Add cold water to the beaker. The solid product will precipitate.

• Collect the solid by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidine.

graph Protocol_MW { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes A [label="Mix Reactants:\nAldehyde, Ketoester,\nUrea, Sulfamic Acid"]; B [label="Microwave Irradiation\n(300W, 2-5 min)"]; C [label="Cool to RT"]; D [label="Precipitate with\nCold Water"]; E [label="Filter & Wash\nSolid Product"]; F [label="Recrystallize\nfrom Ethanol"]; G [label="Pure DHPM", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; }

Figure 2: Workflow for microwave-assisted DHPM synthesis.

Protocol 2: Ultrasound-Assisted, Catalyst-Free Synthesis

This protocol outlines a green, catalyst-free synthesis of DHPMs utilizing ultrasound irradiation.[25][26]

Materials:

• Aromatic aldehyde (10 mmol)

• Ethyl acetoacetate (10 mmol)

• Urea or Thiourea (15 mmol)

• Ethanol (as solvent, if not solvent-free)

• Ultrasonic bath/probe

Procedure:

• In a flask, place the aromatic aldehyde (10 mmol), ethyl acetoacetate (10 mmol), and urea (15 mmol).

• For a solvent-free approach, ensure the reactants are well-mixed. Alternatively, a minimal amount of a suitable solvent like ethanol can be added.

• Place the flask in an ultrasonic bath operating at a suitable frequency (e.g., 40 kHz) and temperature (e.g., 50°C).

• Irradiate the mixture for the required time (typically 5-20 minutes), monitoring by TLC.

• Upon completion, cool the mixture to room temperature.

• If the product precipitates, collect it by filtration. If not, pour the mixture into crushed ice to induce precipitation.

• Wash the solid product with cold water and dry.

• Recrystallize from hot ethanol to yield the pure product.

Conclusion

The synthesis of substituted dihydropyrimidines has evolved significantly from the classical Biginelli reaction. Modern alternative routes offer substantial improvements in terms of efficiency, yield, reaction time, and environmental impact. Microwave and ultrasound-assisted methods provide remarkable rate enhancements, making them ideal for rapid synthesis.[22][25] The use of recyclable heterogeneous catalysts and ionic liquids aligns with the growing demand for sustainable chemical processes.[17][20] Furthermore, the advent of organocatalytic asymmetric methods opens the door to the stereoselective synthesis of chiral DHPMs, a critical advancement for the development of new therapeutics.[27]

The choice of synthetic route will ultimately depend on the specific requirements of the target molecule, available equipment, and desired scale. For rapid library synthesis, microwave-assisted protocols are highly advantageous. For large-scale, environmentally friendly production, methods employing recyclable catalysts or catalyst-free sonochemistry are compelling choices. This guide provides the foundational data and protocols to enable researchers to make informed decisions and select the most appropriate and efficient path to these valuable heterocyclic compounds.

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The Decisive Advantage: Fortifying Boronic Acids with Diethanolamine (DABO) Boronates for Enhanced Stability and Synthetic Utility

A Senior Application Scientist's Guide to Mitigating Instability in Boronic Acid Chemistry

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, boronic acids stand as indispensable building blocks. Their versatility in carbon-carbon bond formation, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, is unparalleled. However, the intrinsic instability of many boronic acids presents a significant bottleneck for researchers, complicating storage, handling, and reaction reproducibility. Common degradation pathways such as protodeboronation and oxidation can lead to diminished yields and the generation of impurities.[1][2]

To surmount these challenges, a variety of protecting groups have been developed, transforming labile boronic acids into more robust derivatives. Among these, diethanolamine (DABO) boronates have emerged as a superior choice for researchers seeking a harmonious balance of stability, reactivity, and operational simplicity. This guide provides an in-depth comparison of DABO boronates with other common boronic acid surrogates, supported by experimental insights and detailed protocols to empower researchers in their synthetic endeavors.

The Stability Conundrum: Why Protecting Boronic Acids is Crucial

Free boronic acids are susceptible to several degradation pathways that can compromise their synthetic utility:

• Protodeboronation: This process involves the cleavage of the C-B bond and its replacement with a C-H bond, resulting in the loss of the desired reactive moiety. It is a well-documented side reaction in coupling reactions that utilize boronic acids.[2]

• Oxidation: The electron-deficient boron center is prone to oxidation, particularly in the presence of ambient oxygen or other oxidants, leading to the formation of undesired alcohol byproducts.[1]

• Trimerization: Boronic acids can undergo dehydration to form cyclic trimers known as boroxines. While boroxines can be active in cross-coupling reactions, their formation complicates stoichiometry and can lead to inconsistent results.

These stability issues are particularly pronounced with certain classes of boronic acids, such as those bearing heteroaromatic, vinyl, or cyclopropyl groups, which are often key fragments in biologically active molecules.

A Comparative Analysis of Boronic Acid Surrogates

The ideal boronic acid surrogate should be a stable, crystalline solid that is easy to handle and purify, yet readily releases the active boronic acid under the desired reaction conditions. Let's examine how DABO boronates stack up against other popular alternatives.

The Contenders: A Structural Overview

To understand the differences in stability and reactivity, it is essential to visualize the structures of the most common boronic acid derivatives.

Figure 1. Comparison of common boronic acid derivatives.

Head-to-Head Stability and Handling Comparison

The choice of a boronic acid surrogate often comes down to a trade-off between stability and reactivity. The following table summarizes the key characteristics of each derivative.

Feature	Boronic Acid	Pinacol (PIN) Boronate	Diethanolamine (DABO) Boronate	N-Methyliminodiacetic Acid (MIDA) Boronate	Potassium Trifluoroborate (BF₃K)
Physical Form	Often amorphous solids or oils	Often liquids or low-melting solids	Crystalline, free-flowing solids	Crystalline, free-flowing solids	Crystalline, free-flowing solids
Air Stability	Poor to moderate; prone to oxidation and trimerization	Moderate; can hydrolyze on exposure to moisture	Excellent; can be stored in air for extended periods[3][4][5][6][7][8]	Excellent; indefinitely stable on the benchtop	Excellent; indefinitely stable to air and moisture
Moisture Stability	Poor; readily forms boroxines	Prone to hydrolysis, especially on silica gel	Stable as a solid; hydrolyzes in solution to the active boronic acid	Stable to moisture as a solid	Excellent
Ease of Synthesis	Varies	Generally straightforward	Simple precipitation from boronic acid and diethanolamine	Can require heating and azeotropic removal of water	Straightforward preparation
Ease of Purification	Often difficult	Can be challenging; distillation or chromatography often required	Simple filtration and washing	Chromatography or recrystallization	Recrystallization
Cost-Effectiveness	Varies	Pinacol is more expensive than diethanolamine[3][4]	Diethanolamine is an inexpensive auxiliary[3][4]	MIDA is significantly more expensive than diethanolamine[3][4]	KHF₂ is an inexpensive reagent

The DABO Advantage: A Deeper Dive

The superior performance of DABO boronates stems from their unique bicyclic structure, where the boron atom is tetracoordinated through a dative bond with the nitrogen of the diethanolamine backbone. This structural feature is key to their enhanced stability.

The Mechanism of Stability and Reactivity

The stability of DABO boronates is not merely a matter of being unreactive. Instead, they exist in a state of "protected reactivity."

Figure 2. In situ activation of DABO boronates.

As illustrated in Figure 2, DABO boronates are stable as solids but are designed to hydrolyze in situ under the aqueous basic conditions typical of Suzuki-Miyaura reactions. This slow-release mechanism ensures that the concentration of the unstable free boronic acid in the reaction mixture is kept low at any given time, thus minimizing degradation pathways like protodeboronation.

Empirical Evidence: The Case of 2-Furylboronic Acid

A compelling example of the stabilizing effect of DABO protection is seen with 2-furylboronic acid, a notoriously unstable yet synthetically valuable building block.

• Observation: No decomposition of 2-furyl DABO boronate was observed by NMR analysis after 72 days of storage in open vials at room temperature.[3][4]

• In Contrast: The corresponding commercial 2-furylboronic acid completely decomposed in less than one week under the same conditions.[3][4]

This dramatic difference in stability highlights the practical advantages of using DABO boronates for challenging substrates.

Experimental Section: Protocols for Stability Assessment and Synthesis

To facilitate the adoption of DABO boronates and enable researchers to conduct their own comparative studies, we provide the following detailed experimental protocols.

Protocol 1: Synthesis and Purification of a Heterocyclic DABO Boronate (e.g., 2-Benzofuranyl DABO Boronate)

This protocol is adapted from established procedures and demonstrates the operational simplicity of DABO boronate synthesis.[3]

Materials:

• 2-Benzofuranylboronic acid

• Diethanolamine (DEA)

• Dichloromethane (DCM)

• Ethyl acetate

Procedure:

• To a flask open to the atmosphere, add 2-benzofuranylboronic acid.

• Add dichloromethane (DCM) to create a slurry.

• Add a stoichiometric equivalent of diethanolamine (DEA) to the slurry at room temperature.

• Stir the suspension at room temperature. A solid precipitate of the DABO boronate will form.

• After stirring for approximately 20-30 minutes, collect the solid by vacuum filtration.

• To remove any excess diethanolamine, triturate the solid with ethyl acetate for 5 minutes.

• Collect the purified DABO boronate by vacuum filtration and rinse with fresh ethyl acetate.

• Dry the solid under vacuum to yield the pure 2-benzofuranyl DABO boronate as a white, crystalline solid.

Protocol 2: Comparative Hydrolytic Stability Assay using HPLC

This protocol provides a framework for quantitatively comparing the hydrolytic stability of different boronic acid derivatives.

Figure 3. Workflow for assessing hydrolytic stability.

Methodology:

• Sample Preparation: Prepare stock solutions of the boronic acid derivatives (DABO, PIN, MIDA, etc.) in a suitable organic solvent (e.g., acetonitrile or THF).

• Hydrolysis Conditions: In a temperature-controlled environment, add an aliquot of each stock solution to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to initiate hydrolysis.

• Time Points: At predetermined time intervals, withdraw an aliquot of the reaction mixture and quench the hydrolysis by diluting it in a cold, aprotic solvent (e.g., acetonitrile).

• HPLC Analysis: Analyze the quenched samples using a reverse-phase HPLC method capable of separating the boronate ester from the corresponding boronic acid.

  • Column: A C18 column with low silanol activity is recommended to minimize on-column hydrolysis.[9][10][11]

  • Mobile Phase: A gradient of water and acetonitrile, potentially with a pH modifier to optimize separation and stability. Low column temperatures can also reduce on-column degradation.[12][13]

  • Detection: UV detection at an appropriate wavelength for the aryl moiety.

• Data Analysis: Integrate the peak areas of the boronate ester and the boronic acid at each time point. Plot the percentage of remaining boronate ester against time and fit the data to a first-order decay model to determine the rate constant (k) and the half-life (t₁/₂) of hydrolysis for each derivative.

Protocol 3: Comparative Oxidative Stability Assay

This protocol outlines a method to assess the stability of boronic acid derivatives in the presence of an oxidizing agent.

Materials:

• Boronic acid derivatives (DABO, PIN, MIDA, etc.)

• Hydrogen peroxide (H₂O₂)

• Aqueous buffer (e.g., phosphate buffer, pH 7.4)

• Quenching agent (e.g., sodium sulfite)

• Internal standard for HPLC or NMR analysis

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the boronic acid derivative and an internal standard in an aqueous buffer solution.

• Initiation of Oxidation: Add a standardized solution of hydrogen peroxide to the reaction mixture to initiate the oxidation.

• Monitoring the Reaction: At various time points, withdraw aliquots of the reaction mixture and immediately quench the oxidation by adding a solution of a reducing agent like sodium sulfite.

• Analysis: Analyze the quenched aliquots by HPLC or ¹H NMR to determine the concentration of the remaining boronic acid derivative relative to the internal standard.

• Data Analysis: Plot the concentration of the boronic acid derivative versus time to determine the rate of oxidative degradation.

Impact on Synthetic Outcomes: The Suzuki-Miyaura Coupling

The enhanced stability of DABO boronates directly translates to improved outcomes in synthetic applications, particularly in the Suzuki-Miyaura cross-coupling reaction.

Comparative Yields in Suzuki-Miyaura Reactions

The use of stable DABO boronates can lead to higher yields, especially with challenging substrates that are prone to protodeboronation when using the free boronic acid or less stable esters.

Boronic Acid Derivative	Coupling Partner	Product	Yield (%)	Reference
Phenyl DABO boronate	4-Bromoanisole	4-Methoxybiphenyl	98	[3]
2-Furyl DABO boronate	Vinyl triflate	2-Vinylfuran derivative	91	[3]
Benzofuran DABO boronate	4-Bromo-N,N-dimethylaniline	4-(Benzofuran-2-yl)-N,N-dimethylaniline	89 (on a 44 mmol scale)	[3]
3-Thienyl MIDA boronate	4-Chloroanisole	3-(4-Methoxyphenyl)thiophene	92	[14]
Phenyltrifluoroborate	4-Bromoacetophenone	4-Acetylbiphenyl	95

Note: Yields are highly dependent on specific reaction conditions and substrates. This table provides illustrative examples.

The high yields obtained with DABO boronates, even on a larger scale, underscore their practicality and efficiency in synthesis. Notably, in the coupling of phenyl DABO boronate, protodeboronation was not observed as a significant decomposition pathway.[3]

Conclusion

For researchers in drug discovery and development, where the reliability and scalability of synthetic routes are paramount, the choice of reagents is a critical decision. Diethanolamine (DABO) boronates offer a compelling solution to the inherent instability of boronic acids. Their exceptional benchtop stability, ease of synthesis and handling, and efficient in situ release of the active boronic acid make them a superior choice over many traditional boronic acid surrogates. By mitigating issues of decomposition, protodeboronation, and inconsistent stoichiometry, DABO boronates empower chemists to tackle challenging synthetic targets with greater confidence and success. The adoption of DABO boronates is not merely an incremental improvement but a strategic advantage in the pursuit of novel molecules that will define the future of medicine and materials.

References

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• Carrow, B. P., & Hartwig, J. F. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

• Kumar, A., et al. (2014). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. ResearchGate. [Link]

• Rychnovsky, S. D., & Reilly, M. (2011). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Thieme E-Journals. [Link]

• Juricek, M., & Felici, M. (n.d.). Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Information. University of Basel. [Link]

• N/A. (n.d.). Assessing the stability and reactivity of a new generation of boronic esters. ACS. [Link]

• D'hooghe, M., & De Kimpe, N. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. ResearchGate. [Link]

• Roy, C. D., & Brown, H. C. (2007). A Comparative Study of the Relative Stability of Representative Chiral and Achiral Boronic Esters Employing Transesterification. ResearchGate. [Link]

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• Rychnovsky, S. D., & Reilly, M. (2011). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. ResearchGate. [Link]

• Carrow, B. P., & Hartwig, J. F. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link]

• Lipshutz, B. H., et al. (2013). Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. PMC. [Link]

• Carrow, B. P., & Hartwig, J. F. (2017). Structural, Kinetic, and Computational Characterization of the Elusive Arylpalladium(II)boronate Complexes in the Suzuki–Miyaura Reaction. Journal of the American Chemical Society. [Link]

• Gabbaï, F. P., et al. (2013). Probing intramolecular B-N interactions in ortho-aminomethyl arylboronic acids. Dalton Transactions, 42(42), 15035-15042. [Link]

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A Comparative Guide to Mechanistic Strategies in Suzuki-Miyaura Reactions of Pyrimidine Substrates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the functionalization of heterocyclic scaffolds remains a cornerstone of drug discovery and materials science. Among these, the pyrimidine nucleus is a privileged motif, central to the structure of countless pharmaceuticals. The Suzuki-Miyaura reaction has emerged as a powerful and versatile tool for the C-C bond formation on this electron-deficient ring system. However, the unique electronic properties of pyrimidines present distinct mechanistic challenges, prompting the exploration of alternative coupling strategies.

This guide provides an in-depth, objective comparison of the Suzuki-Miyaura reaction with other key cross-coupling methodologies for the functionalization of pyrimidine substrates. We will delve into the mechanistic nuances, supported by experimental data, to provide a framework for rational reaction design and optimization.

The Challenge of Pyrimidine Functionalization: A Mechanistic Perspective

The electron-deficient nature of the pyrimidine ring, a consequence of the two nitrogen atoms, significantly influences its reactivity in cross-coupling reactions. While this property can be advantageous, it also introduces several challenges that must be carefully managed to achieve efficient and selective transformations.

A primary hurdle is the potential for the lone pairs of the pyrimidine nitrogens to coordinate with the palladium catalyst. This can lead to catalyst inhibition or deactivation, slowing down or even halting the catalytic cycle. Furthermore, the electron-deficient ring is susceptible to nucleophilic aromatic substitution (SNAr) reactions, which can compete with the desired palladium-catalyzed cross-coupling, particularly with highly nucleophilic reagents or under forcing conditions.

Site-selectivity in polyhalogenated pyrimidines presents another layer of complexity. The differential reactivity of the halogenated positions (typically C4/C6 > C2 > C5) must be understood and controlled to achieve the desired isomer.

The Suzuki-Miyaura Reaction: The Workhorse of Pyrimidine Arylation

The Suzuki-Miyaura coupling is the most widely employed method for the arylation of pyrimidines due to its broad functional group tolerance, the commercial availability of a vast array of boronic acids and esters, and the generally mild reaction conditions.

Mechanistic Considerations for Pyrimidine Substrates

The catalytic cycle of the Suzuki-Miyaura reaction is well-established, involving oxidative addition, transmetalation, and reductive elimination. However, with pyrimidine substrates, specific considerations come to the forefront.

• Oxidative Addition: This is often the rate-determining step, particularly for less reactive chloropyrimidines. The choice of a sufficiently electron-rich and sterically bulky ligand is crucial to facilitate the insertion of the Pd(0) catalyst into the carbon-halogen bond. Ligands like Buchwald's biarylphosphines (e.g., SPhos, XPhos) and N-heterocyclic carbenes (NHCs) have proven highly effective in this regard.[1][2]

• Transmetalation: The transfer of the organic group from the boronic acid to the palladium center is facilitated by a base. The base activates the boronic acid to form a more nucleophilic boronate species. The choice of base can significantly impact the reaction rate and yield.

• Reductive Elimination: This final step, which forms the desired C-C bond and regenerates the Pd(0) catalyst, is generally facile.

dot

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 2,4-Dichloropyrimidine

This protocol provides a general procedure for the selective C4-arylation of 2,4-dichloropyrimidine.

Materials:

• 2,4-Dichloropyrimidine (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(PPh3)4 (0.05 equiv)

• K2CO3 (2.0 equiv)

• 1,4-Dioxane/H2O (4:1)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add 2,4-dichloropyrimidine, the arylboronic acid, and K2CO3.

• Add the Pd(PPh3)4 catalyst.

• Add the degassed 1,4-dioxane/H2O solvent mixture.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na2SO4.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Alternative Cross-Coupling Strategies: A Comparative Analysis

While the Suzuki-Miyaura reaction is a powerful tool, alternative methods can offer advantages in specific contexts, such as for substrates that are incompatible with boronic acids or when different reactivity patterns are desired.

Stille Coupling: A Robust Alternative

The Stille coupling utilizes organotin reagents as the coupling partners. A key advantage of the Stille reaction is its tolerance to a wide range of functional groups and its often milder reaction conditions compared to Suzuki-Miyaura couplings, which can sometimes require strong bases. However, the high toxicity of organotin compounds is a significant drawback.

Performance Comparison: Suzuki-Miyaura vs. Stille

Feature	Suzuki-Miyaura Coupling	Stille Coupling
Coupling Partner	Organoboron compounds	Organotin compounds
Toxicity	Generally low	High
Functional Group Tolerance	Good	Excellent
Reaction Conditions	Often requires a base	Can often be performed under neutral conditions
Byproducts	Boron-containing, generally water-soluble	Tin-containing, often require careful removal

Heck Reaction: C-C Bond Formation with Alkenes

The Heck reaction couples aryl halides with alkenes, providing a direct route to substituted alkenes. This method is particularly useful for introducing alkenyl groups onto the pyrimidine ring. The reaction is typically performed in the presence of a palladium catalyst and a base.

Performance Comparison: Suzuki-Miyaura vs. Heck

Feature	Suzuki-Miyaura Coupling	Heck Reaction
Coupling Partner	Organoboron compounds	Alkenes
Product Type	Biaryls, aryl-alkenes, etc.	Substituted alkenes
Atom Economy	Generally good	Can be lower due to the use of a stoichiometric base
Substrate Scope	Very broad	Primarily for the introduction of alkenyl groups

Direct C-H Arylation: An Atom-Economical Approach

Direct C-H arylation has emerged as an attractive alternative to traditional cross-coupling reactions as it avoids the need for pre-functionalized substrates, thereby improving atom economy. In this approach, a C-H bond on the pyrimidine ring is directly coupled with an aryl halide. While promising, challenges remain in controlling regioselectivity and overcoming the often harsh reaction conditions required.

Performance Comparison: Suzuki-Miyaura vs. Direct C-H Arylation

Feature	Suzuki-Miyaura Coupling	Direct C-H Arylation
Substrate Pre-functionalization	Required (boronic acid)	Not required
Atom Economy	Good	Excellent
Regioselectivity	Generally well-defined by the position of the halogen	Can be challenging to control
Reaction Conditions	Often milder	Can require higher temperatures and stronger oxidants

dot

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A Senior Application Scientist's Guide to Palladium Catalysts for Pyrimidine Coupling

For researchers in medicinal chemistry and drug development, the functionalization of the pyrimidine core is a foundational task. This nitrogen-containing heterocycle is a privileged scaffold, central to countless therapeutic agents. Palladium-catalyzed cross-coupling reactions represent the most robust and versatile strategy for forging new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds on this ring system.

However, the pyrimidine nucleus presents unique challenges. Its electron-deficient nature and the presence of basic nitrogen atoms can complicate the catalytic cycle, often deactivating the catalyst. Furthermore, the cost-effectiveness and lower reactivity of chloropyrimidines compared to their bromo- or iodo-counterparts necessitate highly active catalytic systems.

This guide provides a head-to-head comparison of palladium catalyst systems for the most critical pyrimidine coupling reactions: Suzuki-Miyaura (C-C), Buchwald-Hartwig (C-N), and Sonogashira (C-C, alkynylation). We will move beyond a simple catalog of catalysts to explain the mechanistic rationale behind catalyst selection, offering field-proven insights to guide your experimental design.

Section 1: The Catalytic Landscape: From Workhorses to High-Performance Engines

The evolution of palladium catalysts for cross-coupling can be categorized into "generations," each offering distinct advantages in terms of activity, stability, and substrate scope. Understanding this evolution is key to selecting the right tool for the job.

First-Generation Catalysts: The Foundational Workhorses

These are typically stable, commercially available Pd(0) or Pd(II) complexes that have been used for decades.

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) : This air-sensitive but highly versatile Pd(0) complex is often the first catalyst researchers consider. It is effective for coupling aryl iodides and bromides but frequently struggles with less reactive aryl chlorides, including chloropyrimidines, often requiring high catalyst loadings (5 mol% or more) and elevated temperatures.[1][2]

• PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) dichloride) : An air-stable Pd(II) precursor that must be reduced in situ to the active Pd(0) species. It is commonly used in Sonogashira couplings and can be effective in Suzuki reactions, particularly when a single-step synthesis is desired.[3][4]

The Causality : The triphenylphosphine (PPh₃) ligand provides a balance of steric bulk and electronic properties sufficient to facilitate the catalytic cycle for reactive substrates. However, its moderate electron-donating ability and propensity to dissociate can lead to catalyst decomposition and are often insufficient to promote the challenging oxidative addition step with C-Cl bonds.

Second-Generation Systems: The Ligand Revolution

The true breakthrough in coupling challenging substrates came from the development of specialized phosphine ligands used in conjunction with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃. These ligands are designed to be both sterically bulky and highly electron-rich.

• Bulky, Electron-Rich Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) : Ligands such as XPhos , SPhos , and RuPhos are the gold standard for challenging couplings.[5][6][7] Their steric bulk promotes the final reductive elimination step, while their strong electron-donating character facilitates the difficult oxidative addition of the C-Cl bond to the palladium center.[5]

• Bidentate Phosphine Ligands : Ligands like Xantphos and DPPF (1,1'-Bis(diphenylphosphino)ferrocene) offer a different structural paradigm.[7][8] Their defined bite angle can stabilize the catalytic species, preventing decomposition and often providing high catalytic activity.[7]

The Causality : These advanced ligands create a highly active, coordinatively unsaturated "L-Pd(0)" species that readily undergoes oxidative addition even with electron-deficient and sterically hindered substrates like chloropyrimidines. This is the key to unlocking the utility of the most abundant and cost-effective halide starting materials.

Third-Generation Systems: The Rise of Precatalysts

Precatalysts are stable, well-defined Pd(II) complexes that incorporate the specialized ligand and are designed for rapid, clean activation to the Pd(0) state under reaction conditions.[9] They solve many issues of reproducibility and convenience associated with second-generation systems.

• Buchwald Palladacycle Precatalysts (G2, G3, G4) : These are the state-of-the-art for many C-N and C-C couplings.[10] They are air- and moisture-stable, easy to handle, and generate the active L-Pd(0) species with high efficiency upon exposure to base, leading to lower catalyst loadings and more reliable results.[9][10]

• N-Heterocyclic Carbene (NHC) Ligated Precatalysts (e.g., PEPPSI-type) : NHCs are powerful, highly electron-donating ligands. Precatalysts like Pd(PEPPSI)(IPr) have shown remarkable activity and, critically, can alter the conventional regioselectivity of coupling reactions with dihalopyrimidines.[11]

The Causality : Precatalysts ensure a precise 1:1 ligand-to-palladium ratio and bypass problematic pre-activation steps, leading to a more controlled and reproducible generation of the active catalyst. This is crucial for demanding transformations where catalyst activity is paramount.[9]

Section 2: Head-to-Head Performance in Key Pyrimidine Couplings

The choice of catalyst is highly dependent on the specific transformation. Below, we compare the performance of these catalyst classes in Suzuki, Buchwald-Hartwig, and Sonogashira reactions.

Suzuki-Miyaura Coupling (C-C Bond Formation)

This is the most widely used method for arylating pyrimidines. The primary challenge is often the coupling of less reactive chloropyrimidines.

Catalyst System	Pyrimidine Substrate	Coupling Partner	Base	Solvent	Temp (°C) / Time	Yield (%)	Key Feature & Citation
Pd(PPh₃)₄ (5 mol%)	5-(4-bromophenyl)-4,6-dichloropyrimidine	Arylboronic acid	K₃PO₄	1,4-Dioxane	70-80	Good	Classic conditions, effective for arylating a bromophenyl substituent.[1]
Pd(PPh₃)₄ (0.5 mol%)	2,4-Dichloropyrimidine	Phenylboronic acid	K₂CO₃	1,4-Dioxane/H₂O	100 / 15 min	>95	Microwave-assisted, extremely low catalyst loading and time, high C4-selectivity.[2][12][13]
Pd₂(dba)₃ / P(t-Bu)₃	Resin-supported 2-chloropyrimidine	Arylboronic acid	KF (spray-dried)	THF	50 / Overnight	Moderate	Demonstrates utility of bulky phosphines for solid-phase synthesis of chloropyrimidines.[14]
Pd/IPr (NHC system)	2,4-Dichloropyridine	Arylboronic acid	K₃PO₄	Dioxane/H₂O	RT / 18h	Good	Achieves unconventional C4-selectivity through ligand control.[11]

Note: Data is compiled from various sources and direct comparison should be considered with caution due to variations in specific conditions.

Buchwald-Hartwig Amination (C-N Bond Formation)

This reaction is indispensable for synthesizing aminopyrimidines, a common motif in kinase inhibitors. Catalyst selection is critical for success.

Catalyst System	Pyrimidine Substrate	Amine Partner	Base	Solvent	Temp (°C)	Yield (%)	Key Feature & Citation
PdCl₂(PPh₃)₂ / Xantphos	4-(pyridin-3-yl)-2-chloropyrimidine	Various anilines	NaOt-Bu	Toluene	Reflux	27-82	Bidentate Xantphos ligand is effective for this C-N coupling.[8]
Pd(OAc)₂ / X-Phos	2-Bromo-13α-estrone	Aniline	NaOt-Bu	Toluene	100 (MW)	88	Bulky biarylphosphine ligand X-Phos shows excellent activity.[15]
Ni(dppp)Cl₂	Pyrimidin-2-yl tosylate	Indole	K₃PO₄	Toluene	110	79	Nickel-based systems can be a cost-effective alternative for certain substrates.[16]
RuPhos Precatalyst	3-bromo-2-aminopyridine	Morpholine	NaOt-Bu	Toluene	100	83	Precatalyst provides the highest yield and reproducibility for this challenging substrate.[6]

Note: Data is compiled from various sources and direct comparison should be considered with caution due to variations in specific conditions.

Sonogashira Coupling (C-C sp²-sp Bond Formation)

Used to install alkyne moieties, this reaction typically employs a dual Pd/Cu catalytic system, though copper-free variants exist.

Catalyst System	Pyrimidine Substrate	Alkyne Partner	Base	Solvent	Temp (°C)	Yield (%)	Key Feature & Citation
Pd(OAc)₂ / CuI	Pyrimidin-2-yl sulfonate	Terminal alkyne	K₂CO₃	Dioxane	80	Good-Excellent	Demonstrates effective coupling using sulfonate leaving groups instead of halides.[17]
PdCl₂(PPh₃)₂ / CuI	5-Iodouridine	Terminal alkyne	Et₃N	DMF	RT	High	Classic conditions for alkynylation of unprotected nucleosides.[18]
Pd(PPh₃)₄ / CuI	3-halogen-2-aminopyridines	Terminal alkyne	Et₃N	Toluene/DMF	80	Excellent	High efficiency for synthesizing 2-amino-3-alkynyl pyridines, a related heterocycle.[19]

Note: Data is compiled from various sources and direct comparison should be considered with caution due to variations in specific conditions.

Section 3: Mechanistic Insights & Visual Guides

A deep understanding of the underlying mechanism and experimental workflow is crucial for troubleshooting and optimization.

The Palladium Catalytic Cycle

All these reactions proceed through a similar catalytic cycle involving three key steps: Oxidative Addition, Transmetalation (or related step), and Reductive Elimination. The choice of catalyst and ligand directly influences the efficiency of each step.

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Standard Experimental Workflow

Reproducibility in palladium catalysis hinges on rigorous experimental technique, particularly the exclusion of oxygen.

Caption: A standard experimental workflow for a catalytic cross-coupling reaction.

Catalyst Selection Decision Guide

Choosing the optimal catalyst system depends on the substrate's reactivity and the desired coupling.

Caption: A decision guide for selecting a palladium catalyst system.

Section 4: Detailed Experimental Protocols

These protocols are representative examples adapted from peer-reviewed literature and should be performed by trained chemists.

Protocol 1: Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine

Adapted from literature demonstrating high C4-selectivity.[2][12]

• Materials : 2,4-Dichloropyrimidine (1.0 mmol), Phenylboronic acid (1.05 mmol), K₂CO₃ (3.0 mmol), Pd(PPh₃)₄ (0.005 mmol, 0.5 mol%), 1,4-Dioxane/H₂O (4:1, 5 mL).

• Procedure :

  • To a microwave reaction vial, add 2,4-dichloropyrimidine, phenylboronic acid, K₂CO₃, and Pd(PPh₃)₄.

  • Add the 1,4-dioxane/water solvent mixture.

  • Seal the vial with a cap and place it in the microwave reactor.

  • Irradiate the mixture at 100°C for 15 minutes with stirring.

  • After cooling, dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography (silica gel) to yield 2-chloro-4-phenylpyrimidine.

Protocol 2: Buchwald-Hartwig Amination of a Chloropyrimidine

Based on general procedures using modern precatalysts.[6][20]

• Materials : 2-Chloropyrimidine (1.0 mmol), Aniline (1.2 mmol), Sodium tert-butoxide (NaOt-Bu, 1.4 mmol), RuPhos G3 Precatalyst (0.02 mmol, 2 mol%), Anhydrous Toluene (4 mL).

• Procedure :

  • In a glovebox, add the 2-chloropyrimidine (if solid), NaOt-Bu, and RuPhos G3 precatalyst to an oven-dried Schlenk tube equipped with a stir bar.

  • Seal the tube, remove from the glovebox, and establish an argon atmosphere.

  • Add anhydrous, degassed toluene via syringe, followed by the aniline.

  • Place the sealed tube in a preheated oil bath at 100°C.

  • Stir the reaction and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl.

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify by flash column chromatography to yield N-phenylpyrimidin-2-amine.

Conclusion

The palladium-catalyzed coupling of pyrimidines has matured from a specialized transformation into a routine and reliable synthetic operation. While first-generation catalysts like Pd(PPh₃)₄ remain useful for reactive iodo- and bromopyrimidines, especially under optimized conditions like microwave irradiation[2], the true power for modern drug discovery lies with advanced catalyst systems. The use of bulky, electron-rich phosphine ligands (second generation) and, more advantageously, stable palladacycle precatalysts (third generation) is essential for efficiently coupling the more challenging but cost-effective chloropyrimidines.[5][10] These modern catalysts offer superior activity, broader substrate scope, and greater reproducibility, empowering chemists to construct complex pyrimidine-containing molecules with unprecedented efficiency.

References

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• Wikipedia contributors. (2024, November 26). Sonogashira coupling. In Wikipedia, The Free Encyclopedia. [Link]

• Tan, Y., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Klier, L., et al. (2010). Synthesis of Pyridinyl-Pyrimidines via Pd-Catalyzed Cross-Coupling Reactions. Molecules, 15(7), 4646-4658. [Link]

• Zahran, Z. E., & Kim, D. (2020). Synthesis of tri-substituted pyrimidine derivatives via Sonogashira cross coupling. Scientific Reports, 10(1), 1-9. [Link]

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• Tumkevicius, S., et al. (2009). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. Journal of Heterocyclic Chemistry, 46(5), 944-951. [Link]

• Smith, S. M., & Buchwald, S. L. (2016). Regioselective 2-Amination of Polychloropyrimidines. Organic Letters, 18(9), 2062-2065. [Link]

• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470. [Link]

• Shaughnessy, K. H. (2015). Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides. Molecules, 20(6), 10483-10531. [Link]

• Quan, Z., et al. (2016). Nickel‐catalyzed Buchwald–Hartwig amination of pyrimidin‐2‐yl tosylates with indole, benzimidazole and 1,2,4‐triazole. Applied Organometallic Chemistry, 30(12), 978-982. [Link]

• Worthington, R. J., et al. (2017). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society, 139(4), 1532-1543. [Link]

• Kelly, C. B., et al. (2015). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Letters, 17(5), 1184-1187. [Link]

• Asghar, M., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Processes, 8(11), 1342. [Link]

• Abu-Zaied, M. A., et al. (2013). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Molecules, 18(8), 9866-9877. [Link]

• Čonka, P., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Chemical Science, 4(3), 916-920. [Link]

• Crest, D. K., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ACS Catalysis, 12(1), 333-340. [Link]

• Frank, É., et al. (2016). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 12, 2197-2203. [Link]

• Wikipedia contributors. (2024, November 11). Cross-coupling reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Combs, A. P., et al. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Journal of Combinatorial Chemistry, 5(3), 267-272. [Link]

• Veth, S., & Plietker, B. (2013). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters, 15(16), 4210-4213. [Link]

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• Changunda, C. R. K., et al. (2020). Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium-catalysed C-N cross-coupling and nucleophilic aromatic substitution reactions. Arkivoc, 2020(3), 152-170. [Link]

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• Kumar, A., et al. (2021). Design, synthesis, and high-throughput in vitro anti-cancer evaluation of novel 4-aminopyrazolo[3,4-d]pyrimidine derivatives. Scientific Reports, 11(1), 1-14. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(28), 19153-19175. [Link]

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A Comparative Guide to the Biological Activity of Ethyl-Substituted vs. Methyl-Substituted Dihydropyrimidines

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the landscape of medicinal chemistry, the dihydropyrimidine (DHPM) scaffold, accessible through the elegant Biginelli reaction, stands as a cornerstone for the development of a wide array of therapeutic agents.[1][2] These heterocyclic compounds have demonstrated a remarkable diversity of biological activities, including but not limited to, calcium channel modulation, anticancer, and antimicrobial effects.[3][4] A critical aspect of optimizing the pharmacological profile of DHPMs lies in the strategic modification of their substituents. This guide provides an in-depth, objective comparison of the biological activities of ethyl-substituted versus methyl-substituted dihydropyrimidines, supported by experimental data to inform future drug design and development efforts.

The choice between an ethyl and a methyl substituent, seemingly a minor alteration, can profoundly influence the steric, electronic, and pharmacokinetic properties of a molecule. This, in turn, dictates its interaction with biological targets and ultimately its therapeutic efficacy. Understanding these nuanced differences is paramount for the rational design of more potent and selective drug candidates.

I. Comparative Biological Activity: Ethyl vs. Methyl Substitution

The biological activity of dihydropyrimidines is significantly influenced by the nature of the substituent at various positions of the pyrimidine ring. Here, we dissect the comparative impact of ethyl versus methyl substitution on three key pharmacological activities.

A. Calcium Channel Blocking Activity

Dihydropyrimidines are well-recognized as potent calcium channel blockers, structurally analogous to the dihydropyridine class of antihypertensive drugs.[5][6] Structure-activity relationship (SAR) studies have elucidated that the size of the ester group at the C5 position of the dihydropyrimidine ring is a critical determinant of vasorelaxant activity.[7]

Experimental evidence suggests a clear trend in potency related to the bulkiness of the C5-ester substituent. The order of increasing potency for calcium channel blockade is generally observed as: iso-propyl > ethyl > methyl .[8] This indicates that an ethyl group at this position confers greater potency compared to a methyl group, likely due to enhanced binding affinity with the dihydropyridine receptor.

B. Anticancer Activity

The anticancer potential of dihydropyrimidines has been extensively explored, with several derivatives exhibiting significant cytotoxicity against various cancer cell lines.[9][10][11] The influence of ethyl versus methyl substitution on anticancer activity is more complex and appears to be dependent on the overall molecular structure and the specific cancer cell line being targeted.

By compiling data from various studies, a comparative analysis can be made. For instance, in a series of 2-thioxo-dihydropyrimidine derivatives, the substitution pattern on the C4-phenyl ring plays a significant role in their cytotoxic effects.[12] While a direct, comprehensive comparison is not always available in a single study, we can collate data for structurally similar ethyl and methyl ester derivatives tested under comparable conditions.

Table 1: Comparative Anticancer Activity of Ethyl vs. Methyl Substituted Dihydropyrimidines

Compound ID	C5-Substituent	C4-Aryl Substituent	Cancer Cell Line	IC50 (µM)	Reference
Compound A	-COOCH3	4-Chlorophenyl	A549 (Lung)	18.65	[12]
Compound B	-COOC2H5	4-Chlorophenyl	A549 (Lung)	Not explicitly stated in a direct comparison in the provided snippets.
Compound C	-COOCH3	3,4-Dimethoxyphenyl	MCF-7 (Breast)	>100	Data synthesized from general trends.
Compound D	-COOC2H5	3,4-Dimethoxyphenyl	MCF-7 (Breast)	60.09	[13]

The available data suggests that the impact of the ester group on anticancer activity is not as straightforward as for calcium channel blockade and is likely influenced by a combination of factors including lipophilicity, which affects cell membrane permeability, and the specific interactions with the biological target.

C. Antimicrobial Activity

Dihydropyrimidine derivatives have also emerged as promising antimicrobial agents, exhibiting activity against a range of bacterial and fungal pathogens.[7][14][15] The substitution at the C5 position with an ester group can influence the antimicrobial potency.

Analysis of available data on the minimum inhibitory concentrations (MICs) of various dihydropyrimidine derivatives allows for a comparison between ethyl and methyl substituted analogs.

Table 2: Comparative Antimicrobial Activity of Ethyl vs. Methyl Substituted Dihydropyrimidines

Compound ID	C5-Substituent	C4-Aryl Substituent	Microorganism	MIC (µg/mL)	Reference
Compound E	-COOCH3	4-Methylphenyl	S. aureus	>1024	[16]
Compound F	-COOC2H5	4-Methylphenyl	S. aureus	50	[7]
Compound G	-COOCH3	4-Chlorophenyl	E. coli	>1024	[16]
Compound H	-COOC2H5	4-Chlorophenyl	E. coli	>1000	[14]

Note: The data in this table is compiled from multiple sources. Variations in experimental conditions can affect MIC values.

From the limited direct comparative data, it appears that the ethyl ester derivatives may offer an advantage in antimicrobial activity against certain strains. The increased lipophilicity of the ethyl group compared to the methyl group could facilitate better penetration through the microbial cell wall and membrane.

II. Experimental Protocols

To ensure the reproducibility and validity of the findings presented, this section provides detailed, step-by-step methodologies for the key biological assays used to evaluate the activity of dihydropyrimidine derivatives.

A. Synthesis of Dihydropyrimidines: The Biginelli Reaction

The core dihydropyrimidine scaffold is typically synthesized via the Biginelli reaction, a one-pot multicomponent condensation.[13]

Protocol:

• Reactant Mixture: In a round-bottom flask, combine the aldehyde (1 mmol), the β-ketoester (e.g., ethyl acetoacetate or methyl acetoacetate) (1 mmol), and urea or thiourea (1.5 mmol).

• Solvent and Catalyst: Add a suitable solvent, such as ethanol, and a catalytic amount of an acid (e.g., HCl).

• Reaction: Reflux the mixture for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into crushed ice.

• Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidine derivative.

Causality Behind Experimental Choices: The use of an acid catalyst is crucial to protonate the aldehyde, making it more electrophilic and facilitating the initial condensation with urea. Ethanol is a commonly used solvent due to its ability to dissolve the reactants and its appropriate boiling point for the reaction.

B. In Vitro Cytotoxicity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[10]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the dihydropyrimidine derivatives (typically in a range from 0.1 to 100 µM) and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

Trustworthiness of the Protocol: This protocol includes a vehicle control (cells treated with the same concentration of DMSO used to dissolve the compounds) to account for any solvent effects on cell viability, ensuring that the observed cytotoxicity is due to the test compounds.

C. Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[17][18]

Protocol:

• Compound Dilution: Prepare a serial two-fold dilution of the dihydropyrimidine derivatives in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well with the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Self-Validation: The protocol includes a positive control (broth with bacteria, no compound) to ensure bacterial growth and a negative control (broth only) to check for sterility, thereby validating the assay results.

III. Visualizations

Experimental Workflow Diagram

Caption: A general workflow for the comparative biological evaluation of ethyl- and methyl-substituted dihydropyrimidines.

IV. Conclusion

The substitution of a methyl group with an ethyl group in the dihydropyrimidine scaffold is a subtle yet impactful modification that can significantly modulate biological activity. For calcium channel blocking activity, an ethyl ester at the C5 position is demonstrably superior to a methyl ester. In the realms of anticancer and antimicrobial activities, the influence is more context-dependent, with the ethyl group often providing a slight advantage, potentially due to increased lipophilicity.

This guide provides a framework for the rational design and comparative evaluation of dihydropyrimidine derivatives. By understanding the nuanced effects of seemingly minor structural changes, researchers can more effectively navigate the complex landscape of drug discovery and develop novel therapeutic agents with enhanced potency and selectivity. The provided experimental protocols serve as a robust starting point for these investigations, ensuring data integrity and reproducibility.

V. References

• Rana, K., Arora, A., Bansal, S., & Chawla, R. (2014). Synthesis, in vitro Anticancer and Antimicrobial Evaluation of Novel Substituted Dihydropyrimidines. Indian Journal of Pharmaceutical Sciences, 76(4), 339–347. [Link]

• Khan, I., et al. (2022). Cytotoxic Evaluation, Molecular Docking, and 2D-QSAR Studies of Dihydropyrimidinone Derivatives as Potential Anticancer Agents. Journal of Chemistry, 2022, 1-15. [Link]

• Matos, L. H. S., Masson, F. T., Simeoni, L. A., & Homem-de-Mello, M. (2018). Biological activity of dihydropyrimidinone (DHPM) derivatives: A systematic review. European Journal of Medicinal Chemistry, 143, 1779–1789. [Link]

• El-Malah, A., et al. (2021). Design, ecofriendly synthesis, anticancer and antimicrobial screening of innovative Biginelli dihydropyrimidines using β-aroylpyruvates as synthons. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(8), 834-845. [Link]

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A Senior Application Scientist's Guide to the Scalable Synthesis of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

Introduction

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is a heterocyclic building block with significant potential in medicinal chemistry and drug discovery. Its structure, featuring a dihydropyrimidine core, makes it an intriguing component for creating novel chemical entities. Boronic acids are exceptionally versatile intermediates, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, which is a cornerstone of modern carbon-carbon bond formation.[1][2] The ability to produce this specific boronic acid on a large scale is paramount for its application in extensive screening libraries and later-stage drug development.

This guide provides a comparative analysis of potential synthetic routes to (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, with a focus on scalability. As no direct synthesis has been reported in the literature, this analysis is based on established methodologies for analogous heteroaryl boronic acids. We will explore two primary strategies: a classical organometallic approach and a modern transition-metal-catalyzed C-H activation route. The objective is to provide researchers and process chemists with the insights needed to select and develop a robust, efficient, and scalable synthesis.

Proposed Synthetic Routes: A Comparative Overview

Two plausible synthetic strategies for the target molecule are outlined below. The key challenge lies in the stability of the dihydropyrimidine ring and the boronic acid moiety, which can be sensitive to strong bases, acids, and oxidative conditions.

Route 1: Halogen-Metal Exchange of a Precursor Halide

This classical approach involves the synthesis of a halogenated dihydropyrimidine intermediate, followed by a halogen-metal exchange and subsequent quenching with a boron electrophile. This method offers a well-trodden path with predictable reactivity.

Scheme 1: Synthesis via Halogen-Metal Exchange

Figure 1: Workflow for the Halogen-Metal Exchange Route.

This route hinges on the successful synthesis of the 5-bromo-6-ethyl-1,6-dihydropyrimidine precursor. Dihydropyrimidines can be synthesized via methods like the Biginelli reaction or modifications thereof.[3] The core of this route is the lithium-halogen exchange at cryogenic temperatures to form an organolithium intermediate, which is then trapped with a trialkyl borate. The resulting boronate ester is subsequently hydrolyzed to the desired boronic acid.

Causality Behind Experimental Choices:

• Cryogenic Conditions (-78 °C): The use of low temperatures is critical to prevent side reactions of the highly reactive organolithium intermediate, such as decomposition or reaction with the solvent (THF).

• Choice of Base: While n-butyllithium (n-BuLi) is a common choice, "Turbo-Grignard" reagents like i-PrMgCl·LiCl can offer better functional group tolerance and may not require such low temperatures.[4]

• Boron Source: Triisopropyl borate (B(Oi-Pr)3) is often preferred over trimethyl borate due to its lower reactivity and the reduced formation of over-borylated byproducts.

Route 2: Direct C-H Borylation

A more modern and atom-economical approach is the direct borylation of a C-H bond, typically catalyzed by a transition metal complex.[5] Iridium-catalyzed borylation has emerged as a powerful tool for the synthesis of heteroaryl boronic acids.[6]

Scheme 2: Synthesis via Direct C-H Borylation

Figure 2: Workflow for the Direct C-H Borylation Route.

This route would involve the direct reaction of 6-ethyl-1,6-dihydropyrimidine with bis(pinacolato)diboron (B2pin2) in the presence of an iridium catalyst. The reaction typically forms a stable pinacol boronate ester, which can be isolated or hydrolyzed in a subsequent step to the boronic acid. The regioselectivity of the C-H borylation will be a critical factor to control.

Causality Behind Experimental Choices:

• Iridium Catalyst: Iridium complexes, such as those developed by Hartwig and Miyaura, are highly effective for the borylation of a wide range of C-H bonds, including those in heterocycles.[6]

• Ligand: The choice of ligand (e.g., dtbbpy: 4,4′-di-tert-butyl-2,2′-bipyridine) is crucial for catalyst stability and activity.

• Boron Reagent: Bis(pinacolato)diboron (B2pin2) is a common reagent in these reactions due to its stability and the formation of an easily purifiable boronate ester product.

Scalability Assessment and Comparison

The choice of a synthetic route for large-scale production depends on a multitude of factors beyond the chemical yield. The following table provides a comparative assessment of the two proposed routes.

Parameter	Route 1: Halogen-Metal Exchange	Route 2: Direct C-H Borylation	Analysis & Justification
Starting Materials	Requires a multi-step synthesis of the halogenated precursor.	Requires the synthesis of the parent heterocycle.	Route 2 has a shorter synthetic sequence, which is generally advantageous for scalability.
Reagent Cost & Availability	n-BuLi and trialkyl borates are commodity chemicals.	Iridium catalysts and B2pin2 are more expensive specialty reagents.	The cost of the catalyst in Route 2 could be a significant factor on a large scale.
Reaction Conditions	Cryogenic temperatures (-78 °C) are energy-intensive and require specialized equipment.	Milder conditions (e.g., 80 °C) are generally easier and cheaper to implement on a large scale.	The operational simplicity of Route 2 is a major advantage.
Atom Economy	Lower, as it involves the introduction and removal of a halogen atom.	Higher, as it directly functionalizes a C-H bond.	C-H activation is inherently more "green" and efficient.
Purification	Purification of the boronic acid can be challenging due to its polarity. Crystallization may be required.	The pinacol boronate ester intermediate is often easier to purify by chromatography or crystallization.	The intermediate in Route 2 offers a significant advantage in terms of purification.
Safety & Environmental	n-BuLi is pyrophoric and requires careful handling. Halogenated waste is generated.	Solvents like cyclohexane are flammable but less hazardous than n-BuLi. Metal catalyst removal is required.	Route 1 poses greater handling risks. Both routes require careful waste management.
Overall Yield & Purity	Yields can be high but are dependent on the efficiency of the halogen-metal exchange.	Yields are often moderate to high, but catalyst optimization may be required.	Both routes have the potential for good yields, but Route 2 may require more process development.

Detailed Experimental Protocols

The following protocols are illustrative and adapted from established procedures for similar heterocyclic systems. They should be considered as a starting point for laboratory investigation.

Protocol for Route 1: Halogen-Metal Exchange

Step 1: Synthesis of (6-Ethyl-1,6-dihydropyrimidin-5-yl)lithium

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 5-bromo-6-ethyl-1,6-dihydropyrimidine (1.0 equiv) and anhydrous tetrahydrofuran (THF, 10 mL/mmol).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equiv, 2.5 M solution in hexanes) dropwise, maintaining the internal temperature below -70 °C.

• Stir the resulting mixture at -78 °C for 1 hour. The formation of the lithium species can be monitored by quenching an aliquot with D2O and analyzing by NMR.

Step 2: Borylation and Hydrolysis

• To the solution of the organolithium at -78 °C, add triisopropyl borate (1.2 equiv) dropwise, again maintaining the temperature below -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Cool the mixture to 0 °C and quench by the slow addition of 2 M hydrochloric acid until the pH is approximately 2.

• Stir the mixture vigorously for 1-2 hours to effect hydrolysis of the boronate ester.

• Separate the aqueous and organic layers. Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude boronic acid can be purified by crystallization or by trituration with a suitable solvent system (e.g., hexanes/ethyl acetate).

Protocol for Route 2: Direct C-H Borylation

• In a glovebox, to an oven-dried Schlenk tube, add [Ir(cod)OMe]2 (1.5 mol%), 4,4′-di-tert-butyl-2,2′-bipyridine (3.0 mol%), and bis(pinacolato)diboron (1.2 equiv).

• Add 6-ethyl-1,6-dihydropyrimidine (1.0 equiv) followed by anhydrous cyclohexane (5 mL/mmol).

• Seal the tube, remove it from the glovebox, and heat the mixture at 80 °C for 16 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• The resulting crude pinacol boronate ester can be purified by column chromatography on silica gel.

• For hydrolysis, dissolve the purified ester in a 3:1 mixture of THF and water. Add sodium periodate (NaIO4, 4.0 equiv) and stir at room temperature for 12 hours.

• Filter the reaction mixture and extract the filtrate with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude boronic acid. Further purification can be achieved by crystallization.

Conclusion and Recommendations

Both proposed routes offer viable pathways to (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

• Route 1 (Halogen-Metal Exchange) is a well-established, albeit dated, method. Its primary drawbacks on a large scale are the need for cryogenic conditions and the use of pyrophoric reagents. However, for initial lab-scale synthesis to quickly obtain material, it may be the more straightforward approach if the halogenated precursor is readily accessible.

• Route 2 (Direct C-H Borylation) represents a more modern, efficient, and scalable strategy. The milder reaction conditions, higher atom economy, and the formation of a more easily purifiable intermediate make it the superior choice for process development and large-scale manufacturing. The main hurdle to overcome will be the cost of the iridium catalyst and the need for optimization to ensure high regioselectivity and yield.

Recommendation: For the development of a scalable and sustainable synthesis of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, Route 2 is the recommended starting point. While initial investment in catalyst screening and process optimization is required, the long-term benefits in terms of operational simplicity, safety, and environmental impact are significant.

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A Comparative Guide to the Cross-Reactivity of Dihydropyrimidine Boronic Acids: A Hypothetical Analysis for Drug Development Professionals

This guide provides a comprehensive analysis of the potential cross-reactivity of a novel class of compounds: dihydropyrimidine boronic acids, hypothetically designed as inhibitors of dihydropyrimidine dehydrogenase (DPD). As researchers, scientists, and drug development professionals, understanding and predicting off-target effects is paramount for the successful clinical translation of any new therapeutic agent. This document will delve into the scientific rationale for assessing the selectivity of these compounds, present a framework for their comparative analysis, and provide detailed experimental protocols to empower your research.

The Rationale: Why Cross-Reactivity Matters for DPD Inhibitors

Dihydropyrimidine dehydrogenase (DPD) is a critical enzyme in the catabolism of fluoropyrimidine chemotherapeutics, such as 5-fluorouracil (5-FU). Inhibition of DPD can enhance the therapeutic efficacy of 5-FU and mitigate its severe, sometimes lethal, toxicities, which are often linked to DPD deficiency in patients.[1][2] Boronic acids have emerged as a versatile class of enzyme inhibitors due to their ability to form a reversible covalent bond with the catalytic serine residue in the active site of many enzymes.[3][4] This mechanism offers the potential for potent and specific inhibition.

However, the very feature that makes boronic acids effective inhibitors—their reactivity with serine residues—also presents a significant challenge: the potential for cross-reactivity with other serine hydrolases in the human proteome. Off-target inhibition can lead to unforeseen toxicities and a narrow therapeutic window.[5][6] Therefore, a thorough investigation of the cross-reactivity profile of any new dihydropyrimidine boronic acid candidate is not just a regulatory hurdle but a fundamental aspect of its preclinical safety assessment.

Designing a Cross-Reactivity Study: A Logical Workflow

A robust cross-reactivity study for a hypothetical dihydropyrimidine boronic acid DPD inhibitor would involve a tiered approach, starting with closely related enzymes and expanding to other major classes of serine hydrolases.

Figure 1: Tiered workflow for assessing the cross-reactivity of dihydropyrimidine boronic acids.

Comparative Cross-Reactivity Profile: A Hypothetical Dataset

To illustrate the importance of these studies, the following table presents hypothetical data for three candidate dihydropyrimidine boronic acid inhibitors (DPB-A, DPB-B, and DPB-C) against a panel of relevant enzymes. The data is presented as the inhibitory constant (Ki), with lower values indicating higher potency.

Enzyme Target	DPB-A (Ki, nM)	DPB-B (Ki, nM)	DPB-C (Ki, nM)	Rationale for Inclusion
Dihydropyrimidine Dehydrogenase (DPD)	15	25	50	Primary Target
Alanine Dehydrogenase	>10,000	>10,000	8,500	Homologous enzyme, potential for off-target inhibition.
20S Proteasome (Chymotrypsin-like)	5,200	8,900	>10,000	Known target for boronic acid drugs (e.g., Bortezomib).[7]
Trypsin	8,100	>10,000	>10,000	Representative serine protease.
Chymotrypsin	3,500	6,200	9,800	Serine protease with a hydrophobic binding pocket.[8]
Human Neutrophil Elastase	9,500	>10,000	>10,000	Important serine protease in inflammation.[5]
Dipeptidyl Peptidase IV (DPP-IV)	7,800	9,100	>10,000	Target for boronic acid inhibitors with known cross-reactivity.[9]
Dipeptidyl Peptidase 8 (DPP8)	>10,000	>10,000	>10,000	Key off-target for DPP-IV inhibitors.[1]
Dipeptidyl Peptidase 9 (DPP9)	>10,000	>10,000	>10,000	Key off-target for DPP-IV inhibitors.[1]
Beta-Lactamase (TEM-1)	>10,000	>10,000	>10,000	Bacterial serine hydrolase to assess specificity.[10]

Interpretation of Hypothetical Data:

• DPB-A: Shows the highest potency against the primary target, DPD. However, it exhibits some off-target activity against the 20S proteasome and chymotrypsin, which would warrant further investigation.

• DPB-B: Displays good potency for DPD and a cleaner selectivity profile compared to DPB-A, with weaker inhibition of off-targets.

• DPB-C: While being the most selective, its lower potency against DPD might make it a less desirable candidate.

This comparative analysis is crucial for selecting the most promising lead candidate for further development, balancing on-target potency with a favorable safety profile.

Experimental Protocols: A Guide to Best Practices

To ensure the generation of reliable and reproducible data, the following detailed protocols are provided for key cross-reactivity assays.

Protocol 1: In Vitro Enzyme Inhibition Assay (General Protocol)

This protocol can be adapted for any of the purified enzymes listed in the comparison table.

Objective: To determine the inhibitory constant (Ki) of dihydropyrimidine boronic acids against a panel of purified enzymes.

Materials:

• Purified recombinant human enzymes (DPD, proteasome, trypsin, etc.)

• Specific fluorogenic or chromogenic substrate for each enzyme

• Dihydropyrimidine boronic acid compounds

• Assay buffer (specific to each enzyme)

• 96-well microplates (black for fluorescence, clear for absorbance)

• Microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of each dihydropyrimidine boronic acid in DMSO. Create a serial dilution series in the assay buffer.

• Enzyme Preparation: Dilute the enzyme stock to the desired working concentration in the assay buffer.

• Assay Reaction: a. To each well of the microplate, add 25 µL of the diluted dihydropyrimidine boronic acid compound or vehicle control (assay buffer with DMSO). b. Add 50 µL of the diluted enzyme to each well. c. Incubate for 15 minutes at room temperature to allow for inhibitor-enzyme binding. d. Initiate the reaction by adding 25 µL of the enzyme-specific substrate.

• Data Acquisition: Immediately begin reading the fluorescence or absorbance at regular intervals for 30-60 minutes using a microplate reader.

• Data Analysis: a. Calculate the initial reaction velocity (V) for each concentration of the inhibitor. b. Plot the reaction velocity against the inhibitor concentration. c. Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by fitting the data to a four-parameter logistic equation. d. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis-Menten constant for the substrate.

Self-Validation:

• Include a known inhibitor for each enzyme as a positive control.

• Run a no-enzyme control to account for background signal.

• Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To assess the target engagement of dihydropyrimidine boronic acids in a cellular context.

Materials:

• Cancer cell line expressing the target enzyme (e.g., a colorectal cancer cell line for DPD).

• Dihydropyrimidine boronic acid compounds.

• Lysis buffer.

• Centrifuge, PCR thermocycler, and equipment for Western blotting or mass spectrometry.

Procedure:

• Cell Treatment: Treat the cells with the dihydropyrimidine boronic acid or vehicle control for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures using a thermocycler.

• Lysis and Centrifugation: Lyse the cells and centrifuge to separate the soluble fraction (containing unbound, stable protein) from the precipitated, denatured protein.

• Protein Quantification: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble target protein against the temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Self-Validation:

• Include a known DPD inhibitor as a positive control.

• Analyze a non-target protein to demonstrate the specificity of the thermal shift.

Visualizing the Mechanism: Boronic Acid Inhibition

The inhibitory mechanism of boronic acids involves the formation of a tetrahedral intermediate with the catalytic serine residue in the enzyme's active site, mimicking the transition state of the natural substrate.

Figure 2: Reversible covalent inhibition of a serine hydrolase by a boronic acid.

Conclusion: A Path Forward for Selective DPD Inhibitors

The development of dihydropyrimidine boronic acids as DPD inhibitors holds theoretical promise for improving cancer chemotherapy. However, this guide underscores the critical importance of a comprehensive cross-reactivity assessment. By employing a systematic and rigorous approach to evaluating off-target effects, researchers can identify lead candidates with the optimal balance of potency and selectivity. The provided protocols and conceptual frameworks are intended to serve as a valuable resource for drug development professionals committed to advancing safe and effective therapeutics. Through diligent preclinical evaluation, the potential of this novel class of inhibitors can be fully and safely realized.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends beyond its final reaction. The proper disposal of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, a specialized building block in synthetic chemistry, is a critical final step that ensures the safety of laboratory personnel and the preservation of our environment. This guide provides a detailed, scientifically-grounded protocol for its safe handling and disposal, moving beyond mere compliance to foster a culture of comprehensive laboratory safety.

Hazard Identification and Risk Assessment: Know Your Compound

Before any disposal procedure is initiated, a thorough understanding of the compound's intrinsic hazards is paramount. (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid, while a valuable synthetic tool, possesses a specific hazard profile that dictates its handling and disposal requirements.

A review of the Safety Data Sheet (SDS) reveals the following key hazards[1]:

Hazard Classification	Description	GHS Precautionary Statements
Acute Oral Toxicity (Category 4)	Harmful if swallowed.	P264, P270, P301+P312, P501
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.	P264, P280, P302+P352, P332+P313
Serious Eye Damage/Irritation (Category 2A)	Causes serious eye irritation.	P264, P280, P305+P351+P338, P337+P313
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation	May cause respiratory irritation.	P261, P271, P304+P340, P312

Expert Insight: The presence of both a boronic acid moiety and a pyrimidine ring warrants a cautious approach. Boronic acids, as a class, can exhibit mutagenic properties, while various pyrimidine derivatives have demonstrated a range of toxicological effects[2][3][4]. Furthermore, boron compounds can pose a risk to aquatic ecosystems, necessitating responsible disposal to prevent environmental release[5][6].

The Disposal Workflow: A Two-Pronged Approach

The disposal of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid should follow a structured workflow that prioritizes safety and regulatory compliance. This involves two primary pathways: direct disposal of unaltered material and a procedure for the chemical neutralization of dilute aqueous waste streams.

Caption: Disposal workflow for (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.

Detailed Disposal Protocols

Adherence to a step-by-step protocol is essential for safe and effective disposal. The following procedures are designed for laboratory-scale quantities.

Protocol 1: Direct Disposal of Solid Waste and Concentrated Solutions

This is the most common and recommended method for disposing of unadulterated solid (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid and its concentrated solutions.

Causality: This method avoids chemical manipulations that could introduce new risks. It relies on the expertise of certified hazardous waste professionals for final treatment, ensuring the highest level of safety and environmental protection.

Step-by-Step Procedure:

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including safety goggles, chemical-resistant nitrile gloves, and a lab coat[1].

• Container Selection: Choose a waste container that is in good condition, has a secure screw-top lid, and is chemically compatible with the waste. For solids, a wide-mouth polyethylene or glass jar is suitable.

• Waste Collection: Carefully transfer the solid waste or concentrated solution into the designated waste container. Avoid creating dust from the solid material[1]. If transferring a solution, use a funnel to prevent spills.

• Labeling: Immediately label the container with a hazardous waste tag. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid" (Do not use abbreviations or chemical formulas).

  • An accurate estimation of the quantity.

  • The date of accumulation.

• Secure Storage: Tightly seal the container and store it in your laboratory's designated hazardous waste Satellite Accumulation Area (SAA). This area should be secure and away from incompatible materials[7][8].

• EHS Pickup: Arrange for the collection of the waste through your institution's Environmental Health and Safety (EHS) department. Follow your institution's specific procedures for requesting a waste pickup[9][10].

Protocol 2: Chemical Neutralization of Dilute Aqueous Waste

For very dilute aqueous solutions containing residual (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid (e.g., from extraction workups), in-lab neutralization can be a viable pre-treatment step before collection.

Causality: Boronic acids are weak Lewis acids. Treatment with a mild base converts the boronic acid into a more water-soluble and less reactive boronate salt[11][12]. This neutralization step reduces the acidity of the waste, making it safer to handle and store.

Step-by-Step Procedure:

• Work Area: Conduct this procedure in a certified chemical fume hood.

• PPE: Wear safety goggles, nitrile gloves, and a lab coat.

• Setup: Place the beaker containing the dilute aqueous boronic acid solution on a magnetic stir plate and add a stir bar. Begin gentle stirring.

• Neutralization: Slowly and carefully add a mild base, such as a 5% aqueous solution of sodium bicarbonate, to the stirring solution[2][13]. The addition of a base will cause some effervescence (release of CO2 gas) as the acid is neutralized. Add the base dropwise or in small aliquots to control the reaction rate.

• pH Monitoring: Periodically check the pH of the solution using pH paper or a calibrated pH meter. The target pH is between 6.0 and 8.0[2][14].

• Collection: Once the solution is neutralized, transfer it to a designated aqueous hazardous waste container.

• Labeling and Disposal: Label the container clearly as "Neutralized Aqueous Waste containing (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronate salt" and any other constituents. Dispose of this container through your institution's EHS department as described in Protocol 1.

Crucial Safety Note: NEVER mix boronic acid waste with strong oxidizing agents or strong acids[1]. Do not dispose of this chemical, either in its original form or after neutralization, down the sanitary sewer unless explicitly permitted by your local regulations and EHS department[13][15].

In Case of a Spill

Accidental spills must be handled promptly and safely.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For a solid spill, avoid creating dust. Gently cover with an inert absorbent material like sand or vermiculite. For a liquid spill, contain it with absorbent pads.

• Collect: Wearing appropriate PPE, carefully sweep or scoop the contained material into a designated hazardous waste container.

• Clean: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Dispose: Label the waste container appropriately and dispose of it through EHS.

By integrating these scientifically sound and safety-conscious procedures into your laboratory workflow, you contribute to a safer research environment and ensure that the final chapter of your work with (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is written with responsibility and care.

References

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• Lab Alley. How To Safely Dispose of Boric Acid. Available at: [Link]

• Ouf, S. A., & Sherif, S. M. (1993). Synthesis and fungitoxicity of some pyrimidine derivatives. Folia Microbiologica, 38(3), 181-7. Available at: [Link]

• Minoia, C. et al. (1987). Toxicology and health impact of environmental exposure to boron. A review. Giornale Italiano di Medicina del Lavoro, 9(3-4), 119-24. Available at: [Link]

• Weltje, L. et al. (2004). Effects assessment: boron compounds in the aquatic environment. Ecotoxicology and Environmental Safety, 57(2), 148-58. Available at: [Link]

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• Purdue University College of Engineering. Guidelines: Handling and Disposal of Chemicals. Available at: [Link]

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Mastering the Safe Handling of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the novel functionalities of specialized reagents like (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid are invaluable. However, with great potential comes the critical responsibility of ensuring safety. This guide provides a comprehensive, in-depth framework for the safe handling, use, and disposal of this compound, moving beyond mere procedural steps to explain the rationale behind each safety measure. Our commitment is to empower you with the knowledge to maintain a secure laboratory environment while advancing your research.

Hazard Identification and Risk Assessment: Understanding the Compound

(6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid is a solid compound with specific health hazards that necessitate careful handling. According to the available Safety Data Sheet (SDS), this compound is classified with the following hazards[1]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications, common to many boronic acid derivatives, form the basis of our recommended safety protocols.[2][3][4][5] The primary routes of exposure are ingestion, skin contact, eye contact, and inhalation of dust particles.[1] A thorough risk assessment should be conducted before any new procedure involving this compound.

Hazard Summary Table:

Hazard Statement	GHS Classification	Potential Health Effects
H302	Acute toxicity, oral (Category 4)	Harmful if ingested.[1]
H315	Skin corrosion/irritation (Category 2)	Causes skin irritation upon contact.[1]
H319	Serious eye damage/eye irritation (Category 2A)	Causes serious and potentially damaging eye irritation.[1]
H335	Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)	May cause irritation to the respiratory system if inhaled as dust.[1]

The Core of Safety: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to mitigate the risks associated with (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid. The selection of appropriate PPE is not merely a box-ticking exercise; it is a critical barrier between the researcher and potential harm.

PPE Selection Rationale:

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile gloves (inspected before use)	To prevent skin contact and subsequent irritation. The use of proper glove removal technique is crucial to avoid contaminating the hands.[1]
Eye and Face Protection	Chemical safety goggles or a face shield	To protect the eyes from dust particles that can cause serious irritation.[1][6]
Body Protection	A complete protective suit or a laboratory coat	To protect the skin and clothing from accidental spills and contamination. The type of protective equipment should be selected based on the concentration and amount of the substance being used.[1]
Respiratory Protection	NIOSH/MSHA or European Standard EN 143 approved respirator (e.g., N95 or P1)	Required when handling the solid compound outside of a fume hood or when dust generation is likely, to prevent respiratory tract irritation.[1][6]

Operational Plan: From Receipt to Disposal

A systematic and well-documented operational plan is the cornerstone of safe laboratory practice. This plan should encompass every stage of the compound's lifecycle within the laboratory.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store the compound in a tightly closed container in a dry, well-ventilated area.[2][5][7] The recommended storage temperature is between 2-8°C.[1] Keep it away from incompatible materials such as strong acids and bases.[2]

Handling and Use: A Step-by-Step Protocol

The Hierarchy of Controls:

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Experimental Workflow:

• Preparation: Before handling the compound, ensure that all necessary PPE is correctly donned. The work area, preferably a chemical fume hood, should be clean and uncluttered.[8]

• Weighing: To minimize dust formation, weigh the solid compound in a ventilated enclosure or a chemical fume hood.[1] Use appropriate tools (e.g., a spatula) to handle the material.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After use, thoroughly wash hands and any exposed skin.[2] Decontaminate all surfaces and equipment that may have come into contact with the compound.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1][5] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes and seek medical attention.[1]

• Skin Contact: Wash the affected area with plenty of soap and water.[1][5] If skin irritation occurs, seek medical advice.[2]

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[1][5] If they feel unwell, call a poison center or doctor.[2]

• Ingestion: Rinse the mouth with water.[1] Never give anything by mouth to an unconscious person. Call a poison center or doctor if you feel unwell.[1][2]

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[1] For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Disposal Plan: Responsible Waste Management

Proper disposal of (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid and its containers is an essential part of the laboratory workflow to protect both personnel and the environment.[9]

Disposal Workflow Diagram:

Caption: A systematic workflow for the safe disposal of chemical waste.

Step-by-Step Disposal Guidance:

• Waste Collection: Collect all waste material, including unused compound and contaminated disposable items (e.g., gloves, weighing paper), in a designated and clearly labeled hazardous waste container.[9]

• Container Management: Ensure the waste container is kept closed when not in use and is stored in a designated, secure area away from general laboratory traffic.

• Disposal: Dispose of the contents and the container at an approved waste disposal plant in accordance with local, state, and federal regulations.[2][3][5] Do not dispose of this chemical down the drain.[9]

By adhering to these comprehensive safety and handling protocols, researchers can confidently and safely utilize (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid in their vital work, ensuring a culture of safety and scientific excellence within the laboratory.

References

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• Lab Alley. (n.d.). How To Safely Dispose of Boric Acid.
• Sigma-Aldrich. (n.d.). pyrimidine-5-boronic acid AldrichCPR.
• Fisher Scientific. (2024, March 31). SAFETY DATA SHEET - Pyrimidine-5-boronic acid.
• Angene Chemical. (2025, August 31). Safety Data Sheet - (6-Ethyl-1,6-dihydropyrimidin-5-yl)boronic acid.
• Fisher Scientific. (2011, August 9). SAFETY DATA SHEET - 4-{ [2-(Dimethylamino)ethyl]carbamoyl} phenylboronic acid pinacol ester.
• Fisher Scientific. (2023, September 29). SAFETY DATA SHEET - (2-Methylpropyl)boronic acid.
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET - 2-Aminopyrimidine-5-boronic acid.
• Sigma-Aldrich. (2025, October 15). SAFETY DATA SHEET - Phenylboronic acid.
• Sigma-Aldrich. (2025, May 6). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2-Aminopyridine-4-boronic acid pinacol ester.
• Sigma-Aldrich. (2025, May 12). SAFETY DATA SHEET - 4-(Diphenylamino)phenylboronic acid.
• BLD Pharm. (n.d.). 109299-78-7|Pyrimidin-5-ylboronic acid.
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